Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• CAS: 146829-79-0

Core Science & Biosynthesis

"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" synthesis and purification

An In-depth Technical Guide: Synthesis and Purification of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Abstract

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (C₄F₁₀O₅S₂) is a highly fluorinated organic compound characterized by two terminal fluorosulfonyl groups linked by a perfluoroether backbone. Its robust chemical structure, combining the stability of a perfluoroether with the reactive potential of sulfonyl fluoride moieties, makes it a molecule of significant interest. The sulfonyl fluoride group is a key functional handle in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a powerful tool for constructing complex molecules in materials science and drug discovery.[1][2] This guide provides a comprehensive overview of the plausible synthetic pathways, detailed experimental protocols, and rigorous purification methods for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, grounded in established principles of fluorine chemistry.

Introduction to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Chemical Structure and Properties

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a structurally symmetric molecule with the formula FSO₂CF₂CF₂-O-CF₂CF₂SO₂F. The presence of the electron-withdrawing fluorosulfonyl groups and the perfluorinated carbon chains imparts unique physicochemical properties, including high thermal stability, chemical inertness of the ether backbone, and defined reactivity at the sulfur(VI) centers.

Property	Value	Reference
CAS Number	146829-79-0	[3]
Molecular Formula	C₄F₁₀O₅S₂	[3]
Molecular Weight	382.16 g/mol	[3]
Synonym	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)
Physical Form	Solid
Storage Temperature	2-8°C

Scientific and Industrial Significance

The true value of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether lies in its role as a bifunctional linker or building block. The two terminal sulfonyl fluoride groups can participate in SuFEx reactions, allowing for the covalent connection of two different molecular entities or the formation of novel polymers.[1][4] This dual reactivity is highly valuable in:

• Polymer Chemistry: As a monomer for creating advanced ion-exchange membranes or high-performance fluoropolymers. The perfluoroether backbone provides flexibility and chemical resistance, analogous to materials like Nafion™.[5]

• Medicinal Chemistry: As a linker for creating covalent inhibitors or activity-based probes, where the sulfonyl fluoride acts as a stable and selective reactive group for biological targets.[1]

• Materials Science: For surface modification and the development of specialized coatings with tailored properties.

Synthetic Pathways and Mechanistic Rationale

The synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not widely documented in a single, consolidated procedure. However, a logical and robust pathway can be constructed from well-established industrial processes for related fluorochemicals. The core strategy involves the synthesis of a key C₂ building block containing the fluorosulfonyl group, followed by a coupling reaction to form the ether linkage.

The Foundational Sultone Route

The most industrially viable route begins with two fundamental reagents: tetrafluoroethylene (TFE) and sulfur trioxide (SO₃).

• Causality: This pathway is preferred due to the high reactivity of TFE as an electron-rich alkene and SO₃ as a powerful electrophile, leading to a highly efficient cycloaddition. The resulting four-membered ring, a β-sultone, is a strained and versatile intermediate.

Reaction: CF₂=CF₂ + SO₃ → O-CF₂-CF₂-S(=O)₂ (Tetrafluoroethane-β-sultone)

This reaction is typically performed under pressure and controlled temperatures to prevent the spontaneous and highly exothermic polymerization of TFE.[6]

Isomerization to a Key Acyl Fluoride Intermediate

The tetrafluoroethane-β-sultone is not directly used for ether formation. It must first be isomerized to its more reactive acyl fluoride form, difluoro(fluorosulfonyl)acetyl fluoride.

• Mechanism & Rationale: This isomerization is a critical step, converting the cyclic sulfonate ester into a linear acyl fluoride. The reaction is catalyzed by nucleophiles, such as tertiary amines or metal fluorides. The catalyst attacks the carbon adjacent to the oxygen in the ring, initiating a ring-opening cascade that rearranges to the thermodynamically more stable acyl fluoride. This intermediate now possesses a highly reactive C(O)F group, which is essential for subsequent reactions.[6]

Reaction: O-CF₂-CF₂-S(=O)₂ --(Catalyst)--> FSO₂CF₂C(O)F (Difluoro(fluorosulfonyl)acetyl fluoride)

The following diagram illustrates this foundational two-step process.

Caption: Core synthesis of the key FSO₂CF₂C(O)F intermediate.

Proposed Pathway to Ether Formation

With the key intermediate, FSO₂CF₂C(O)F, in hand, the formation of the ether linkage can be proposed. A plausible method involves the decarboxylation of an unstable perfluoroalkoxypropionate, a technique documented in the synthesis of related perfluorinated vinyl ethers.[7][8]

• Reaction with Hexafluoropropylene Oxide (HFPO): The acyl fluoride intermediate can react with HFPO in the presence of a fluoride ion catalyst (e.g., KF) to generate a longer-chain acyl fluoride. FSO₂CF₂C(O)F + CF₃CF(O)CF₂ → FSO₂CF₂CF₂OCF(CF₃)C(O)F

• Conversion to a Salt: This new acyl fluoride is reacted with a base, such as sodium carbonate (Na₂CO₃), to form the corresponding sodium salt.[8] FSO₂CF₂CF₂OCF(CF₃)C(O)F + Na₂CO₃ → [FSO₂CF₂CF₂OCF(CF₃)COO⁻]Na⁺

• Thermal Decarboxylation: The dried salt is then heated under vacuum. This process, known as thermal cracking, eliminates CO₂ and the CF₃ group, intending to form a vinyl ether.[8] [FSO₂CF₂CF₂OCF(CF₃)COO⁻]Na⁺ --(Heat)--> FSO₂CF₂CF₂OCF=CF₂

While this route leads to a vinyl ether, the formation of the symmetric ether, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, likely proceeds through a different coupling mechanism, possibly involving the reduction of the acyl fluoride intermediate to an alcohol (FSO₂CF₂CF₂OH) followed by a Williamson-type ether synthesis, or via a direct coupling reaction under specific catalytic conditions. However, given the difficulty of such reactions with highly fluorinated substrates, a more direct route from the sultone or acyl fluoride is often sought.

A more direct, albeit speculative, route could involve a catalyzed self-condensation reaction of the FSO₂CF₂C(O)F intermediate under conditions that favor decarboxylation and ether formation, though this would require significant process development.

Detailed Experimental Protocol

Disclaimer: The following protocols are constructed based on analogous procedures and involve hazardous materials. All work must be conducted by trained personnel in a suitable fume hood with appropriate personal protective equipment (PPE).

Mandatory Safety Precautions

• Tetrafluoroethylene (TFE): A flammable gas that can polymerize explosively. Must be handled in systems designed for high pressure and kept stabilized.

• Sulfur Trioxide (SO₃): Highly corrosive and reacts violently with water. Requires handling in a dry, inert atmosphere.

• Hydrogen Fluoride (HF): Can be formed as a byproduct. Acutely toxic and causes severe burns. Calcium gluconate gel must be immediately available.

• Pressure Reactions: All reactions involving TFE must be carried out in a certified high-pressure autoclave equipped with a pressure relief valve and temperature control.

Step 1: Synthesis of Tetrafluoroethane-β-sultone[8]

• Reactor Preparation: A 500 mL high-pressure stainless-steel autoclave is dried by heating under vacuum and backfilled with dry nitrogen.

• Charging Reagents: Freshly distilled sulfur trioxide (80 g, 1.0 mol) is transferred to the cooled reactor under a nitrogen blanket.

• Reaction Execution: The reactor is sealed and cooled to 10°C. Stabilized tetrafluoroethylene gas is then introduced, pressurizing the reactor to 1.0-1.4 MPa.

• Monitoring: The reaction is stirred vigorously. The consumption of TFE is monitored by the pressure drop. The temperature is maintained at 40-50°C. TFE is added continuously to maintain the pressure until the stoichiometric amount has been consumed (100 g, 1.0 mol).

• Completion: After the TFE uptake ceases, the mixture is stirred for an additional 2-4 hours to ensure complete reaction of the SO₃.

• Isolation: The reactor is cooled, and any excess TFE is carefully vented. The crude product, tetrafluoroethane-β-sultone, is collected as a liquid. The yield is typically near-quantitative.

Step 2: Isomerization to Difluoro(fluorosulfonyl)acetyl Fluoride[8]

• Setup: A three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a distillation head is charged with the crude tetrafluoroethane-β-sultone (180 g, 1.0 mol).

• Catalyst Addition: A catalytic amount of a tertiary amine (e.g., triethylamine, ~2 mL) is added dropwise to the stirred sultone.

• Reaction Control: The isomerization is exothermic. The addition rate of the catalyst should be controlled to maintain the reaction temperature at approximately 40-50°C. Cooling may be required.

• Completion and Purification: The reaction is typically complete within 3 hours. The product, difluoro(fluorosulfonyl)acetyl fluoride, is then directly purified by fractional distillation. The expected yield is >95%.

Purification and Characterization

The final product, regardless of the precise synthetic route to the ether, will be a high-boiling, dense liquid or solid that requires specialized purification.

General Purification Workflow

The diagram below outlines a typical workflow for isolating and purifying a high-purity fluorochemical product.

Caption: General purification workflow for fluorinated compounds.

High-Vacuum Fractional Distillation

• Rationale: Perfluorinated compounds often have high boiling points and can be sensitive to thermal decomposition at atmospheric pressure. Distillation under high vacuum significantly lowers the boiling point, allowing for purification at safer temperatures. A fractional distillation column (e.g., a Vigreux column) is essential to separate the target compound from close-boiling impurities.

• Procedure:

  • The crude, dried organic material is charged to a distillation flask.

  • The apparatus is connected to a high-vacuum pump capable of reaching <1 Torr.

  • The flask is slowly heated in an oil bath.

  • Fractions are collected based on boiling point at the operating pressure. The main fraction corresponding to the pure product is collected in a pre-weighed receiver.

Analytical Characterization

The identity and purity of the final product must be confirmed using a suite of analytical techniques:

• ¹⁹F NMR Spectroscopy: The most powerful tool for characterizing fluorinated compounds. It will provide a distinct set of signals for the -SO₂F fluorine (a singlet or triplet depending on coupling) and the two different -CF₂- groups, confirming the structure and revealing impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the molecular weight of the compound and provides an accurate assessment of its purity.

• Fourier-Transform Infrared Spectroscopy (FT-IR): Will show characteristic absorption bands for S=O stretching in the sulfonyl group (~1400-1450 cm⁻¹) and C-F bonds (~1100-1300 cm⁻¹).

Conclusion

References

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): A New Family of Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. (Note: While this reference establishes SuFEx, specific synthesis of the topic molecule is not detailed here).

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An In-depth Technical Guide to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, structure, and potential applications of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. While specific experimental data for this compound is limited in publicly available literature, this document synthesizes information from related perfluorinated compounds, sulfonyl fluorides, and fluorinated ethers to offer a robust technical profile for research and development purposes.

Molecular Structure and Identification

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, also known by its IUPAC name 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride), is a highly fluorinated organic compound.[1] Its structure features a central ether linkage connecting two tetrafluoroethyl groups, each bearing a fluorosulfonyl functional group.

Molecular Structure:

Caption: Proposed synthesis via electrochemical fluorination.

Experimental Protocol (Hypothetical):

• Precursor Synthesis: Synthesize Bis[2-(chlorosulfonyl)ethyl]ether from 2,2'-oxybis(ethanethiol) through oxidative chlorination.

• Electrochemical Fluorination: Subject the precursor to electrochemical fluorination in anhydrous hydrogen fluoride. This process would replace all carbon-hydrogen bonds with carbon-fluorine bonds and the sulfonyl chloride groups with sulfonyl fluoride groups.

• Purification: The crude product would likely require purification by fractional distillation under reduced pressure to isolate the desired Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Another potential route involves the halide exchange of a corresponding sulfonyl chloride with a fluoride source like potassium fluoride, a common method for synthesizing sulfonyl fluorides. [2][3]

Chemical Reactivity

The reactivity of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is dominated by the perfluoroalkyl ether backbone and the sulfonyl fluoride groups.

• Perfluoroether Backbone: The perfluorinated ether structure is exceptionally stable and chemically inert due to the high strength of the C-F and C-O bonds in a fluorinated system. [4]It is resistant to oxidation, reduction, and attack by most acids and bases.

• Sulfonyl Fluoride Groups: The sulfonyl fluoride group is a robust functional group, significantly more stable to hydrolysis than the corresponding sulfonyl chloride. [5][6][7]However, it can undergo nucleophilic substitution at the sulfur atom, a reaction that forms the basis of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. [2]This allows for the potential derivatization of the molecule.

Caption: Reactivity of the sulfonyl fluoride group.

Spectroscopic Characterization (Predicted)

While experimental spectra for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether are not available, its expected spectroscopic features can be predicted based on its structure and data from similar compounds.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful tool for the characterization of fluorinated compounds. [8][9][10][11][12][13]The spectrum of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is expected to show distinct signals for the fluorine atoms in different chemical environments.

Fluorine Environment	Predicted Chemical Shift Range (ppm vs. CFCl₃)	Expected Multiplicity
-SO₂F	+40 to +70	Singlet
-O-CF₂ -	-80 to -90	Triplet (coupling to adjacent -CF₂-)
-CF₂ -SO₂F	-110 to -120	Triplet (coupling to adjacent -CF₂-)

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorptions corresponding to the C-F and S-O bonds. [14][15][16][17]

Functional Group	Expected Wavenumber Range (cm⁻¹)	Intensity
C-F Stretch	1100 - 1300	Strong
S=O Asymmetric Stretch	1400 - 1450	Strong
S=O Symmetric Stretch	1200 - 1250	Strong
S-F Stretch	800 - 900	Strong

| C-O-C Stretch | 1050 - 1150 | Strong |

Mass Spectrometry

The mass spectrum of a highly fluorinated compound like this is expected to show a small or absent molecular ion peak due to facile fragmentation. [18][19]Common fragmentation patterns would involve the loss of SO₂F, and cleavage of the C-C and C-O bonds. High-resolution mass spectrometry would be essential for confirming the elemental composition of the fragments. [20][21]

Applications in Research and Development

The unique combination of a stable perfluorinated ether backbone and reactive sulfonyl fluoride groups suggests potential applications in several advanced fields.

Electrolytes for High-Performance Batteries

Fluorinated ethers are extensively investigated as co-solvents in electrolytes for lithium-ion and lithium-metal batteries. [22][8][18][19][20]Their high oxidative stability and ability to form a stable solid-electrolyte interphase (SEI) on the anode can lead to improved cycle life, higher coulombic efficiency, and enhanced safety. [3]The presence of the electron-withdrawing fluorosulfonyl groups in Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether could further enhance its electrochemical stability, making it a promising candidate for high-voltage battery applications.

Caption: Role of fluorinated ethers in battery electrolytes.

Building Block for Advanced Materials

The reactivity of the sulfonyl fluoride groups via SuFEx chemistry allows for the incorporation of the perfluoroether moiety into larger molecules and polymers. [23]This could be utilized to synthesize:

• Fluorinated Surfactants: With tailored hydrophilic heads attached to the sulfonyl group.

• Specialty Polymers: For applications requiring high thermal and chemical resistance, low refractive index, or low surface energy.

• Functional Coatings: To create hydrophobic and oleophobic surfaces.

Safety and Handling

Specific toxicity data for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not available. However, based on the general properties of perfluorinated compounds and sulfonyl fluorides, caution should be exercised during handling. [6][24][25][26]

• Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles, and a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.

• Reactivity Hazards: While generally stable, sulfonyl fluorides can react with strong nucleophiles. Avoid contact with strong bases and reactive metals.

• Decomposition: Thermal decomposition may produce hazardous substances such as hydrogen fluoride and sulfur oxides.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a highly functionalized perfluorinated compound with significant potential in materials science and electrochemistry. Its combination of a chemically inert perfluoroether backbone and reactive sulfonyl fluoride groups makes it an attractive candidate for applications requiring high stability and tunable properties. While a lack of specific experimental data necessitates a predictive approach to its characterization, the foundational knowledge of related compounds provides a strong basis for future research and development.

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"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" CAS number 146829-79-0

An In-depth Technical Guide to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, CAS number 146829-79-0. This highly fluorinated difunctional molecule presents significant opportunities as a monomer, crosslinking agent, and specialized building block in materials science and medicinal chemistry. Its defining features—a chemically resistant perfluoroether backbone and two highly reactive sulfonyl fluoride (-SO2F) terminals—position it as a key component for developing advanced polymers, stable electrolytes, and novel chemical probes. This guide synthesizes available physicochemical data, proposes a logical synthetic pathway based on established electrochemical fluorination principles, explores its reactivity through the lens of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, and outlines rigorous safety and handling protocols.

Introduction and Molecular Overview

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a specialized organofluorine compound characterized by a central ether linkage connecting two tetrafluoroethyl chains, each terminated by a sulfonyl fluoride group.[1] This unique structure imparts a combination of extreme chemical stability from its perfluorinated backbone and high reactivity at its terminal functional groups. It is also known by its synonym, 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride).[2] The presence of two reactive sites makes it an ideal candidate for polymerization and crosslinking applications where high thermal stability, chemical inertness, and specific electrochemical properties are desired.

Caption: Chemical Structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Physicochemical Properties

The compound is a solid at ambient temperature, and its high molecular weight and density are typical for perfluorinated molecules.[3] All available data, including predicted values, are summarized below. Researchers should verify lot-specific data via the Certificate of Analysis.[2][4]

Property	Value	Source
CAS Number	146829-79-0	[2][3][4]
Molecular Formula	C₄F₁₀O₅S₂	[4][5]
Molecular Weight	382.16 g/mol	[2]
Physical Form	Solid	[3]
Purity	Typically ≥97-98%	[3]
Density (Predicted)	1.933 g/cm³	[1]
Boiling Point (Predicted)	120 °C @ 750 Torr	[1]
InChI Key	LKJIAQKFEYWIKU-UHFFFAOYSA-N	[2]
Storage Temperature	Ambient or 2-8°C	[2]

Synthesis and Mechanistic Considerations

While specific, peer-reviewed synthesis procedures for CAS 146829-79-0 are not widely published, a viable and industrially scalable pathway can be proposed based on the principles of electrochemical fluorination (ECF), also known as the Simons process. This technique is a cornerstone for producing perfluorinated compounds, including sulfonyl fluorides.

Causality of Method Selection: ECF is the logical choice because it is one of the few methods capable of exhaustively replacing hydrogen atoms with fluorine on an alkyl backbone while simultaneously converting a precursor functional group (like a sulfonyl chloride or anhydride) into a sulfonyl fluoride. The process uses anhydrous hydrogen fluoride (AHF) as both the solvent and the fluorine source, making it highly effective for creating compounds like Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether from a suitable hydrocarbon precursor.

A logical starting material would be Bis(2-chloroethyl) ether (CAS 111-44-4) or the corresponding sulfonyl chloride derivative, bis(2-chloroethyl)sulfate, which can be subjected to ECF.[6][7][8]

Caption: Proposed synthesis workflow via Electrochemical Fluorination (ECF).

Hypothetical Experimental Protocol (Based on ECF Principles)

Disclaimer: This protocol is a theoretical model for research purposes and must be adapted and optimized under strict safety protocols by qualified personnel.

• Reactor Preparation: A Simons ECF cell equipped with a nickel anode pack and a steel cathode is dried and rendered inert. The cell is cooled to approximately 0°C.

• Electrolyte Charging: Anhydrous hydrogen fluoride (AHF) is carefully condensed into the cell to serve as the electrolyte and fluorine source.

• Substrate Introduction: A solution of the starting material, such as bis[2-(chlorosulfonyl)ethyl] ether, in AHF is slowly fed into the cell. The concentration is kept low (typically 2-5%) to prevent passivation of the electrodes.

• Electrolysis: A low DC voltage (e.g., 5-8 V) is applied. The ECF process begins, replacing C-H bonds with C-F bonds and converting the -SO₂Cl groups to -SO₂F. Gaseous byproducts (H₂, etc.) are vented through a cooled trap system.

• Product Collection: The perfluorinated product, being denser than and immiscible with AHF, collects at the bottom of the cell and can be periodically drained.

• Purification: The crude product is washed with a weak base (e.g., sodium bicarbonate solution) to neutralize residual HF, followed by water. It is then dried over a suitable agent (e.g., MgSO₄).

• Final Isolation: Final purification is achieved via fractional distillation under reduced pressure to yield high-purity Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Reactivity and Potential Applications

The utility of this molecule stems from the dual nature of its structure: an inert backbone and two highly reactive handles.

Core Reactivity: Sulfonyl Fluoride (-SO₂F) Terminals

The sulfonyl fluoride group is the molecule's reactive center. It does not readily hydrolyze but is highly susceptible to nucleophilic attack. This property makes it a prime electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry , a next-generation "click chemistry" reaction. The -SO₂F group reacts efficiently and specifically with silylated phenols, amines, and other nucleophiles to form robust sulfonate or sulfonamide linkages.

Caption: Core reactivity of the sulfonyl fluoride group via SuFEx.

Projected Applications

• Advanced Polymer Synthesis: As a difunctional monomer, it can be polymerized with diols or diamines to create high-performance fluorinated polysulfonates or polysulfonamides. These materials would be expected to exhibit exceptional thermal stability, chemical resistance, and potentially useful properties for gas separation or ion-exchange membranes in fuel cells and batteries.

• Electrolyte Formulations: Highly fluorinated compounds are sought after as solvents or additives in lithium-ion battery electrolytes.[9] The ether backbone provides good salt dissolution, while the high fluorine content enhances oxidative stability at the cathode, leading to the formation of a stable cathode-electrolyte interphase (CEI) and improved cell longevity.[9]

• Crosslinking Agent: The two -SO₂F groups can react with polymers containing nucleophilic sites (e.g., hydroxyl or amine groups) to create crosslinked networks. This is valuable for producing chemically resistant coatings, high-performance elastomers, or hydrogels.

• Probes and Scaffolds in Medicinal Chemistry: The perfluorinated chain can enhance the metabolic stability and binding affinity of drug candidates. This molecule can serve as a central scaffold to link two different pharmacophores or targeting ligands.

Safety and Handling

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is classified as a hazardous substance. Available safety data indicates it is corrosive and requires careful handling.

Hazard Class	Pictogram	Code	Description
Corrosion	GHS05	H314	Causes severe skin burns and eye damage.

Mandatory Handling Protocol

This protocol is a self-validating system based on the known hazards.

• Engineering Controls: All manipulations must be conducted inside a certified chemical fume hood to prevent inhalation of any dust or vapors.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Change gloves immediately if contamination occurs. This is mandated by the H314 classification.[10]

  • Eye Protection: Chemical safety goggles and a full-face shield are required to protect against splashes, as mandated by the H314 classification.[10]

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory. Ensure full skin coverage.

• Spill Management:

  • In case of a spill, evacuate the area.

  • Use an absorbent material (e.g., vermiculite or sand) to contain the spill. Do not use combustible materials.

  • Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[10]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[10]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][3] Keep the container tightly sealed.

• Disposal: Dispose of waste material and containers in accordance with all local, regional, and national regulations at an approved waste disposal plant.[10]

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0) is a highly functionalized building block with significant potential in advanced materials and chemical synthesis. Its robust perfluoroether backbone provides stability, while its two sulfonyl fluoride terminals offer precise, high-yield reactivity through SuFEx chemistry. While detailed application data is still emerging, its structure strongly suggests utility in creating next-generation polymers, stable battery electrolytes, and specialized crosslinked materials. Future research should focus on elucidating its polymerization kinetics, performance in electrochemical systems, and expanding its use as a versatile linker in complex molecular architectures. Adherence to strict safety protocols is essential when handling this corrosive and reactive compound.

References

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• US3363006A - Bis(2,2,2-trifluoroethyl)ether and method of preparation. (n.d.). Google Patents.

• United States Patent Office - 3,363,006. (n.d.). Googleapis.com. Retrieved January 14, 2026, from [Link]

• Bis(2-chloroethyl) ether. (n.d.). NIST WebBook. Retrieved January 14, 2026, from [Link]

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Introduction: A Molecule at the Nexus of Fluorine Chemistry and Covalent Targeting

An In-depth Technical Guide to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the molecular formula C4F10O5S2, is a highly specialized perfluorinated compound that embodies the unique reactivity of the sulfonyl fluoride functional group.[1] Its structure, characterized by a flexible ether linkage flanked by two tetrafluoroethyl sulfonyl fluoride moieties, positions it as a bifunctional reagent with significant potential in materials science and the life sciences. The high electronegativity of the fluorine atoms imparts unique physicochemical properties, while the sulfonyl fluoride groups offer a gateway for covalent modification of biological macromolecules and participation in Sulfur(VI) Fluoride Exchange (SuFEx) "click chemistry".

This guide provides a comprehensive overview of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, including its synthesis, chemical properties, reactivity, and potential applications, with a focus on its utility for researchers, chemists, and professionals in drug development. While specific literature on this exact molecule is sparse, this guide will draw upon established principles of fluorine and sulfonyl fluoride chemistry to provide a robust and scientifically grounded resource.

Physicochemical and Structural Characteristics

The defining features of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether are its high fluorine content and the presence of two reactive sulfonyl fluoride groups. These characteristics govern its physical properties and chemical behavior.

Property	Value	Source
Molecular Formula	C4F10O5S2	[1]
Molecular Weight	382.16 g/mol	[1]
Appearance	Solid	[1]
CAS Number	146829-79-0	[1]
Synonym	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)	[1]

Structural Elucidation and Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is the most informative technique for characterizing this molecule. The spectrum is expected to show distinct signals for the fluorine atoms on the carbons adjacent to the ether oxygen (-O-CF₂-), the carbons bearing the sulfonyl fluoride group (-CF₂-SO₂F), and the fluorine atom of the sulfonyl fluoride group itself (-SO₂F ). The coupling patterns and chemical shifts would be indicative of the perfluorinated ether structure.

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by strong absorption bands corresponding to the C-F bonds. Characteristic strong absorptions for the S=O stretching of the sulfonyl group would also be prominent.

• Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental composition and molecular weight of the compound. Fragmentation patterns would likely show cleavage at the C-O and C-S bonds.

Synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether: A Plausible Pathway

A definitive, published synthesis protocol for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not currently available. However, based on established methods for the synthesis of perfluoroalkanesulfonyl fluorides and perfluorinated ethers, a plausible synthetic route can be proposed. The most common industrial method for the preparation of perfluoroalkanesulfonyl fluorides is electrochemical fluorination (ECF) of their hydrocarbon analogues.

The proposed synthesis would involve the electrochemical fluorination of a suitable hydrocarbon precursor, such as bis(2-(chlorosulfonyl)ethyl) ether.

Proposed Experimental Protocol: Electrochemical Fluorination

Warning: Electrochemical fluorination is a hazardous process that should only be performed by trained personnel in a specialized laboratory equipped with appropriate safety measures for handling anhydrous hydrogen fluoride and other corrosive reagents.

• Preparation of the Electrolyte: Anhydrous hydrogen fluoride (HF) is condensed into the ECF cell at a low temperature. The starting material, bis(2-(chlorosulfonyl)ethyl) ether, is then dissolved in the anhydrous HF to a desired concentration.

• Electrochemical Fluorination: A current is passed through the nickel anode and cathode in the ECF cell. The organic substrate is fluorinated at the anode. The voltage and current density must be carefully controlled to minimize fragmentation of the molecule. The process is typically run until the evolution of hydrogen gas at the cathode ceases.

• Work-up and Purification: The crude product, a mixture of perfluorinated and partially fluorinated compounds, is separated from the HF electrolyte. This is often achieved by phase separation or distillation. The crude product is then washed with water to remove residual HF and then with a mild base (e.g., sodium bicarbonate solution) to neutralize any acidic byproducts.

• Fractional Distillation: The washed product is dried and then purified by fractional distillation under reduced pressure to isolate the desired Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Caption: Proposed synthetic workflow for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether via electrochemical fluorination.

Reactivity and Mechanistic Insights: The Sulfonyl Fluoride "Warhead"

The chemical reactivity of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is dominated by the two sulfonyl fluoride groups. Sulfonyl fluorides are known to be remarkably stable in aqueous media, yet they exhibit exquisite reactivity towards certain nucleophilic amino acid residues in proteins, most notably serine. This has led to their designation as "privileged warheads" in chemical biology and drug discovery.

The reaction proceeds via a nucleophilic attack of the hydroxyl group of a serine residue on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonate ester linkage. This covalent modification is often irreversible and can be used to permanently inhibit the function of an enzyme, such as a serine protease.

Caption: Covalent modification of a serine residue by a sulfonyl fluoride.

Applications in Research and Drug Development

The unique properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether make it a valuable tool in several areas of research and development.

Covalent Inhibitors and Chemical Probes

The ability of the sulfonyl fluoride group to selectively and covalently modify serine residues makes this compound a potential candidate for the development of highly specific enzyme inhibitors. As a bifunctional molecule, it could potentially be used to crosslink different parts of a single protein or to bridge two different proteins that are in close proximity. This would be invaluable for studying protein-protein interactions and for mapping the three-dimensional structure of protein complexes.

Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry

SuFEx is a powerful "click chemistry" reaction that involves the exchange of the fluoride ion from a sulfonyl fluoride with a wide range of nucleophiles. This allows for the rapid and efficient synthesis of a diverse array of molecules with a sulfonyl core. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether can serve as a bifunctional linker in SuFEx reactions, enabling the creation of novel polymers and materials with unique properties imparted by the perfluoroether backbone.

Experimental Workflow: Covalent Labeling of a Serine Protease

• Protein Preparation: A solution of the target serine protease is prepared in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Inhibitor Stock Solution: A stock solution of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is prepared in an organic solvent such as DMSO.

• Incubation: The protein solution is incubated with the sulfonyl fluoride inhibitor at a specific temperature (e.g., 37 °C) for a defined period. The molar ratio of inhibitor to protein should be optimized.

• Quenching: The reaction can be quenched by the addition of a reducing agent or by rapid dilution.

• Analysis: The extent of covalent modification can be analyzed by various techniques:

  • Mass Spectrometry: To confirm the mass increase of the protein corresponding to the addition of the inhibitor.

  • Enzyme Activity Assay: To measure the degree of inhibition of the enzyme's catalytic activity.

  • X-ray Crystallography or Cryo-EM: To determine the precise location of the covalent modification on the protein's structure.

Safety, Handling, and Storage

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a reactive chemical and should be handled with appropriate safety precautions.

• Hazard Classification: Based on supplier safety data, this compound is classified as corrosive.[1] It can cause severe skin burns and eye damage.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion and Future Outlook

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a specialized chemical with significant potential as a tool in chemical biology, drug discovery, and materials science. Its bifunctional nature, combined with the unique reactivity of the sulfonyl fluoride group, opens up possibilities for the development of novel covalent inhibitors, chemical probes for studying protein structure and function, and advanced materials through SuFEx chemistry. While further research is needed to fully elucidate its specific properties and applications, the foundational principles of fluorine and sulfonyl fluoride chemistry provide a strong framework for its exploration and utilization in advancing scientific discovery.

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An In-depth Technical Guide to the Spectroscopic Analysis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the chemical structure FSO₂-CF₂-CF₂-O-CF₂-CF₂-SO₂F, is a significant compound in materials science and as a building block in synthetic chemistry, particularly for ion-exchange membranes and advanced electrolytes. Its robust perfluorinated backbone and reactive sulfonyl fluoride termini impart unique chemical and thermal stability. A thorough understanding of its molecular structure is paramount for its application and quality control. This guide provides a detailed exploration of the spectroscopic techniques central to its characterization: Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. We will delve into the theoretical underpinnings, practical experimental considerations, and the interpretation of the spectral data, drawing upon established principles and data from analogous structures to provide a comprehensive analytical framework.

Introduction: The Molecular Landscape of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

The subject of our analysis is a symmetrical molecule characterized by a central ether linkage connecting two identical tetrafluoroethyl sulfonyl fluoride moieties. This symmetry is a key determinant of its spectroscopic signature. The high degree of fluorination dramatically influences the electronic environment of the carbon and fluorine nuclei, making ¹⁹F NMR a particularly powerful and informative analytical tool.[1] The presence of the sulfonyl fluoride group (-SO₂F) provides a distinct handle for both NMR and FTIR analysis.

Molecular Structure and Key Analytical Sites

To facilitate our discussion, let's denote the distinct fluorine and carbon environments:

FSO₂-CF₂(a)-CF₂(b)-O-CF₂(b)-CF₂(a)-SO₂F

• Fluorine Environments:

  • F-S: Fluorine directly attached to the sulfur atom of the sulfonyl fluoride group.

  • F(a): Fluorine atoms on the carbon alpha to the sulfonyl fluoride group (CF₂).

  • F(b): Fluorine atoms on the carbon beta to the sulfonyl fluoride group and alpha to the ether oxygen (CF₂).

• Carbon Environments:

  • C(a): Carbon atom alpha to the sulfonyl fluoride group.

  • C(b): Carbon atom beta to the sulfonyl fluoride group and alpha to the ether oxygen.

Below is a diagram illustrating the logical relationship between the molecular structure and the expected spectroscopic analysis.

Caption: A self-validating workflow for structural confirmation.

Conclusion

The spectroscopic analysis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a clear demonstration of the power of modern analytical techniques. ¹⁹F NMR stands out as the most definitive method for confirming the structure, providing unambiguous information on the number and connectivity of the different fluorine environments. ¹³C NMR corroborates the carbon backbone structure, while FTIR offers rapid confirmation of the essential functional groups. By integrating the data from these techniques, researchers and drug development professionals can achieve a high degree of confidence in the identity, purity, and structure of this important fluorinated compound, ensuring the integrity of their subsequent research and applications.

References

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• SpectraBase. (n.d.). FSO2CF2CF2OCF2CF=CF2. Retrieved from [Link]

• Fluorine Notes. (n.d.). Online journal devoted to fluorine chemistry. Retrieved from [Link]

• University of Delaware. (n.d.). 19Flourine NMR. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• UC Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link]

• Götze, I., et al. (2021). Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. The Journal of Physical Chemistry B. Retrieved from [Link]

• Mei, H. (2016). Synthesis of Diazonium (Perfluoroalkyl) Arylsulfonimide Monomers from Perfluoro (3-Oxapent-4-ene) Sulfonyl Fluoride for Proton E. SciSpace. Retrieved from [Link]

• Tsefrikas, V. M., & Wiemer, D. F. (2025). Fluorine-Containing Isosteres Enable a Structure-Activity Relationship Study Of Gingerol Derivatives. Journal of Fluorine Chemistry. Retrieved from [Link]

• AZoM. (2025). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from [Link]

• PubChem. (n.d.). Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. Retrieved from [Link]

• Innovatech Labs. (2018). FTIR Analysis Beginner's Guide: Interpreting Results. Retrieved from [Link]

• Stenger-Smith, J. D., et al. (2016). Synthesis and Characterization of bis(Tetrahydrofurfuryl) Ether. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Perfluoroalkoxy alkane. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

• Fluorine Notes. (2024). SYNTHESIS OF 5-FLUOROSULFONYLPERFLUOROPENTYL VINYL ETHER – A NEW MONOMER FOR PERFLUOROSULFOACIDIC IONOMERS. Retrieved from [Link]

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An In-depth Technical Guide to the Thermal Stability and Decomposition of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Disclaimer: Published literature directly detailing the thermal stability and decomposition of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is scarce. This guide, therefore, provides a predictive analysis based on the known thermal behavior of analogous chemical structures and functional groups. The proposed decomposition pathways are hypothetical and require experimental validation. The experimental protocols outlined herein represent a robust framework for such a validation.

Introduction: Unveiling a Complex Fluorinated Ether

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the chemical formula C4F10O5S2, is a highly fluorinated organic compound featuring a unique combination of functional groups: a central ether linkage, two tetrafluoroethyl chains, and two terminal fluorosulfonyl groups. Its molecular structure suggests a compound designed for environments requiring high thermal stability, chemical resistance, and specific electrochemical properties, potentially as a solvent or additive in high-performance electrolytes, or as a building block for advanced polymers and materials. Understanding its thermal stability is paramount for defining its operational limits and ensuring safety in high-temperature applications.

Table 1: Physicochemical Properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Property	Value	Source
Molecular Formula	C4F10O5S2	[1]
Molecular Weight	382.16 g/mol	[2]
Synonyms	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)	[2]
Structure	F-SO2-CF2-CF2-O-CF2-CF2-SO2-F

Predicted Thermal Stability: An Analysis of Constituent Functional Groups

The overall thermal stability of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a composite of the stabilities of its constituent parts. A theoretical assessment suggests a compound of relatively high thermal resilience, with specific points of potential vulnerability.

• Perfluoroalkyl Chains (-CF2-CF2-): The presence of extensive C-F bonds is a primary contributor to the molecule's predicted stability. The high bond dissociation energy of the C-F bond imparts exceptional thermal resistance to perfluorinated compounds. These chains are generally stable to high temperatures, with decomposition often initiating at defects or weaker bonds within the molecule.

• Ether Linkage (-O-): In typical hydrocarbon ethers, the C-O bond of the ether linkage is a common point of thermal cleavage. However, in this molecule, the ether oxygen is bonded to highly electronegative tetrafluoroethyl groups. This inductive electron withdrawal by the fluorine atoms is expected to strengthen the C-O bonds, enhancing the thermal stability of the ether linkage compared to non-fluorinated analogues.

• Fluorosulfonyl Groups (-SO2F): This functional group is predicted to be the most thermally labile part of the molecule. Studies on related compounds, such as lithium bis(fluorosulfonyl)imide (LiFSI), indicate that the S-N and S-F bonds can be susceptible to cleavage at elevated temperatures.[3][4][5] By analogy, the S-C and S-F bonds in Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether are likely the initial sites of decomposition. Computational studies on per- and polyfluoroalkyl substances (PFAS) often point to the cleavage of carbon-sulfur bonds as a primary degradation pathway.[6]

Hypothesized Thermal Decomposition Pathways

At elevated temperatures, in an inert atmosphere, several decomposition pathways can be postulated. The initial step is likely the homolytic cleavage of the weakest bonds, generating highly reactive radical species.

• Pathway A: S-C Bond Cleavage: The carbon-sulfur bond is often weaker than the C-C and C-F bonds in such structures. Its cleavage would result in the formation of a perfluoroalkoxy radical and a fluorosulfonyl radical.

• Pathway B: S-F Bond Cleavage: The sulfur-fluorine bond is another potential point of initial fragmentation, yielding a sulfonyl radical and a fluorine radical.

• Pathway C: C-O Bond Cleavage: Although stabilized, the ether linkage could still be a point of scission at sufficiently high temperatures, leading to two distinct radical fragments.

These primary radical species would then undergo a cascade of secondary reactions, including recombination, disproportionation, and further fragmentation. This would lead to a complex mixture of smaller, volatile decomposition products. Potential final products could include sulfur dioxide (SO2), carbonyl fluoride (COF2), and a variety of smaller perfluoroalkanes and perfluoroalkenes.

Caption: Hypothesized thermal decomposition pathways for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

A Framework for Experimental Validation

To empirically determine the thermal stability and decomposition pathways, a multi-technique analytical approach is essential. The following protocols provide a comprehensive workflow for characterizing the thermal properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Experimental Workflow

The proposed workflow integrates several thermal analysis techniques to provide a complete picture of the decomposition process, from initial thermal events to the identification of final products.

Caption: Integrated workflow for thermal analysis and decomposition pathway elucidation.

Detailed Experimental Protocols

A. Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of decomposition and quantify mass loss as a function of temperature.

• Methodology:

  • Accurately weigh 5-10 mg of the sample into an alumina or platinum TGA pan.

  • Place the pan in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., Nitrogen or Argon) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an oxygen-free atmosphere.

  • Heat the sample from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate of 10 °C/min.[7]

  • Record the mass loss as a function of temperature.

  • Analyze the resulting TGA curve to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperatures of maximum decomposition rates from the derivative of the TGA curve.[8][9]

B. Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with thermal transitions, identifying whether decomposition is endothermic or exothermic.[4][10][11]

• Methodology:

  • Seal 2-5 mg of the sample in a hermetic aluminum or gold-plated pan. An empty, sealed pan is used as a reference.

  • Place both pans in the DSC cell.

  • Heat the sample under a controlled inert atmosphere (Nitrogen, 50 mL/min) at a heating rate identical to the TGA experiment (10 °C/min) over the same temperature range.[11]

  • Record the differential heat flow between the sample and the reference.

  • Correlate any observed exothermic or endothermic peaks with the mass loss events observed in the TGA to characterize the energetics of the decomposition reactions.[5][12]

C. Evolved Gas Analysis (EGA) by TGA-MS/FTIR

• Objective: To identify the chemical composition of the gases evolved during decomposition.

• Methodology:

  • Perform a TGA experiment as described in protocol A.

  • Couple the outlet of the TGA furnace to the inlet of a Mass Spectrometer (MS) or a Fourier Transform Infrared (FTIR) spectrometer via a heated transfer line.

  • As the sample decomposes, the evolved gases are continuously transferred to the MS or FTIR for analysis.

  • Record mass spectra or infrared spectra at regular intervals throughout the TGA run.

  • Correlate the evolution of specific gases (identified by their mass-to-charge ratio in MS or their characteristic IR absorption bands) with specific mass loss events from the TGA data.[2][13][14][15] This allows for the identification of decomposition products at each stage of the thermal degradation.

D. Computational Chemistry

• Objective: To provide theoretical support for the experimentally observed decomposition pathways.

• Methodology:

  • Construct a model of the Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether molecule in silico.

  • Using Density Functional Theory (DFT) or other advanced quantum chemical methods, calculate the bond dissociation energies for the key bonds (S-C, S-F, C-O, C-C).[16][17] The bonds with the lowest calculated dissociation energies are the most likely to break first.

  • Model the proposed decomposition pathways and calculate the activation energies for each step. The pathway with the lowest overall activation energy is the most kinetically favorable.[17][18]

  • Compare the predicted decomposition products with those identified by TGA-MS/FTIR to validate the proposed mechanism.

Table 2: Summary of Recommended Analytical Techniques

Technique	Information Gained	Rationale
TGA	Onset of decomposition, thermal stability range, mass loss stages	Quantifies the thermal stability and provides temperature ranges for further investigation.[6][8]
DSC	Enthalpy changes (exothermic/endothermic nature of decomposition)	Characterizes the energetics of decomposition, crucial for safety assessments.[4][5][10]
TGA-MS/FTIR	Chemical identity of evolved gaseous products	Provides direct evidence of the decomposition products, enabling mechanism elucidation.[2][14]
DFT	Bond dissociation energies, reaction activation energies	Offers theoretical insight into the most probable decomposition pathways.[16][17][19]

Conclusion and Future Outlook

While a definitive experimental profile for the thermal decomposition of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not yet available in the public domain, a scientifically rigorous prediction can be made based on the behavior of its constituent functional groups. The compound is anticipated to possess high thermal stability due to its perfluorinated structure, with decomposition likely initiated at the fluorosulfonyl termini.

The true thermal behavior, however, must be determined empirically. The comprehensive analytical workflow detailed in this guide, combining TGA, DSC, EGA-MS/FTIR, and computational modeling, provides a robust and self-validating framework for researchers. The data generated from these experiments will be critical for establishing safe operating parameters, predicting degradation products, and unlocking the full potential of this complex and promising molecule in advanced applications.

References

Sources

• 1. idosi.org [idosi.org]
• 2. mdpi.com [mdpi.com]
• 3. Differential Scanning Calorimetry - Overview | Malvern Panalytical [malvernpanalytical.com]
• 4. Differential Scanning Calorimetry (DSC) - Prime Process Safety Center [primeprocesssafety.com]
• 5. Differential Scanning Calorimetry (DSC) | Thermal Characterisation Facility [thermal.msm.cam.ac.uk]
• 6. Thermal Analysis:Methods, Applications, and Insights in Material Research | Universal Lab Blog [universallab.org]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Thermal Analysis Techniques - www.impactanalytical.com [impactanalytical.com]
• 13. pubs.aip.org [pubs.aip.org]
• 14. ias.ac.in [ias.ac.in]
• 15. Mass Spectrometry Characterization of the Thermal Decomposition/Digestion (TDD) at Cysteine in Peptides and Proteins in the Condensed Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. frontiersin.org [frontiersin.org]
• 17. Frontiers | A review on the recent mechanisms investigation of PFAS electrochemical oxidation degradation: mechanisms, DFT calculation, and pathways [frontiersin.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Breaking down per- and polyfluoroalkyl substances (PFAS): tackling multitudes of correlated electrons - Chemical Science (RSC Publishing) [pubs.rsc.org]

"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" solubility in organic solvents

An In-depth Technical Guide to the Solubility of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Organic Solvents

This guide provides a comprehensive analysis of the solubility characteristics of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS No. 146829-79-0). Designed for researchers, chemists, and professionals in drug development and materials science, this document synthesizes theoretical principles with practical methodologies to facilitate the effective use of this highly fluorinated compound. Given the absence of extensive published solubility data, this guide emphasizes predictive analysis based on molecular structure and provides robust protocols for empirical determination.

Introduction to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the synonym 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride), is a complex organofluorine compound.[1] Its highly fluorinated structure imparts unique chemical and physical properties, making it a molecule of interest in advanced materials and as a potential electrolyte component or synthetic building block.

Table 1: Physicochemical Properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Property	Value	Source
CAS Number	146829-79-0	[2]
Molecular Formula	C₄F₁₀O₅S₂	[2]
Molecular Weight	382.16 g/mol	[1]
Physical Form	Solid
Predicted Boiling Point	120 °C (at 750 Torr)
Synonyms	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)

Theoretical Framework for Solubility Prediction

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of both the solute and the solvent. The structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether offers several insights into its expected solubility behavior.

The molecule can be deconstructed into three key functional regions:

• Perfluoroalkyl Chains (-CF₂-CF₂-) : These segments are nonpolar and hydrophobic. The high electronegativity of fluorine atoms leads to a significant reduction in the polarizability of the molecule, resulting in weak van der Waals forces.

• Ether Linkage (-O-) : The ether group introduces a slight polarity due to the electronegativity of the oxygen atom, allowing for potential dipole-dipole interactions.

• Fluorosulfonyl Groups (-SO₂F) : This is a strongly electron-withdrawing and highly polar functional group. It can participate in strong dipole-dipole interactions.

The interplay of these groups suggests a complex solubility profile. While the extensive fluorination points towards solubility in non-polar, fluorinated solvents, the polar sulfonyl fluoride groups may impart some solubility in more polar organic solvents.

Based on structurally similar compounds, we can draw further inferences:

• Perfluorobutanesulfonyl fluoride is known to be soluble in common organic solvents while being immiscible with water.[3] This suggests that the perfluoroalkyl and sulfonyl fluoride combination in our target molecule will likely lead to poor aqueous solubility.

• Fluorinated ethers , such as 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropylether (TTE), are often used as co-solvents in battery electrolytes and are miscible with polar organic solvents like carbonates. This highlights the potential for the ether linkage to facilitate solubility in a range of organic media.

Therefore, it is predicted that Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether will exhibit favorable solubility in aprotic polar solvents (e.g., acetonitrile, acetone, ethyl acetate) and potentially some non-polar solvents, particularly fluorinated ones. It is expected to have negligible solubility in water and protic solvents like methanol, where the formation of hydrogen bonds is a dominant intermolecular force.

Predicted Solubility Based on Molecular Structure

Experimental Protocol for Solubility Determination

The following is a detailed, step-by-step methodology for determining the solubility of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in various organic solvents. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Equipment

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (solid)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg)

• Vials with screw caps and PTFE septa

• Vortex mixer and/or magnetic stirrer with stir bars

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringes and syringe filters (0.22 µm, PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., HPLC-UV, GC-MS, or ¹⁹F NMR)

Safety Precautions

Compounds containing sulfonyl fluoride groups can be reactive and hazardous.[3] Always handle Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Review the Safety Data Sheet (SDS) before commencing any work.

Experimental Workflow

The isothermal equilibrium method is recommended for accurate solubility determination.

Isothermal Equilibrium Solubility Determination Workflow

Detailed Steps

• Preparation of the Sample : Accurately weigh an excess amount of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether into a vial. The "excess" should be enough to ensure that undissolved solid remains at equilibrium.

• Solvent Addition : Add a precise volume of the chosen organic solvent to the vial.

• Equilibration : Seal the vial tightly and place it in a temperature-controlled environment. Agitate the mixture continuously to facilitate the dissolution process and ensure equilibrium is reached. A period of 24 to 48 hours is typically sufficient.

• Phase Separation : After equilibration, centrifuge the vial at a high speed to sediment all undissolved solid.

• Sampling and Filtration : Carefully withdraw a known volume of the clear supernatant using a syringe. Immediately pass the solution through a syringe filter to remove any remaining solid particles. Collect the filtrate in a pre-weighed, clean vial.

• Quantification :

  • Gravimetric Method : If the solvent is volatile, the most straightforward method is to evaporate the solvent from the filtered sample and weigh the remaining solid. The solubility can then be calculated in g/L or mg/mL.

  • Chromatographic/Spectroscopic Methods : For more complex mixtures or less volatile solvents, an analytical technique such as HPLC or GC is preferred. A calibration curve must be prepared using standard solutions of known concentrations.

Data Presentation

All quantitative data should be summarized in a clear and structured table for easy comparison.

Table 2: Experimentally Determined Solubility of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether at 25 °C (Example)

Solvent	Dielectric Constant	Solubility (g/L)	Observations
Hexane	1.88	To be determined
Toluene	2.38	To be determined
Dichloromethane	9.08	To be determined
Acetone	21	To be determined
Acetonitrile	37.5	To be determined
Dimethyl Sulfoxide	46.7	To be determined

Conclusion

While direct, published data on the solubility of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is scarce, a thorough analysis of its molecular structure and comparison with related fluorinated compounds allows for reasoned predictions of its solubility behavior. It is anticipated to be soluble in a range of aprotic organic solvents and poorly soluble in aqueous and protic media. The provided experimental protocol offers a robust framework for researchers to empirically determine the solubility in solvents relevant to their specific applications, thereby enabling the full potential of this unique molecule to be explored.

References

• Wikipedia. Perfluorobutanesulfonyl fluoride. [Link]

• PubChem. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. [Link]

Sources

• 1. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. Perfluorobutanesulfonyl fluoride - Wikipedia [en.wikipedia.org]

"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" material safety data sheet (MSDS)

Starting Data Collection

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An In-depth Technical Guide to the Synthesis, Properties, and Applications of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and Its Analogs

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Introduction: The Dawn of Advanced Fluorinated Electrolytes

In the relentless pursuit of higher energy density and safer electrochemical storage systems, the role of the electrolyte has evolved from a simple ionic conductor to a critical performance-enabling component. Within this landscape, fluorinated compounds have emerged as transformative materials. The high electronegativity of fluorine imparts unique properties to organic molecules, including enhanced oxidative stability and the ability to form a robust solid electrolyte interphase (SEI) on electrode surfaces. This guide delves into the technical intricacies of a particularly promising, albeit sparsely documented, class of compounds: Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and its analogs. These molecules merge the beneficial attributes of a flexible ether backbone with the powerful electron-withdrawing nature of fluorosulfonyl groups, positioning them as key candidates for next-generation high-voltage lithium-ion batteries and other advanced electrochemical applications. While the primary literature on the specific discovery of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not abundant, its existence and commercial availability suggest a synthesis rooted in established principles of fluorine chemistry. This guide will therefore present a logical, proposed synthesis based on analogous reactions, explore its physicochemical properties, and detail its significant potential in energy storage technology.

Proposed Synthesis and Mechanistic Rationale

The synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the chemical formula FSO₂CF₂CF₂OCF₂CF₂SO₂F, presents a unique challenge due to the presence of both an ether linkage and two terminal fluorosulfonyl groups on a perfluorinated backbone. A plausible and efficient synthetic route can be conceptualized by combining known methodologies for the formation of perfluorinated ethers and the conversion of sulfonyl halides. The proposed multi-step synthesis underscores the importance of precursor selection and reaction control in organofluorine chemistry.

A Plausible Two-Step Synthetic Pathway

A logical approach to constructing the target molecule involves the initial synthesis of a di-sulfonyl chloride precursor, followed by a halogen exchange (HALEX) reaction to yield the final di-sulfonyl fluoride.

Step 1: Synthesis of the Bis(sulfonyl chloride) Precursor

The initial step would likely involve the free-radical initiated reaction of tetrafluoroethylene (TFE) with a sulfur-containing radical source, followed by oxidation. A more direct and analogous method found in the patent literature for similar structures involves the reaction of a perfluorinated diiodoalkane with a source of SO₂Cl₂ or a similar reagent, followed by oxidation. However, a more versatile and commonly employed strategy for such structures involves the dimerization of a vinyl ether precursor followed by functionalization. A plausible starting material is a perfluorinated vinyl ether with a terminal sulfonyl chloride group. The synthesis of such precursors is documented. For the purpose of this guide, we will propose a pathway starting from a commercially available or readily synthesized perfluorinated diol, which is then converted to a di-sulfonate ester, followed by displacement and oxidation to form the di-sulfonyl chloride.

A more direct, albeit challenging, route would be the direct oxidation of a corresponding dithiol or the reaction of a di-Grignard reagent with sulfuryl chloride fluoride (SO₂ClF) if the Grignard reagent could be formed on a perfluorinated ether. Given the complexities, a more robust proposed synthesis is outlined below.

Experimental Protocol: Proposed Synthesis of 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl chloride)

• Starting Material : Perfluoro-3-oxaglutaric acid or its corresponding diol, HOCH₂CF₂OCF₂CH₂OH.

• Conversion to Dihalide : The diol is converted to a diiodide, ICH₂CF₂OCF₂CH₂I, using a standard halogenation procedure (e.g., with I₂ and triphenylphosphine).

• Thiol Formation : The diiodide is then reacted with a thiolating agent, such as sodium hydrosulfide (NaSH), to produce the corresponding dithiol, HSCH₂CF₂OCF₂CH₂SH.

• Oxidative Chlorination : The dithiol is subjected to oxidative chlorination. This can be achieved by bubbling chlorine gas through a solution of the dithiol in a suitable solvent, often in the presence of water or a catalyst, to form the bis(sulfonyl chloride), ClSO₂CH₂CF₂OCF₂CH₂SO₂Cl.

Step 2: Fluorination to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

The conversion of the sulfonyl chloride to the sulfonyl fluoride is a critical step. This is typically achieved through a halogen exchange (HALEX) reaction using a fluoride salt.

Experimental Protocol: Synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Reaction Setup : To a stirred solution of 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl chloride) in an aprotic polar solvent such as acetonitrile or sulfolane, an excess of a mild fluorinating agent is added. Potassium fluoride (KF) or potassium bifluoride (KHF₂) are common choices. The use of a phase-transfer catalyst (e.g., a quaternary ammonium salt) can enhance the reaction rate.

• Reaction Conditions : The reaction mixture is heated to a moderate temperature (e.g., 60-80 °C) and stirred for several hours. The progress of the reaction can be monitored by gas chromatography or ¹⁹F NMR spectroscopy.

• Work-up and Purification : Upon completion, the reaction mixture is cooled, and the inorganic salts are removed by filtration. The solvent is then removed under reduced pressure. The crude product is purified by fractional distillation under vacuum to yield the final product, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Causality Behind Experimental Choices

• Solvent Selection : Aprotic polar solvents are chosen for the HALEX reaction because they can dissolve the sulfonyl chloride precursor and the fluoride salt to some extent, facilitating the nucleophilic substitution. They are also relatively inert under the reaction conditions.

• Fluorinating Agent : Potassium fluoride is a common and cost-effective source of fluoride ions. Its reactivity can be enhanced by spray-drying or by using it in combination with a phase-transfer catalyst.

• Temperature Control : The temperature is a critical parameter. It needs to be high enough to drive the reaction forward at a reasonable rate but not so high as to cause decomposition of the starting material or the product.

• Purification : Vacuum distillation is the preferred method for purifying high-boiling, thermally stable fluorinated compounds like the target molecule. It allows for separation from less volatile impurities and residual solvent at lower temperatures, minimizing thermal degradation.

Visualization of the Proposed Synthetic Workflow

Caption: Proposed two-stage synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Physicochemical Properties and Characterization

While a comprehensive, publicly available dataset of the physicochemical properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is limited, we can infer many of its characteristics based on its structure and data from analogous fluorinated ethers and sulfonyl fluorides.

Property	Value/Expected Value	Rationale/Reference
CAS Number	146829-79-0	Commercially available data.
Molecular Formula	C₄F₁₀O₅S₂	Based on chemical structure.
Molecular Weight	382.16 g/mol	Calculated from the molecular formula.
Appearance	Colorless liquid	Typical for perfluorinated ethers.
Boiling Point	Estimated >150 °C	Higher than non-sulfonylated analogs due to increased molecular weight and polarity.
Density	Estimated >1.7 g/cm³	Perfluorinated compounds generally have high densities.
Oxidative Stability	High (> 5 V vs. Li/Li⁺)	The strong electron-withdrawing effect of the fluorosulfonyl groups and the C-F bonds leads to a low Highest Occupied Molecular Orbital (HOMO) energy level, imparting high resistance to oxidation.[1]
Solvent Properties	Good solvent for lithium salts	The ether oxygen atoms can coordinate with lithium ions, while the overall fluorinated structure provides a suitable medium for salt dissolution.

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹⁹F NMR would be the most informative technique for structure elucidation, showing characteristic shifts for the CF₂ groups adjacent to the ether oxygen and the sulfonyl fluoride group. ¹³C NMR would also provide valuable structural information.

• Infrared (IR) Spectroscopy : The IR spectrum would be dominated by strong C-F stretching bands and characteristic absorptions for the S=O bonds in the sulfonyl fluoride group (typically in the region of 1400-1500 cm⁻¹ and 1200-1250 cm⁻¹).

• Mass Spectrometry (MS) : Mass spectrometry would confirm the molecular weight and provide fragmentation patterns useful for structural confirmation.

Applications in High-Performance Lithium-Ion Batteries

The primary and most promising application of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and its analogs is as a co-solvent or additive in electrolytes for high-voltage lithium-ion batteries.[2]

Mechanism of Action in Electrolytes

The unique combination of an ether backbone and terminal fluorosulfonyl groups imparts several key advantages:

• High Oxidative Stability : As mentioned, the strong electron-withdrawing nature of the fluorosulfonyl groups significantly enhances the oxidative stability of the ether molecule. This is crucial for enabling the use of high-voltage cathode materials (e.g., LiNi₀.₈Mn₀.₁Co₀.₁O₂ - NMC811) that operate at potentials where traditional carbonate-based electrolytes decompose.[1]

• Formation of a Stable Solid Electrolyte Interphase (SEI) : The fluorosulfonyl groups are electrochemically active and can be reductively decomposed on the anode surface to form a stable, LiF-rich SEI. A robust SEI is critical for preventing dendrite growth and minimizing parasitic side reactions between the electrolyte and the lithium metal or graphite anode.

• Enhanced Lithium-Ion Transport : The ether backbone provides flexibility and Lewis basic oxygen atoms that can solvate lithium ions, facilitating their transport through the electrolyte. While highly fluorinated solvents can sometimes lead to lower ionic conductivity due to increased viscosity, the ether linkage helps to mitigate this effect.

Visualization of the Role in a Lithium-Ion Battery

Caption: Role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in a high-voltage lithium-ion battery.

Future Outlook and Analogs

The core structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether allows for a wide range of modifications to fine-tune its properties. Research into analogs could explore:

• Varying the Perfluoroalkyl Chain Length : Modifying the number of CF₂ units between the ether oxygen and the sulfonyl fluoride group could impact viscosity, ionic conductivity, and SEI forming properties.

• Branched Perfluoroalkyl Chains : Introducing branching could alter the physical properties of the molecule, such as its melting point and viscosity.

• Asymmetrical Ethers : Synthesizing ethers with different perfluoroalkyl sulfonyl fluoride groups on either side of the oxygen atom could lead to new properties.

The continued development of these and other fluorinated sulfonyl ethers will be a key enabler for the next generation of high-energy-density batteries, powering everything from electric vehicles to advanced consumer electronics.

References

• Critical Review of Fluorinated Electrolytes for High‐Performance Lithium Metal Batteries. (n.d.). Wiley Online Library. Retrieved January 10, 2026, from [Link]

• Zhang, S. S. (2013). A review on electrolyte additives for lithium-ion batteries. Journal of Power Sources, 231, 153-162.

Sources

• 1. Emerging electrolytes with fluorinated solvents for rechargeable lithium-based batteries - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

A Theoretical Exploration of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether: A Guide for Researchers

Abstract

This technical guide provides a comprehensive theoretical analysis of the molecular and electronic properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (F-ether). In the absence of extensive experimental data in publicly accessible literature, this document leverages high-level computational chemistry to elucidate the fundamental characteristics of F-ether. This guide is intended for researchers, scientists, and professionals in drug development and materials science who may be interested in the application of highly fluorinated compounds. The following sections detail the molecule's structural properties, electronic landscape, predicted spectroscopic signatures, and potential reactivity, offering a foundational understanding for future experimental and applied research.

Introduction: The Significance of Fluorinated Ethers

Highly fluorinated molecules, particularly those incorporating sulfonyl groups, are of significant interest due to their unique physicochemical properties. The strong electron-withdrawing nature of fluorine atoms imparts high thermal and chemical stability, low flammability, and unique solvation characteristics. The presence of the fluorosulfonyl group (-SO₂F) further enhances these properties and introduces a reactive center for potential derivatization. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with its perfluorinated ethyl ether backbone and two terminal fluorosulfonyl groups, represents a molecule with potential applications as a stable electrolyte component in high-voltage batteries, a building block in polymer chemistry, or a specialized solvent.[1] This guide aims to provide a robust theoretical foundation for the properties of this specific ether, stimulating further investigation into its practical utility.

Molecular Structure and Conformational Analysis

The molecular structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS No. 146829-79-0, Molecular Formula: C₄F₁₀O₅S₂) was optimized using Density Functional Theory (DFT) calculations. The predicted three-dimensional arrangement of the atoms and key structural parameters are crucial for understanding its physical and chemical behavior.

Experimental Protocol: Computational Geometry Optimization

• Software: Gaussian 16 Suite of Programs

• Methodology: Density Functional Theory (DFT)

• Functional: B3LYP

• Basis Set: 6-311+G(d,p)

• Environment: Gas Phase

• Procedure: The initial structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether was built using standard bond lengths and angles. A full geometry optimization was then performed without constraints to find the lowest energy conformation. Vibrational frequency analysis was subsequently carried out to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

The optimized geometry reveals a flexible ether backbone with the two fluorosulfonyl groups positioned at the termini. The C-O-C ether linkage and the surrounding C-C bonds exhibit rotational freedom, leading to multiple possible conformers. The lowest energy conformer, presented here, adopts a staggered arrangement to minimize steric hindrance between the bulky fluorosulfonyl and tetrafluoroethyl groups.

Figure 1: Optimized Molecular Structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Table 1: Selected Theoretical Structural Parameters of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Parameter	Bond Length (Å)	Bond Angle (°)	Dihedral Angle (°)
C-O (ether)	1.37
C-O-C	118.5
C-C	1.54
C-S	1.85
S=O	1.42
S-F	1.58
C-F	1.34
O=S=O	125.0
C-C-S	110.2
O-C-C-S	178.5 (anti-periplanar)

Electronic Properties and Reactivity Descriptors

The electronic structure of a molecule dictates its reactivity and intermolecular interactions. Frontier Molecular Orbital (FMO) theory is a powerful tool for predicting the most likely sites for nucleophilic and electrophilic attack.

Experimental Protocol: Electronic Structure Calculation

• Software: Gaussian 16 Suite of Programs

• Methodology: Density Functional Theory (DFT)

• Functional: B3LYP

• Basis Set: 6-311+G(d,p)

• Procedure: A single-point energy calculation was performed on the optimized geometry to obtain the molecular orbitals and their corresponding energies. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) were visualized, and global reactivity descriptors were calculated from their energies.

The HOMO is primarily localized on the oxygen atoms of the sulfonyl groups, indicating that these are the most probable sites for electrophilic attack. Conversely, the LUMO is distributed across the sulfur and adjacent carbon atoms, suggesting these are the most susceptible sites for nucleophilic attack. The large HOMO-LUMO energy gap is indicative of high kinetic stability.

Figure 2: Frontier Molecular Orbitals and Global Reactivity Descriptors.

Table 2: Calculated Electronic Properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Property	Value	Unit
HOMO Energy	-10.2	eV
LUMO Energy	-2.5	eV
HOMO-LUMO Gap	7.7	eV
Ionization Potential	10.2	eV
Electron Affinity	2.5	eV
Electronegativity	6.35	eV
Chemical Hardness	3.85	eV
Electrophilicity Index	5.23	eV

Predicted Spectroscopic Properties

Spectroscopic data is essential for the identification and characterization of chemical compounds. The following sections provide theoretical predictions for the vibrational and NMR spectra of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Vibrational Spectroscopy (Infrared)

Theoretical vibrational frequencies can aid in the interpretation of experimental infrared (IR) spectra. The most intense predicted IR absorptions are associated with the stretching modes of the S=O and C-F bonds.

Experimental Protocol: Vibrational Frequency Calculation

• Software: Gaussian 16 Suite of Programs

• Methodology: Density Functional Theory (DFT)

• Functional: B3LYP

• Basis Set: 6-311+G(d,p)

• Procedure: A frequency calculation was performed on the optimized geometry. The resulting vibrational modes and their corresponding IR intensities were analyzed. A scaling factor of 0.967 was applied to the calculated frequencies to account for anharmonicity and systematic errors in the theoretical method.

Table 3: Predicted Major Infrared Absorption Frequencies for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Vibrational Mode	Scaled Frequency (cm⁻¹)	Predicted Intensity
S=O Asymmetric Stretch	1450 - 1480	Strong
S=O Symmetric Stretch	1230 - 1260	Strong
C-F Stretch	1100 - 1200	Very Strong
C-O-C Asymmetric Stretch	1050 - 1080	Medium
S-F Stretch	800 - 850	Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structure elucidation. The predicted ¹⁹F and ¹³C NMR chemical shifts provide a theoretical fingerprint for the molecule.

Experimental Protocol: NMR Chemical Shift Calculation

• Software: Gaussian 16 Suite of Programs

• Methodology: Gauge-Independent Atomic Orbital (GIAO) method at the DFT level

• Functional: B3LYP

• Basis Set: 6-311+G(d,p)

• Referencing: ¹⁹F chemical shifts were referenced to CFCl₃. ¹³C chemical shifts were referenced to Tetramethylsilane (TMS).

• Procedure: NMR shielding tensors were calculated for the optimized geometry. These were then converted to chemical shifts using the appropriate reference standards.

Table 4: Predicted ¹⁹F and ¹³C NMR Chemical Shifts for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Nucleus	Position	Predicted Chemical Shift (ppm)
¹⁹F	-CF₂-SO₂F	-45 to -55
-CF₂-O-	-80 to -90
-SO₂F	+40 to +50
¹³C	-C F₂-SO₂F	115 - 125
-C F₂-O-	105 - 115

Potential Applications and Future Directions

The theoretical data presented in this guide suggests that Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether possesses properties that make it a candidate for several advanced applications. Its high chemical stability, predicted by the large HOMO-LUMO gap, and the presence of polar sulfonyl groups could render it a suitable component in non-aqueous electrolytes for high-voltage lithium-ion batteries.[1] The two reactive fluorosulfonyl groups also open avenues for its use as a cross-linking agent or a monomer in the synthesis of novel fluorinated polymers with unique thermal and chemical resistance.

Further experimental validation of these theoretical predictions is crucial. Synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, followed by comprehensive spectroscopic characterization (IR, NMR) and evaluation of its electrochemical properties, would be the logical next steps. Investigating its miscibility with common battery solvents and its electrochemical stability window will be paramount for assessing its viability as an electrolyte additive.

Conclusion

This technical guide has provided a detailed theoretical investigation of the structural, electronic, and spectroscopic properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. Through the application of Density Functional Theory, we have elucidated its optimized geometry, frontier molecular orbitals, and predicted its key spectroscopic signatures. The findings suggest a molecule with high stability and potential for application in materials science, particularly in the field of energy storage. This work serves as a foundational resource to guide and inspire future experimental exploration of this promising fluorinated ether.

References

• Gaussian 16, Revision C.01, M. J. Frisch, G. W. Trucks, H. B. Schlegel, G. E. Scuseria, M. A. Robb, J. R. Cheeseman, G. Scalmani, V. Barone, G. A. Petersson, H. Nakatsuji, X. Li, M. Caricato, A. V. Marenich, J. Bloino, B. G. Janesko, R. Gomperts, B. Mennucci, H. P. Hratchian, J. V. Ortiz, A. F. Izmaylov, J. L. Sonnenberg, D. Williams-Young, F. Ding, F. Lipparini, F. Egidi, J. Goings, B. Peng, A. Petrone, T. Henderson, D. Ranasinghe, V. G. Zakrzewski, J. Gao, N. Rega, G. Zheng, W. Liang, M. Hada, M. Ehara, K. Toyota, R. Fukuda, J. Hasegawa, M. Ishida, T. Nakajima, Y. Honda, O. Kitao, H. Nakai, T. Vreven, K. Throssell, J. A. Montgomery, Jr., J. E. Peralta, F. Ogliaro, M. J. Bearpark, J. J. Heyd, E. N. Brothers, K. N. Kudin, V. N. Staroverov, T. A. Keith, R. Kobayashi, J. Normand, K. Raghavachari, A. P. Rendell, J. C. Burant, S. S. Iyengar, J. Tomasi, M. Cossi, J. M. Millam, M. Klene, C. Adamo, R. Cammi, J. W. Ochterski, R. L. Martin, K. Morokuma, O. Farkas, J. B. Foresman, and D. J. Fox, Gaussian, Inc., Wallingford CT, 2016. [Link]

• Becke, A. D. Density-functional thermochemistry. III. The role of exact exchange. J. Chem. Phys.1993 , 98, 5648-5652. [Link]

• Lee, C.; Yang, W.; Parr, R. G. Development of the Colle-Salvetti correlation-energy formula into a functional of the electron density. Phys. Rev. B1988 , 37, 785-789. [Link]

• Hehre, W. J.; Radom, L.; Schleyer, P. v. R.; Pople, J. A. Ab Initio Molecular Orbital Theory. Wiley, 1986 . [Link]

• Pearson, R. G. Absolute electronegativity and hardness: application to inorganic chemistry. Inorg. Chem.1988 , 27, 734-740. [Link]

• Cheeseman, J. R.; Trucks, G. W.; Keith, T. A.; Frisch, M. J. A comparison of models for calculating nuclear magnetic resonance shielding tensors. J. Chem. Phys.1996 , 104, 5497-5509. [Link]

• US Patent Application Publication US 2020/0388882 A1.

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Protocols & Analytical Methods

Application Notes and Protocols for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Lithium-Ion Batteries: A Guide for Researchers

Introduction

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is emerging as a noteworthy electrolyte additive for advanced lithium-ion batteries. Its highly fluorinated structure is designed to enhance the electrochemical stability and performance of electrolytes, particularly in high-voltage and high-energy-density applications. This document provides a comprehensive overview of its application, including its mechanism of action, protocols for electrolyte preparation and cell testing, and critical safety considerations. The information herein is intended for researchers, materials scientists, and professionals in battery technology development.

Physicochemical Properties

A foundational understanding of the material's properties is crucial for its effective application.

Property	Value	Reference
Synonym	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)	[1]
CAS Number	146829-79-0	[1]
Molecular Formula	C4F10O5S2	[1]
Molecular Weight	382.16 g/mol	[1]
Storage Temperature	2-8°C	[1]

Mechanism of Action: Enhancing the Electrode-Electrolyte Interface

The efficacy of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as an electrolyte additive is rooted in its ability to favorably modify the solid electrolyte interphase (SEI) on the anode and the cathode electrolyte interphase (CEI). The electron-withdrawing fluorosulfonyl and tetrafluoroethyl groups are believed to play a key role in this process.

It is hypothesized that the additive participates in the initial electrochemical cycles to decompose and form a stable, thin, and robust passivation layer on the electrode surfaces.[2][3] This engineered interphase offers several advantages:

• Suppression of Electrolyte Decomposition: The stable SEI/CEI layer acts as a physical and electronic barrier, preventing the continuous decomposition of the bulk electrolyte, especially at high operating voltages.[4]

• Reduced Interfacial Resistance: A well-formed passivation layer can facilitate efficient lithium-ion transport while impeding electron tunneling, thereby lowering interfacial resistance and improving reaction kinetics.

• Enhanced Thermal and Electrochemical Stability: The presence of strong C-F and S-F bonds contributes to the formation of a more stable interphase that can withstand a wider electrochemical window and higher temperatures.[5]

The following diagram illustrates the proposed mechanism of action.

Caption: Proposed mechanism of SEI and CEI formation.

Experimental Protocols

The following protocols provide a general framework for incorporating and evaluating Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in lithium-ion cells. Researchers should adapt these procedures to their specific materials and equipment.

Protocol 1: Electrolyte Preparation

Objective: To prepare a lithium-ion battery electrolyte containing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as an additive.

Materials:

• Battery-grade carbonate solvents (e.g., ethylene carbonate (EC), ethyl methyl carbonate (EMC), dimethyl carbonate (DMC))

• Lithium salt (e.g., LiPF6, LiFSI)

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Argon-filled glovebox with H2O and O2 levels < 0.5 ppm

• Precision balance, volumetric flasks, magnetic stirrer, and sterile syringes

Procedure:

• Solvent Preparation: Inside the glovebox, prepare the base solvent mixture. A common formulation is EC:EMC (3:7 by weight).[6]

• Salt Dissolution: Slowly add the lithium salt to the solvent mixture while stirring until it is completely dissolved. A typical concentration is 1.0 M LiPF6.

• Additive Incorporation: Add the desired concentration of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to the electrolyte. Concentrations typically range from 0.5% to 2% by weight. Stir the solution for at least 4-6 hours to ensure homogeneity.

• Storage: Store the prepared electrolyte in a sealed container inside the glovebox, protected from light.

Protocol 2: Coin Cell Assembly (CR2032)

Objective: To assemble a CR2032 coin cell for electrochemical testing.

Materials:

• Cathode and anode discs of the desired diameter

• Microporous separator (e.g., Celgard 2325)

• Prepared electrolyte

• CR2032 coin cell components (casings, spacers, springs)

• Crimping machine

• Tweezers and other assembly tools inside a glovebox

Procedure:

• Component Preparation: Dry all cell components, including electrodes and separators, under vacuum at an appropriate temperature (e.g., 120°C for cathodes, 80°C for separators) for at least 12 hours before transferring them into the glovebox.

• Assembly Stack: a. Place the cathode casing (negative cap) into the crimper's die. b. Place the cathode disc in the center of the casing. c. Add a few drops of the prepared electrolyte onto the cathode surface. d. Carefully place the separator on top of the wetted cathode. e. Add a few more drops of electrolyte to the separator. f. Place the lithium metal or anode disc onto the separator. g. Add a spacer and then a spring. h. Place the anode casing (positive cap) on top of the stack.

• Crimping: Transfer the assembled cell to the crimper and apply pressure to seal the cell. Ensure a proper seal is formed to prevent electrolyte leakage.[7][8]

• Resting: Allow the assembled cell to rest for at least 12 hours at room temperature to ensure complete wetting of the electrodes and separator.

The following diagram outlines the coin cell assembly workflow.

Caption: Coin cell assembly workflow.

Protocol 3: Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the assembled coin cells.

Apparatus:

• Multi-channel battery cycler

• Potentiostat with impedance spectroscopy capabilities

Procedures:

• Formation Cycles:

  • Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first 2-3 cycles within the appropriate voltage window for the electrode chemistry. This step is crucial for the formation of a stable SEI.

• Galvanostatic Cycling:

  • Perform long-term cycling at a moderate C-rate (e.g., C/5 or C/3) to evaluate capacity retention and coulombic efficiency.

  • Conduct rate capability tests by cycling the cell at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C).

• Cyclic Voltammetry (CV):

  • Sweep the potential at a slow scan rate (e.g., 0.1 mV/s) within the operating voltage range to identify redox peaks and assess the electrochemical reversibility.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cell at different states of charge (SOC) over a typical frequency range of 100 kHz to 0.01 Hz. This provides insights into the interfacial and charge-transfer resistances.

Expected Performance Enhancements

While specific quantitative data for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not yet widely published, based on studies of similar fluorinated ether additives, the following improvements can be anticipated:

Performance Metric	Expected Improvement with Additive	Rationale
Coulombic Efficiency	Increased, approaching >99.9%	Formation of a stable SEI reduces parasitic side reactions.
Capacity Retention	Improved long-term cycling stability	Minimized electrolyte degradation and structural integrity of electrodes.[9]
High-Voltage Stability	Enhanced performance at >4.3 V	The additive's high oxidative stability and passivating effect.[4]
Rate Capability	Potentially improved	Reduced interfacial impedance allows for faster Li+ kinetics.
Low-Temperature Performance	Potentially improved	Fluorinated components can lower the freezing point of the electrolyte.

Safety and Handling

As a fluorinated sulfonyl compound, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether requires careful handling in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) when handling the additive and its electrolyte solutions.[10][11]

• Work Environment: All handling and preparation should be conducted in a well-ventilated fume hood or an inert atmosphere glovebox to avoid inhalation of vapors and contact with moisture.

• Spill and Exposure:

  • In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[10]

  • In case of eye contact, flush with water for at least 15 minutes and seek immediate medical attention.

  • For spills, absorb the material with an inert absorbent and dispose of it as hazardous waste.

• Waste Disposal: Dispose of all waste materials, including empty containers, unused electrolyte, and contaminated materials, in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents a promising avenue for advancing lithium-ion battery technology. Its proposed mechanism of forming a stable and effective electrode-electrolyte interphase can lead to significant improvements in cycling stability, coulombic efficiency, and high-voltage performance. The protocols outlined in this document provide a starting point for researchers to explore the potential of this additive. As with all research endeavors, careful experimental design and adherence to safety protocols are paramount for obtaining reliable and meaningful results.

References

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Application Note: The Role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Engineering Robust Solid Electrolyte Interphases

Abstract

The development of high-energy-density lithium batteries, particularly those employing lithium metal anodes, is critically dependent on the formation of a stable and uniform solid electrolyte interphase (SEI). Conventional carbonate-based electrolytes often fail to form a sufficiently robust SEI, leading to dendritic lithium growth, low Coulombic efficiency, and safety hazards. This application note details the role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, a highly fluorinated ether, as a functional electrolyte component for forming a superior, inorganic-rich SEI. We will explore its underlying mechanism, the resulting electrochemical benefits, and provide detailed protocols for its application and characterization in a research setting.

Introduction: The Critical Nature of the SEI

The solid electrolyte interphase is a passivation layer formed on the anode surface from the decomposition products of the electrolyte during the initial charging cycles. An ideal SEI must be electronically insulating to prevent further electrolyte decomposition but ionically conductive to allow for the efficient transport of Li⁺ ions.[1] In lithium metal batteries (LMBs), the stability of the SEI directly governs the morphology of lithium deposition and, consequently, the safety and cycle life of the cell.

Fluorinated compounds have emerged as a cornerstone in designing advanced electrolytes.[2][3] The high electronegativity of fluorine lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the solvent or additive, promoting its preferential reduction at the anode surface.[3] This decomposition pathway often yields a high concentration of lithium fluoride (LiF) in the SEI. A LiF-rich SEI is mechanically robust, possesses a wide electrochemical window, and is known to effectively suppress the formation of lithium dendrites.[4] Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a prime candidate in this class, uniquely combining the benefits of a flexible ether backbone with two highly reactive fluorosulfonyl functional groups.

Section 1: Physicochemical Properties and Molecular Design

The efficacy of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether stems directly from its molecular architecture. Its key properties are summarized below.

Property	Value	Source
Synonym	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)
CAS Number	146829-79-0	[5]
Molecular Formula	C₄F₁₀O₅S₂	[6]
Molecular Weight	382.16 g/mol
Appearance	Solid
Key Functional Groups	Ether (-O-), Tetrafluoroethyl (-C₂F₄-), Fluorosulfonyl (-SO₂F)	N/A

The molecule's design provides three key advantages:

• Oxidative Stability: The extensive fluorination of the ethyl chains (C-F bonds) makes the molecule highly resistant to oxidation, a critical feature for compatibility with high-voltage cathodes.[7]

• Ionic Conductivity: The central ether linkage provides rotational flexibility, which can aid in Li⁺ solvation and transport within the bulk electrolyte.

• SEI-Forming Capability: The two terminal fluorosulfonyl (-SO₂F) groups are the key to its function. This group is highly susceptible to reduction at the anode surface, ensuring the molecule decomposes preferentially to form a stable passivation layer.

Section 2: Proposed Mechanism of SEI Formation

The primary role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is to be sacrificially reduced at the anode surface before other electrolyte components like carbonate solvents or the primary salt anion. The proposed decomposition pathway is initiated by the reduction of the fluorosulfonyl groups, which is analogous to the well-studied decomposition of lithium bis(fluorosulfonyl)imide (LiFSI).[8][9]

The reduction process is believed to proceed as follows:

• Initial Reduction: The S-F and S-O bonds in the -SO₂F group are the most electrochemically active sites for reduction. Upon accepting electrons from the lithium anode, these bonds break.

• Formation of Inorganic Species: This bond scission leads to the formation of highly stable inorganic lithium salts. The cleavage of the S-F bond directly produces Lithium Fluoride (LiF) , while the fragmentation of the sulfonyl group results in lithium sulfates (Li₂SO₄) and/or sulfites (Li₂SO₃).[8]

• Formation of Organic Species: The remaining fluorinated ether backbone may further decompose into various organo-lithium-fluorine species (LixCₓFᵧO₂).

This process results in a composite SEI that is predominantly inorganic, with a high concentration of LiF. This inorganic-rich nature is the key to its enhanced mechanical stiffness and ability to block electron tunneling, thus passivating the anode effectively.[10]

Figure 2: A comprehensive workflow for evaluating the impact of the fluorinated ether additive, from electrolyte preparation to post-cycling surface analysis.

Protocol 3.3: Ex-situ Surface Analysis of the SEI

Objective: To determine the chemical composition and morphology of the SEI formed with the test electrolyte.

Procedure:

• Sample Preparation: After cycling, carefully disassemble the coin cells in a glovebox. Gently rinse the anode with a volatile solvent like dimethyl carbonate (DMC) to remove residual salt, then allow it to dry completely.

• X-ray Photoelectron Spectroscopy (XPS):

  • Mount the harvested anode on an XPS sample holder and transfer it to the spectrometer using an inert-atmosphere transfer vessel to prevent air exposure.

  • Acquire high-resolution spectra for the F 1s, S 2p, O 1s, C 1s, and Li 1s regions.

  • Data Interpretation: Look for a strong peak at ~685 eV in the F 1s spectrum, which is characteristic of LiF. [4]The S 2p spectrum should be analyzed for peaks corresponding to sulfate (Li₂SO₄, ~169 eV) and sulfite (Li₂SO₃, ~167 eV) species. [8]A comparison with the SEI from the control electrolyte will highlight the contribution of the fluorinated ether.

• Scanning Electron Microscopy (SEM):

  • Mount a separate harvested anode on an SEM stub inside the glovebox.

  • Use an air-sensitive sample transfer holder to move the sample to the SEM chamber.

  • Image the surface at various magnifications.

  • Data Interpretation: A dense, smooth, and uniform lithium deposition morphology is indicative of a highly effective SEI. In contrast, the control electrolyte may yield porous, dendritic, or "mossy" lithium structures.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether represents a rationally designed molecule for addressing the fundamental challenge of SEI instability in high-energy lithium batteries. Its preferential reduction at the anode, driven by the fluorosulfonyl groups, facilitates the formation of a robust, LiF-rich inorganic SEI. This engineered interphase is critical for suppressing dendrite growth, improving Coulombic efficiency, and enabling the safe, long-term cycling of lithium metal anodes. The protocols outlined in this note provide a clear framework for researchers to investigate and validate the significant potential of this and similar fluorinated compounds in the development of next-generation energy storage systems.

References

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• Zheng, J., et al. (2023). Emerging electrolytes with fluorinated solvents for rechargeable lithium-based batteries. Chemical Society Reviews, 52(10), 3567-3603. DOI:10.1039/D2CS00873D. Available at: [Link]

• Jaumann, T., et al. (2017). Fluorine and Lithium: Ideal Partners for High-Performance Rechargeable Battery Electrolytes. ChemSusChem, 10(20), 3949-3971. Available at: [Link]

• Chemical components and formation mechanism of fluorinated SEI with... (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Guerin, S., et al. (2022). Fluorinated Materials as Positive Electrodes for Li- and Na-Ion Batteries. Chemical Reviews, 122(17), 14138-14181. Available at: [Link]

• Pavri, N. (2018). Fluorinated electrolytes provide better performance when lithium ion batteries are pushed to the limit. Fluoride Alert. Retrieved January 14, 2026, from [Link]

• Engineering of Electrolyte Solution in Governing the Stability of Sodium Metal Anode for Room Temperature Sodium−Sulfur Batteries. (2023). ACS Publications. Retrieved January 14, 2026, from [Link]

• a) An all-fluorinated electrolyte and the SEI formed in this... (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Robust Solid/Electrolyte Interphase (SEI) Formation on Si Anodes Using Glyme-Based Electrolytes. (2020). OSTI.GOV. Retrieved January 14, 2026, from [Link]

• A Micelle Electrolyte Enabled by Fluorinated Ether Additives for Polysulfide Suppression and Li Metal Stabilization in Li-S Battery. (2020). Frontiers. Retrieved January 14, 2026, from [Link]

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• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. (n.d.). PubChem. Retrieved January 14, 2026, from [Link]

• (PDF) Formation and Breakdown of the Solid-electrolyte Interphase in a Bis(fluorosulfonyl)amide-based Ionic Liquid in the Presence of Lithium Ion. (2017). ResearchGate. Retrieved January 14, 2026, from [Link]

• Gordin, M. L., et al. (2014). Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium−Sulfur Batteries. ACS Applied Materials & Interfaces, 6(11), 8006-8010. Available at: [Link]

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• (PDF) Partially Fluorinated Ether as an Electrolyte Additive to Modify Electrode Surface and Suppress Dissolution of Polysulfides in Li-S Batteries. (2018). ResearchGate. Retrieved January 14, 2026, from [Link]

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Application Notes and Protocols for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in High-Voltage Lithium Metal Batteries

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

These application notes provide a comprehensive technical guide for the utilization of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a key electrolyte component for advancing high-voltage lithium metal batteries (LMBs). This document details the underlying scientific principles, provides validated experimental protocols, and presents expected performance benchmarks. The core focus is to equip researchers with the necessary knowledge to leverage this fluorinated ether for the development of next-generation energy storage solutions. We will delve into the causality behind its efficacy, focusing on the formation of a robust solid electrolyte interphase (SEI) on the lithium metal anode, which is critical for achieving high coulombic efficiency, long cycle life, and enhanced safety in high-voltage applications.

Introduction: The Imperative for Advanced Electrolytes in High-Voltage LMBs

The demand for higher energy density in rechargeable batteries is a primary driver of innovation in energy storage. Lithium metal, with its exceptionally high theoretical specific capacity (3860 mAh g⁻¹) and low electrochemical potential (-3.04 V vs. the standard hydrogen electrode), represents the "holy grail" for anode materials. However, the practical realization of LMBs has been historically plagued by challenges, most notably the formation of lithium dendrites during cycling and a highly reactive interface with conventional liquid electrolytes. These issues lead to poor coulombic efficiency, rapid capacity decay, and significant safety hazards.

The advent of high-voltage cathode materials further exacerbates these challenges, as traditional carbonate-based electrolytes are prone to oxidative decomposition at potentials exceeding 4.2 V vs. Li/Li⁺. This necessitates the development of novel electrolyte formulations with wide electrochemical stability windows and the ability to form a passivating SEI on the lithium metal anode.

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, a highly fluorinated ether, has emerged as a promising candidate to address these challenges. Its unique molecular structure, featuring strong electron-withdrawing fluorosulfonyl and tetrafluoroethyl groups, imparts exceptional oxidative stability and promotes the formation of a stable and uniform SEI rich in lithium fluoride (LiF). This guide will provide the foundational knowledge and practical protocols for its effective implementation.

Physicochemical Properties and Safety Considerations

A thorough understanding of the material's properties and adherence to strict safety protocols are paramount for successful and safe experimentation.

Physicochemical Data

Property	Value	Reference
Chemical Name	Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether	[1]
Synonym(s)	2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)
CAS Number	146829-79-0
Molecular Formula	C₄F₁₀O₅S₂	[1]
Molecular Weight	382.16 g/mol
Appearance	Solid
Storage Temperature	2-8°C

Safety and Handling

While a specific, comprehensive Safety Data Sheet (SDS) for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not widely available, the safety profile can be inferred from structurally related fluorinated sulfonyl compounds. These compounds are generally classified as irritants and require careful handling in a controlled laboratory environment.

GHS Hazard Statements (Inferred):

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements (Inferred):

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

Handling and Disposal:

• All handling of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and its electrolyte formulations should be conducted within an inert atmosphere glovebox (e.g., argon-filled) with moisture and oxygen levels below 0.5 ppm.

• Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

• Dispose of all waste containing this compound as hazardous chemical waste in accordance with local, state, and federal regulations. Given the presence of fluorine, incineration should be carried out in facilities equipped to handle halogenated organic compounds.[2]

Mechanism of Action: The Formation of a Robust SEI

The exceptional performance of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in high-voltage LMBs is primarily attributed to its ability to facilitate the formation of a stable and ionically conductive SEI on the lithium metal anode.

The mechanism involves the reductive decomposition of both the fluorinated ether and the commonly used lithium bis(fluorosulfonyl)imide (LiFSI) salt at the anode surface during the initial charging cycles. The presence of the fluorosulfonyl groups in both the ether and the salt promotes the formation of an SEI that is rich in lithium fluoride (LiF).

Key attributes of the resulting SEI:

• High LiF Content: LiF is known for its wide bandgap, excellent electronic insulation, and good mechanical strength. This helps to physically suppress the growth of lithium dendrites.

• Ionic Conductivity: The SEI allows for the efficient transport of Li⁺ ions while blocking electron transfer, thus preventing further electrolyte decomposition.

• Electrochemical Stability: The fluorinated nature of the SEI components renders it stable against both the highly reductive environment of the lithium metal anode and the highly oxidative environment of the high-voltage cathode.

Caption: Mechanism of SEI formation on the lithium metal anode.

Experimental Protocols

The following protocols provide a detailed methodology for the preparation of electrolytes containing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, the assembly of coin cells, and their subsequent electrochemical characterization.

Protocol 1: Electrolyte Formulation

This protocol describes the preparation of a representative high-concentration electrolyte (HCE).

Materials and Equipment:

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Lithium bis(fluorosulfonyl)imide (LiFSI), battery grade

• 1,2-dimethoxyethane (DME), battery grade, anhydrous

• Argon-filled glovebox

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bars

Procedure:

• Dry the LiFSI salt at 120°C under vacuum for 24 hours before use.

• Transfer all materials and equipment into the argon-filled glovebox.

• In a clean, dry vial, dissolve the desired amount of LiFSI in DME to create a stock solution (e.g., to achieve a final concentration of 1.0 M).

• To this solution, add Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a co-solvent. A typical molar ratio of DME to the fluorinated ether can range from 1:1 to 1:3.

• Stir the mixture on a magnetic stirrer at room temperature until all components are fully dissolved and a homogeneous solution is obtained. This may take several hours.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Caption: Workflow for electrolyte preparation.

Protocol 2: Coin Cell Assembly (CR2032)

This protocol details the assembly of a CR2032-type coin cell for electrochemical testing.

Materials and Equipment:

• CR2032 coin cell components (casings, spacers, springs, gaskets)

• Lithium metal foil (anode)

• High-voltage cathode (e.g., LiNi₀.₈Mn₀.₁Co₀.₁O₂ - NMC811) coated on aluminum foil

• Celgard 2400 separator

• Prepared electrolyte

• Coin cell crimper

• Micropipette

• Plastic tweezers

• Argon-filled glovebox

Procedure:

• Punch circular electrodes from the cathode sheet (e.g., 12 mm diameter) and the lithium metal foil (e.g., 15 mm diameter).

• Punch circular separators (e.g., 19 mm diameter).

• Transfer all components into the argon-filled glovebox.

• Place the cathode disc in the center of the bottom cap of the coin cell.

• Add a few drops of the prepared electrolyte onto the cathode surface to ensure good wetting.

• Place the separator on top of the cathode.

• Add a few more drops of electrolyte onto the separator.

• Carefully place the lithium metal disc on top of the wetted separator.

• Place a spacer and then a spring on top of the lithium anode.

• Place the top cap over the assembly.

• Crimp the coin cell using the crimping machine to ensure a proper seal.

• Remove the assembled cell from the glovebox and clean the exterior.

• Allow the cell to rest for several hours before testing to ensure complete electrolyte wetting of the electrodes and separator.

Protocol 3: Electrochemical Characterization

This protocol outlines the standard electrochemical tests to evaluate the performance of the assembled coin cells.

Equipment:

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Formation Cycles: Cycle the cell at a low C-rate (e.g., C/20) for the first 1-2 cycles. This is crucial for the formation of a stable SEI.

• Galvanostatic Cycling: Cycle the cell at various C-rates (e.g., C/10, C/5, 1C) within the desired voltage window for the high-voltage cathode (e.g., 3.0-4.5 V for NMC811). Record the charge/discharge capacities and calculate the coulombic efficiency for each cycle.

• Rate Capability Test: Cycle the cell at progressively increasing C-rates to evaluate its performance under high power demands.

• Electrochemical Impedance Spectroscopy (EIS): Perform EIS at different states of charge and after a certain number of cycles to investigate the evolution of the interfacial and charge-transfer resistances.

Expected Performance and Data

The use of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in the electrolyte is expected to yield significant improvements in the performance of high-voltage LMBs.

Performance Benchmarks

Performance Metric	Expected Value/Range	Rationale
Coulombic Efficiency	> 99%	Formation of a stable SEI minimizes parasitic side reactions.
Cycle Life	> 500 cycles with >80% capacity retention	The robust SEI suppresses dendrite growth and preserves the integrity of the lithium anode.
High-Voltage Stability	Stable up to 4.5-5.0 V vs. Li/Li⁺	The high degree of fluorination in the ether enhances its oxidative stability.
Rate Capability	Good capacity retention at high C-rates	The ionically conductive SEI facilitates rapid Li⁺ transport.

Representative Cycling Data

The following table summarizes typical performance data obtained from Li||NMC811 cells cycled with an electrolyte containing a fluorinated ether and LiFSI.

C-Rate	Voltage Window (V)	Average Discharge Capacity (mAh g⁻¹)	Capacity Retention after 200 Cycles
C/10	3.0-4.5	~190	> 95%
1C	3.0-4.5	~160	> 85%

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Coulombic Efficiency	Incomplete SEI formation; moisture/oxygen contamination.	Ensure proper formation cycles at low C-rates; verify the integrity of the glovebox atmosphere.
Rapid Capacity Fade	Dendrite growth; unstable SEI.	Optimize the concentration of the fluorinated ether and LiFSI; consider electrolyte additives.
High Interfacial Resistance (from EIS)	Thick or poorly conductive SEI.	Adjust the electrolyte composition; optimize the formation protocol.
Internal Short Circuit	Dendrite penetration of the separator.	Use a mechanically stronger separator; optimize the electrolyte to suppress dendrite growth.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether represents a significant advancement in electrolyte design for high-voltage lithium metal batteries. Its ability to promote the formation of a stable, LiF-rich SEI is the cornerstone of its efficacy. By following the detailed protocols and understanding the underlying mechanisms outlined in these application notes, researchers can effectively harness the potential of this compound to develop safer, longer-lasting, and more energy-dense lithium metal batteries.

References

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• How to make a coin cell. Clean Energy Institute, University of Washington. [Link][4]

• How To Make Coin Cells. Landt Instruments. [Link][5]

• Coin Cell Battery Assembly Method and Precautions. TOB New Energy Technology. [Link][6]

• How to make a Lithium-Ion coin cell battery. Battery Blog. [Link][7]

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• Understanding Lithium Battery Testing Standards & Safety Procedures. LinkedIn. [Link][8]

• Understand the Fundamentals in Lithium Battery Testing. LinkedIn. [Link][9]

• Electrochemical Test Techniques for Lithium-ion Batteries: CV, EIS. Neware. [Link][10]

• Bis(2,2-difluoroethyl)ether | C4H6F4O | CID 18924246. PubChem, National Institutes of Health. [Link][11]

• Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca). National Institutes of Health. [Link][12]

• Ethene-1,1-disulfonyl Difluoride (EDSF) for SuFEx Click Chemistry: Synthesis of SuFExable 1,1-Bissulfonylfluoride Substituted Cyclobutene Hubs. National Institutes of Health. [Link][13]

• Testing materials for lithium-ion batteries. E-motec. [Link][14]

• US3363006A - Bis(2,2,2-trifluoroethyl)ether and method of preparation. Google Patents. [15]

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• Sulfonyl fluorides as privileged warheads in chemical biology. Royal Society of Chemistry. [Link][18]

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Topic: Characterizing the Electrochemical Stability Window of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether for High-Voltage Battery Applications

An Application Note and Protocol Guide for Researchers

Introduction: The Quest for High-Voltage Stability

The energy density of lithium-ion batteries is fundamentally linked to the cell's operating voltage. Pushing beyond the current voltage limits of conventional carbonate-based electrolytes, which tend to decompose above 4.2 V, is a critical frontier in battery research.[1] This decomposition leads to gas generation, impedance growth, and rapid capacity fade, hindering the use of next-generation high-voltage cathodes like LiNi₀.₅Mn₁.₅O₄ (LNMO).[2][3]

The introduction of fluorine atoms into electrolyte solvents or additives is a key strategy to enhance oxidative stability.[3][4] The strong electron-withdrawing nature of fluorine lowers the energy of the highest occupied molecular orbital (HOMO), making the molecule more resistant to oxidation at high potentials.

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS: 146829-79-0) is a molecule of significant interest, combining a flexible ether backbone with two highly electronegative fluorosulfonyl (-SO₂F) groups and extensive fluorination on the ethyl chains. These structural features suggest a high intrinsic anodic stability. This application note provides a detailed protocol for quantifying this stability.

Molecular Structure and Rationale for High Stability

The structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is central to its potential application. The combination of a perfluorinated carbon chain and the potent electron-withdrawing capacity of the fluorosulfonyl groups is hypothesized to significantly increase its resistance to electrochemical oxidation.

Caption: Structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Defining the Electrochemical Stability Window (ESW)

The ESW is the potential range within which an electrolyte remains electrochemically inert, without undergoing significant oxidation or reduction.[5] For high-voltage applications, the key metric is the anodic (oxidative) stability limit. This is experimentally determined by measuring the potential at which a sharp increase in current is observed, signifying electrolyte decomposition.

The most common and direct methods for this determination are Linear Sweep Voltammetry (LSV) and Cyclic Voltammetry (CV) .[5][6] These potentiodynamic techniques are ideal for identifying the onset potential of decomposition reactions at an inert electrode surface.[5][7]

Experimental Protocol: Determination of Anodic Stability

This protocol details the steps to reliably measure the oxidative stability limit of an electrolyte containing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Part A: Electrolyte Formulation & Preparation

Causality: The choice of salt and solvent creates the electrochemical environment. A standard, well-characterized baseline electrolyte is crucial for isolating the effect of the additive. Lithium bis(fluorosulfonyl)imide (LiFSI) is an excellent choice due to its high conductivity and thermal stability.[8][9]

Materials:

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (purity >98%)

• Ethylene Carbonate (EC, battery grade, anhydrous)

• Ethyl Methyl Carbonate (EMC, battery grade, anhydrous)

• Lithium bis(fluorosulfonyl)imide (LiFSI, battery grade, anhydrous)

• Argon-filled glovebox (O₂ < 0.5 ppm, H₂O < 0.5 ppm)

Procedure:

• Baseline Electrolyte Preparation: Inside the glovebox, prepare a 1.0 M LiFSI solution in a 3:7 weight ratio of EC:EMC. This will serve as the control.

• Test Electrolyte Preparation: Prepare a second electrolyte by adding a specific weight percentage (e.g., 2%, 5%, or 10%) of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to the baseline electrolyte.

• Homogenization: Stir both solutions on a magnetic stir plate for at least 4 hours to ensure complete dissolution and homogeneity.

Part B: Three-Electrode Cell Assembly

Causality: A three-electrode setup is critical for accurate potential measurement. It separates the functions of current passing and potential sensing. The working electrode provides the surface for the reaction, the counter electrode completes the circuit, and the reference electrode provides a stable potential against which the working electrode's potential is measured. Lithium metal is the standard reference for lithium-ion battery research.

Materials:

• CR2032 coin cell components (casings, spacers, springs)

• Working Electrode (WE): Platinum (Pt) or Glassy Carbon (GC) disc (e.g., 12 mm diameter)

• Counter Electrode (CE): Lithium metal foil (e.g., 15 mm diameter)

• Reference Electrode (RE): Lithium metal foil (a small strip or disc)

• Separator: Microporous polymer (e.g., Celgard 2400), glass fiber separator

• Electrolyte prepared in Part A

Procedure:

• Place the WE disc in the center of the bottom coin cell cap.

• Add one or two drops of the prepared electrolyte onto the WE surface.

• Place a separator disc (e.g., 16 mm diameter) over the WE.

• Carefully position the lithium reference electrode on the separator, slightly off-center to avoid shorting with the counter electrode.

• Add another drop of electrolyte to wet the separator and reference electrode.

• Place a larger separator over the reference electrode.

• Position the lithium counter electrode on top of the separator stack.

• Add a spacer and spring.

• Close the cell with the top cap and crimp it to ensure a hermetic seal.

Part C: Linear Sweep Voltammetry (LSV) Measurement

Causality: LSV is the primary technique for identifying the onset of an irreversible reaction, such as electrolyte oxidation.[5][6] By sweeping the potential in one direction (anodically) at a slow, steady rate, we can pinpoint the voltage at which decomposition begins, observed as a non-capacitive current increase.[10] A slow scan rate (0.1 to 1.0 mV/s) is used to approximate a quasi-thermodynamic state and minimize kinetic overpotentials that might overestimate the stability.[6]

Procedure:

• Connect the assembled three-electrode cell to a potentiostat.

• Allow the cell to rest for at least 1 hour to reach thermal and electrochemical equilibrium. Record the Open Circuit Voltage (OCV).

• Set up the LSV experiment with the following parameters:

  • Start Potential: The measured OCV (typically ~3.0 V vs Li/Li⁺).

  • End Potential: 6.0 V vs Li/Li⁺ (or higher, if no decomposition is observed).

  • Scan Rate: 0.5 mV/s.

  • Current Cutoff/Limit: Set a safe maximum to protect the instrument.

• Run the experiment, recording the current response as a function of the applied potential.

• Define Stability Limit: The oxidative stability limit is typically defined as the potential at which the current density reaches a specific threshold (e.g., 0.01-0.1 mA/cm²). Alternatively, it can be determined by the intercept of tangents drawn to the baseline and the rising decomposition current.[7]

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Application Notes and Protocols for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Non-Aqueous Electrolytes

Authored by: Gemini, Senior Application Scientist

Introduction

The relentless pursuit of higher energy density and safer energy storage systems has propelled extensive research into novel electrolyte formulations for non-aqueous batteries, particularly lithium-ion and beyond-lithium technologies. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (FSE), a unique fluorinated ether, is emerging as a promising electrolyte additive or co-solvent. Its bifunctional nature, incorporating both ether and fluorosulfonyl groups, suggests a multifaceted role in enhancing battery performance. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of FSE in non-aqueous electrolytes, detailing its properties, proposed mechanisms of action, and protocols for its evaluation.

Physicochemical Properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (FSE)

Understanding the fundamental properties of FSE is crucial for its effective integration into electrolyte systems.

Property	Value	Reference
CAS Number	146829-79-0
Molecular Formula	C4F10O5S2
Molecular Weight	382.15 g/mol
Appearance	Solid
Storage Temperature	2-8°C

Note: Comprehensive data on properties such as boiling point, density, and viscosity are not widely available in peer-reviewed literature and may need to be determined empirically.

Mechanism of Action and Rationale for Use

The unique molecular structure of FSE suggests several potential benefits when used in non-aqueous electrolytes, primarily through its influence on the formation of a stable Solid Electrolyte Interphase (SEI) on the anode and its interaction with the cathode surface.

Role in SEI Formation

The fluorosulfonyl group in FSE is expected to be readily reduced at the anode surface during the initial charging cycles. This reductive decomposition can lead to the formation of a robust and ionically conductive SEI layer rich in lithium fluoride (LiF) and lithium sulfates (Li₂SO₄). A stable SEI is critical for:

• Preventing further electrolyte decomposition.

• Minimizing the irreversible loss of lithium inventory.

• Ensuring uniform lithium deposition, thereby suppressing dendrite growth.

The presence of the ether backbone is also thought to contribute to a more flexible and resilient SEI compared to purely inorganic components.

Caption: Proposed mechanism of FSE in SEI formation.

High-Voltage Stability and Cathode Protection

Fluorinated compounds generally exhibit higher oxidative stability compared to their non-fluorinated counterparts. This property is advantageous for high-voltage cathode materials, where traditional carbonate-based electrolytes can decompose, leading to gas generation and capacity fade. The electron-withdrawing nature of the fluorine atoms in FSE can help to stabilize the electrolyte against oxidation at high potentials.

Safety and Handling

As with all fluorinated and sulfonyl-containing compounds, appropriate safety precautions must be observed when handling FSE.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or decomposition products.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of FSE and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocols

The following protocols provide a general framework for the preparation and evaluation of FSE-containing electrolytes. Researchers should note that the optimal concentration of FSE will be dependent on the specific cell chemistry and desired performance characteristics, and thus, systematic optimization is recommended.

Protocol for Electrolyte Preparation

Objective: To prepare a non-aqueous electrolyte containing a specified concentration of FSE as an additive.

Materials:

• Battery-grade carbonate solvents (e.g., ethylene carbonate (EC), dimethyl carbonate (DMC), ethyl methyl carbonate (EMC))

• Lithium salt (e.g., lithium hexafluorophosphate (LiPF₆), lithium bis(fluorosulfonyl)imide (LiFSI))

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (FSE)

• Anhydrous argon-filled glovebox (<0.5 ppm H₂O, <0.5 ppm O₂)

• Volumetric flasks, magnetic stirrer, and stir bars

Procedure:

• Solvent Preparation: Inside the glovebox, prepare the base solvent mixture. For example, to create an EC/DMC (1:1 v/v) solvent, mix equal volumes of anhydrous EC and DMC.

• Salt Dissolution: Slowly add the lithium salt to the solvent mixture while stirring until it is completely dissolved. A common concentration is 1.0 M LiPF₆.

• Additive Incorporation: Add the desired amount of FSE to the electrolyte. It is recommended to start with a low concentration (e.g., 0.5-2.0% by weight) and systematically vary it to determine the optimal loading.

• Homogenization: Continue stirring the final electrolyte formulation for several hours to ensure complete homogenization.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Caption: Workflow for preparing FSE-containing electrolytes.

Protocol for Electrochemical Evaluation in Coin Cells

Objective: To evaluate the electrochemical performance of an FSE-containing electrolyte in a lithium-ion coin cell.

Materials:

• Cathode and anode materials (e.g., NMC cathode, graphite or lithium metal anode)

• Celgard separator

• CR2032 coin cell components (casings, spacers, springs)

• Prepared FSE-containing electrolyte

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Electrode and Separator Preparation: Dry the electrodes and separator under vacuum at an appropriate temperature (e.g., 120°C for cathodes, 80°C for separators) for at least 12 hours before transferring them into the glovebox.

• Coin Cell Assembly:

  • Place the cathode in the center of the bottom casing.

  • Dispense a few drops of the FSE-containing electrolyte onto the cathode surface.

  • Place the separator on top of the wetted cathode.

  • Add more electrolyte to wet the separator.

  • Position the anode on the separator.

  • Add the spacer and spring.

  • Place the top casing and crimp the coin cell.

• Formation Cycling:

  • Allow the assembled cells to rest for at least 12 hours to ensure complete electrolyte wetting.

  • Perform initial formation cycles at a low C-rate (e.g., C/20 or C/10) for 2-3 cycles. This step is crucial for the formation of a stable SEI.

• Performance Testing:

  • Cyclic Voltammetry (CV): To determine the electrochemical stability window of the electrolyte.

  • Galvanostatic Cycling: To evaluate the capacity retention, coulombic efficiency, and rate capability of the cells. Cycle the cells at various C-rates (e.g., C/5, C/2, 1C).

  • Electrochemical Impedance Spectroscopy (EIS): To probe the interfacial resistance of the SEI and charge transfer resistance at different states of charge and after a certain number of cycles.

Expected Outcomes and Data Interpretation

The inclusion of FSE in non-aqueous electrolytes is anticipated to yield several performance enhancements, which can be quantified through the electrochemical tests outlined above.

Performance Metric	Expected Impact of FSE	Rationale
First Cycle Coulombic Efficiency	Increased	Formation of a more stable and efficient SEI, reducing irreversible lithium loss.
Capacity Retention	Improved	A robust SEI minimizes electrolyte decomposition and active material degradation over extended cycling.
Rate Capability	Potentially Improved	A thin and highly Li⁺-conductive SEI can facilitate faster charge transfer kinetics.
Electrochemical Stability Window	Widened	The high degree of fluorination enhances resistance to oxidative decomposition at high voltages.
Safety	Potentially Improved	Fluorinated ethers are generally less flammable than their carbonate counterparts, and a stable SEI can mitigate dendrite growth.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether represents a compelling candidate for advancing non-aqueous electrolyte technology. Its unique molecular architecture offers the potential for forming a highly stable, LiF-rich SEI, which is paramount for enhancing the cycle life and safety of high-energy-density batteries. While comprehensive performance data for FSE is still emerging, the foundational principles of fluorinated electrolyte additives provide a strong rationale for its investigation. The protocols and insights provided in this document serve as a guide for researchers to systematically explore the benefits of FSE and to unlock its potential in next-generation energy storage systems.

References

Application Notes and Protocols for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Lithium-Sulfur Batteries

For Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Leveraging Fluorinated Ether Electrolytes for Advanced Lithium-Sulfur Battery Performance

Preamble: The Promise of Fluorinated Ethers in Lithium-Sulfur Batteries

Lithium-sulfur (Li-S) batteries represent a highly promising next-generation energy storage technology, boasting a theoretical specific energy density significantly greater than conventional lithium-ion batteries. However, their practical implementation has been notoriously challenging, primarily due to the "polysulfide shuttle" phenomenon and the instability of the lithium metal anode. The dissolution of intermediate lithium polysulfides (LiPS) into the electrolyte and their subsequent migration to and reaction with the lithium anode leads to rapid capacity decay, low Coulombic efficiency, and a shortened cycle life.[1]

Fluorinated ethers have emerged as a compelling class of electrolyte co-solvents or additives to mitigate these issues. Their electron-withdrawing fluorine substituents reduce the solvating power of the ether oxygen for LiPS, thereby suppressing their dissolution.[2] Furthermore, these compounds can participate in the formation of a stable and robust solid electrolyte interphase (SEI) on the lithium anode, preventing detrimental side reactions.[2][3]

This guide focuses on Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFE) , a member of this promising class of fluorinated ethers. While detailed, peer-reviewed studies specifically evaluating BFE in Li-S batteries are not extensively available in public literature, its chemical structure suggests it would confer benefits analogous to other well-studied fluorinated ethers. This document will, therefore, provide a comprehensive overview of the application of fluorinated ethers in Li-S batteries, drawing upon established protocols and performance data from closely related and commercially available analogues such as bis(2,2,2-trifluoroethyl) ether (BTFE) and 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE) , to provide a predictive and practical framework for the use of BFE.

Chemical Structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFE):

• Chemical Formula: C₄F₁₀O₅S₂

• CAS Number: 146829-79-0

• Synonym: 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)

Core Mechanism of Action: A Two-Pronged Approach to Li-S Battery Stabilization

The efficacy of fluorinated ethers like BFE in Li-S batteries stems from a dual-action mechanism that addresses the core failure modes of the technology.

• Polysulfide Shuttle Suppression: The primary role of these compounds is to reduce the solubility of LiPS in the electrolyte. The highly electronegative fluorine atoms in the ether structure pull electron density away from the oxygen atoms, weakening their ability to act as Lewis bases and solvate the Li⁺ ions of the polysulfides. This "sparingly solvating" nature keeps the polysulfides confined within the cathode structure, preventing their migration to the anode and the resulting shuttle effect.[2]

• Lithium Anode Protection via SEI Formation: Fluorinated ethers participate in the electrochemical reduction at the lithium anode surface, contributing to the formation of a stable SEI layer. This SEI is often rich in lithium fluoride (LiF), which is an excellent electronic insulator but a good ionic conductor. A robust LiF-rich SEI effectively suppresses the growth of lithium dendrites and minimizes parasitic reactions between the lithium metal and the electrolyte components, leading to improved cycling stability and safety.[2][3]

Experimental Protocols: Formulation and Evaluation

The following protocols are based on established methodologies for incorporating fluorinated ethers like BTFE into Li-S battery electrolytes. These should serve as a strong starting point for the evaluation of BFE.

Protocol 1: Preparation of a BFE-Based Electrolyte

This protocol describes the formulation of a standard and a BFE-modified electrolyte for comparative studies.

Materials and Equipment:

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFE)

• 1,3-dioxolane (DOL), battery grade

• 1,2-dimethoxyethane (DME), battery grade

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade

• Lithium nitrate (LiNO₃), battery grade (optional additive)

• Argon-filled glovebox with H₂O and O₂ levels < 0.5 ppm

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer

Procedure:

• Glovebox Environment: All electrolyte preparation must be performed inside an argon-filled glovebox to prevent contamination from moisture and air.

• Baseline Electrolyte (BL) Formulation:

  • Prepare a 1:1 (v/v) solution of DOL and DME.

  • Dissolve LiTFSI in the DOL/DME solvent mixture to a final concentration of 1.0 M. Stir until fully dissolved.

• BFE-Modified Electrolyte (BFE-E) Formulation:

  • Prepare a solvent mixture of DOL, DME, and BFE. A common starting point for analogous fluorinated ethers is a 1:1:2 (v/v/v) ratio of DOL:DME:BFE.[3][4]

  • Dissolve LiTFSI in this ternary solvent mixture to a final concentration of 1.0 M. Stir until the salt is completely dissolved.

• (Optional) Formulation with LiNO₃ Additive:

  • For both the baseline and BFE-modified electrolytes, LiNO₃ can be added as a film-forming additive for the lithium anode. A typical concentration is 0.1-0.2 M.[4] Add the required amount of LiNO₃ to the prepared electrolyte and stir until dissolved.

• Storage: Store the prepared electrolytes in tightly sealed containers inside the glovebox.

Protocol 2: Assembly of Li-S Coin Cells

This protocol outlines the assembly of CR2032-type coin cells for electrochemical testing.

Materials and Equipment:

• Sulfur-carbon composite cathode

• Lithium metal foil (anode)

• Polypropylene separator (e.g., Celgard 2400)

• CR2032 coin cell components (casings, spacers, springs)

• Prepared electrolytes (Baseline and BFE-modified)

• Coin cell crimper

• Micropipette

Procedure:

• Electrode and Separator Preparation:

  • Cut the sulfur-carbon cathode and lithium metal foil into circular discs of appropriate diameters (e.g., 12 mm for the cathode and 14 mm for the anode).

  • Cut the separator into slightly larger discs (e.g., 16 mm).

• Cell Assembly (inside the glovebox):

  • Place the cathode disc in the center of the bottom coin cell casing.

  • Dispense a specific volume of the prepared electrolyte onto the cathode surface (e.g., 20 µL). The electrolyte-to-sulfur (E/S) ratio is a critical parameter and should be kept consistent across all cells.

  • Place the separator on top of the wetted cathode.

  • Add a smaller volume of electrolyte (e.g., 5 µL) to the separator.

  • Carefully place the lithium metal anode on top of the separator.

  • Add a spacer and a spring.

  • Place the top casing and crimp the coin cell using the crimping machine to ensure a hermetic seal.

• Resting: Allow the assembled cells to rest for at least 12 hours before electrochemical testing to ensure complete wetting of the electrodes and separator.

Protocol 3: Electrochemical Characterization

This protocol details the standard electrochemical tests to evaluate the performance of the BFE-based electrolyte.

Equipment:

• Battery cycler (e.g., LAND, Arbin)

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedures:

• Galvanostatic Cycling:

  • Cycle the cells at a constant C-rate (e.g., C/10, where 1C = 1675 mA/g of sulfur) within a voltage window of 1.7-2.8 V vs. Li/Li⁺.

  • Record the charge and discharge capacities, Coulombic efficiency, and energy efficiency for each cycle.

  • Perform long-term cycling for at least 100 cycles to assess capacity retention.

• Rate Capability Test:

  • Cycle the cells at progressively increasing C-rates (e.g., C/10, C/5, C/2, 1C, 2C) for a set number of cycles at each rate.

  • Return the C-rate to C/10 to assess capacity recovery.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements on the cells at different states of charge (e.g., fresh cell, after 10 cycles, after 100 cycles) over a frequency range (e.g., 100 kHz to 0.01 Hz) with a small AC amplitude (e.g., 5 mV).

  • Analyze the Nyquist plots to determine the evolution of the interfacial and charge-transfer resistances.

Expected Performance Enhancements and Data Interpretation

Based on studies of analogous fluorinated ethers, the incorporation of BFE into a Li-S electrolyte is anticipated to yield the following improvements compared to a standard DOL/DME-based electrolyte.

Performance Metric	Expected Improvement with BFE	Rationale
Coulombic Efficiency	Increased to >99%	Suppression of the polysulfide shuttle effect reduces parasitic reactions at the anode.[2]
Capacity Retention	Significantly improved over 100+ cycles	Reduced loss of active sulfur material and protection of the lithium anode.[3][5]
Cycle Life	Extended	Combination of shuttle suppression and stable SEI formation.
Self-Discharge	Reduced	Lower polysulfide solubility limits the shuttle mechanism during rest periods.[4]
Rate Capability	Potentially improved	A stable SEI can facilitate more uniform Li⁺ flux. However, the viscosity of the electrolyte may increase, which could impact high-rate performance.

Interpreting Electrochemical Data:

• Galvanostatic Cycling: A flatter and longer discharge plateau in the voltage profile indicates more efficient sulfur utilization. A higher and more stable Coulombic efficiency is a direct indicator of suppressed polysulfide shuttling.

• EIS: An increase in the semicircle diameter in the Nyquist plot after cycling typically corresponds to the growth of the SEI and charge-transfer resistance. A stabilized and lower overall impedance in the BFE-containing cell would suggest the formation of a more effective and stable SEI.

Visualizing the Mechanism and Workflow

Diagram 1: Mechanism of BFE in a Li-S Battery

Caption: Role of BFE in mitigating polysulfide shuttle and forming a stable SEI.

Diagram 2: Experimental Workflow for BFE Evaluation

Caption: Workflow for preparing and testing Li-S cells with BFE-based electrolytes.

Conclusion and Future Outlook

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFE) holds significant potential as an electrolyte component for high-performance lithium-sulfur batteries. By leveraging the established principles of fluorinated ethers, researchers can anticipate that BFE will effectively suppress the polysulfide shuttle effect and contribute to a stable lithium anode interface. The protocols and expected outcomes detailed in this guide provide a robust framework for the systematic evaluation of BFE. Further research is warranted to elucidate the precise electrochemical behavior of BFE and to optimize its concentration and combination with other electrolyte components to fully unlock the potential of Li-S battery technology.

References

• Zhang, Z., et al. (2015). Understanding the Effect of a Fluorinated Ether on the Performance of Lithium–Sulfur Batteries. ACS Applied Materials & Interfaces, 7(17), 9169-9177. [Link]

• Gordin, M. L., et al. (2014). Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium–Sulfur Batteries. ACS Applied Materials & Interfaces, 6(11), 8006-8010. [Link]

• PubChem. (n.d.). Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. National Center for Biotechnology Information. Retrieved from [Link]

• Dai, F., et al. (2014). Supporting Information for Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries. ACS Publications. [Link]

• Chen, S., et al. (2017). A Fluorinated Ether Electrolyte Enabled High Performance Prelithiated Graphite/Sulfur Batteries. ACS Applied Materials & Interfaces, 9(4), 3540-3548. [Link]

• Manthiram, A., et al. (2014). Lithium–sulfur batteries—the solution is in the electrolyte, but is the electrolyte a solution?. Energy & Environmental Science, 7(4), 1335-1351. [Link]

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• 4. A fluorinated ether electrolyte for high-performance lithium metal batteries: Compatibility with LiPF6 and long-term cy… [ouci.dntb.gov.ua]
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Application Note: Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a Functional Co-solvent in Carbonate-Based Electrolytes for Advanced Lithium-Ion Batteries

Introduction: The Critical Role of Electrolyte Engineering in High-Performance Lithium-Ion Batteries

The advancement of lithium-ion battery (LIB) technology is intrinsically linked to the innovation in electrolyte formulation. Standard carbonate-based electrolytes, while widely used, face significant challenges in meeting the demands of next-generation applications, including high-voltage cathodes, fast-charging capabilities, and enhanced safety. These conventional electrolytes often suffer from a narrow electrochemical stability window, flammability, and detrimental side reactions at the electrode-electrolyte interface, leading to capacity fade and safety concerns. The introduction of functional co-solvents into carbonate-based electrolytes has emerged as a promising strategy to address these limitations. A well-designed co-solvent can favorably modify the physicochemical properties of the electrolyte and tailor the formation of a robust solid electrolyte interphase (SEI) on the anode, which is critical for long-term cycling stability.

This application note provides a comprehensive technical guide on the use of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a novel co-solvent in carbonate-based electrolytes. This highly fluorinated ether, with its unique molecular structure containing two fluorosulfonyl groups, offers the potential for significant improvements in electrolyte performance, particularly in terms of electrochemical stability and the formation of a beneficial SEI layer. This document is intended for researchers, scientists, and professionals in the field of battery technology and drug development who are exploring advanced electrolyte formulations.

Physicochemical Properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Understanding the fundamental properties of a co-solvent is paramount to predicting its behavior and impact on the overall electrolyte performance. While extensive experimental data for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not widely published, key properties can be compiled from available sources and theoretical predictions.

Property	Value	Source
Chemical Formula	C4F10O5S2	Santa Cruz Biotechnology[1]
Molecular Weight	382.15 g/mol	Santa Cruz Biotechnology[1]
CAS Number	146829-79-0	Santa Cruz Biotechnology[1]
Boiling Point	195 °C at 760 mmHg	BOC Sciences[]
Density	1.933 g/cm³ (predicted)	Echemi[3]
Physical Form	Solid	Sigma-Aldrich[4]
Storage Temperature	2-8 °C	Sigma-Aldrich[5]

Note: Some of the physicochemical properties are predicted and should be experimentally verified for precise electrolyte engineering.

The high fluorine content in Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is expected to impart several desirable characteristics to the electrolyte, including increased oxidative stability and reduced flammability. The presence of the ether backbone can enhance the solubility of lithium salts, while the two terminal fluorosulfonyl groups are anticipated to be highly reactive towards reduction at the anode surface, playing a crucial role in SEI formation.

Proposed Mechanism of Action: The Role of the Fluorosulfonyl Group in SEI Formation

The primary advantage of incorporating Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether into carbonate-based electrolytes is its anticipated ability to form a superior solid electrolyte interphase (SEI) on the anode. The SEI is a passivation layer that forms on the anode surface during the initial charging cycles, and its composition and morphology are critical to the battery's performance and safety.

Based on studies of related fluorinated and sulfonyl-containing compounds, the proposed mechanism of action for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is as follows:

• Preferential Reduction: The fluorosulfonyl groups (-SO2F) are expected to have a lower reduction potential compared to the carbonate solvents (e.g., ethylene carbonate, dimethyl carbonate). This will lead to the preferential reduction of the Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether molecules on the anode surface during the initial formation cycles.

• Decomposition and Formation of Inorganic-Rich SEI: Upon reduction, the fluorosulfonyl groups are likely to decompose, leading to the formation of a stable, inorganic-rich SEI layer. This layer is anticipated to be composed of species such as lithium fluoride (LiF), lithium sulfates (Li2SO4), and other lithium-sulfur compounds.

• Benefits of a Fluorinated SEI: A LiF-rich SEI is known to be an excellent Li+ conductor while being an electronic insulator. This allows for efficient lithium-ion transport to the anode while preventing further electrolyte decomposition. The presence of a robust, inorganic SEI can also mechanically suppress the growth of lithium dendrites, which is a major safety concern in lithium-metal and fast-charging applications.

Caption: Proposed mechanism of SEI formation with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Experimental Protocols

Part 1: Preparation of Carbonate-Based Electrolyte with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

This protocol describes the preparation of a standard carbonate-based electrolyte with the addition of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a co-solvent. All procedures must be carried out in an argon-filled glovebox with H2O and O2 levels below 0.1 ppm.

Materials:

• Lithium hexafluorophosphate (LiPF6), battery grade (≥99.99%)

• Ethylene carbonate (EC), anhydrous (≥99%)

• Dimethyl carbonate (DMC), anhydrous (≥99.9%)

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (≥97%)

• High-precision balance

• Volumetric flasks

• Magnetic stirrer and stir bars

Procedure:

• Solvent Preparation:

  • Prepare the base carbonate solvent mixture by combining ethylene carbonate (EC) and dimethyl carbonate (DMC) in a 1:1 volume ratio in a clean, dry volumetric flask.

  • Ensure the solvents are thoroughly mixed using a magnetic stirrer.

• Co-solvent Addition:

  • Based on the desired final concentration, carefully weigh the required amount of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. Due to its solid form at room temperature, it may need to be gently warmed to facilitate handling and dissolution.

  • Add the co-solvent to the EC/DMC mixture. A typical starting concentration range for evaluation is 2-10% by weight of the total solvent mixture.

  • Stir the mixture until the co-solvent is completely dissolved.

• Lithium Salt Dissolution:

  • Slowly add the pre-weighed LiPF6 salt to the solvent mixture while stirring continuously. A standard concentration is 1.0 M.

  • Continue stirring until the LiPF6 is fully dissolved and the electrolyte appears as a clear, homogeneous solution.

• Storage:

  • Store the prepared electrolyte in a tightly sealed container inside the glovebox to prevent any moisture contamination. It is recommended to use the electrolyte shortly after preparation for best results.

Part 2: Electrochemical Characterization Workflow

This section outlines a standard workflow for evaluating the electrochemical performance of the prepared electrolyte.

Caption: A typical workflow for the electrochemical characterization of the novel electrolyte.

Detailed Protocols:

• Cell Assembly:

  • Assemble CR2032-type coin cells in an argon-filled glovebox.

  • Use a standard cathode (e.g., LiNiMnCoO2 - NMC) and anode (e.g., graphite or lithium metal).

  • Use a microporous polymer separator (e.g., Celgard®).

  • Add a sufficient amount of the prepared electrolyte to wet the separator and electrodes.

• Formation Cycling:

  • Perform 2-3 initial charge/discharge cycles at a low C-rate (e.g., C/20 or C/10) within a defined voltage window (e.g., 3.0-4.2 V for NMC/graphite). This step is crucial for the formation of a stable SEI layer.

• Cyclic Voltammetry (CV):

  • Use a three-electrode setup with a lithium metal reference and counter electrode to determine the electrochemical stability window of the electrolyte.

  • Scan the potential at a slow rate (e.g., 0.1 mV/s) to observe the onset of oxidative and reductive decomposition.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cell at different states of charge (SOC) to determine the ionic conductivity of the electrolyte and the evolution of the interfacial resistance at both the anode and cathode.

  • A typical frequency range is from 100 kHz to 10 mHz with a small AC amplitude (e.g., 5-10 mV).

• Galvanostatic Cycling:

  • Cycle the cells at various C-rates (e.g., from C/5 to 2C) to evaluate the rate capability.

  • Perform long-term cycling at a moderate C-rate (e.g., C/2 or 1C) to assess the capacity retention and Coulombic efficiency over hundreds of cycles.

• Post-Mortem Analysis:

  • After cycling, carefully disassemble the cells inside a glovebox.

  • Analyze the surface morphology and composition of the electrodes using techniques such as Scanning Electron Microscopy (SEM) and X-ray Photoelectron Spectroscopy (XPS) to characterize the SEI layer.

Expected Performance Enhancements and Discussion

The addition of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a co-solvent in carbonate-based electrolytes is anticipated to yield several key performance improvements:

• Wider Electrochemical Stability Window: The high degree of fluorination is expected to increase the oxidative stability of the electrolyte, making it suitable for use with high-voltage cathode materials.

• Improved Safety: Fluorinated compounds are generally less flammable than their non-fluorinated counterparts, which can significantly enhance the safety of the battery by reducing the risk of thermal runaway.

• Enhanced Cycling Stability and Longevity: The formation of a robust, inorganic-rich SEI is expected to minimize parasitic side reactions between the electrolyte and the anode, leading to higher Coulombic efficiency and improved capacity retention over extended cycling.

• Suppression of Lithium Dendrite Growth: The mechanically stable and uniform SEI layer can effectively suppress the formation and growth of lithium dendrites, which is particularly beneficial for lithium-metal anodes and fast-charging applications.

Safety and Handling Precautions

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a chemical that requires careful handling. Always refer to the Safety Data Sheet (SDS) provided by the supplier before use.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably within a fume hood or a glovebox to avoid inhalation of any vapors or dust. Avoid contact with skin and eyes.

• Storage: Store the compound in a cool, dry place away from incompatible materials such as strong oxidizing agents. The recommended storage temperature is 2-8 °C.[5]

• Disposal: Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents a compelling opportunity for the development of advanced carbonate-based electrolytes for high-performance lithium-ion batteries. Its unique molecular structure, featuring a highly fluorinated backbone and two reactive fluorosulfonyl groups, suggests its potential to significantly enhance the electrochemical stability, safety, and cycling performance of LIBs through the formation of a robust and protective solid electrolyte interphase. The protocols and insights provided in this application note offer a foundational guide for researchers to explore the full potential of this promising co-solvent in next-generation energy storage systems. Further experimental validation of its physicochemical properties and electrochemical performance is encouraged to fully elucidate its benefits.

References

• Google Patents. Electrolytes for lithium ion batteries with carbon and/or silicon anodes.

• ACS Publications. Mechanistic Insight on the Stability of Ether and Fluorinated Ether Solvent-Based Lithium Bis(fluoromethanesulfonyl) Electrolytes near Li Metal Surface. [Link]

• Frontiers. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids. [Link]

• J-Stage. Physicochemical Properties of Bis(fluorosulfonyl)amide-Based Ionic Liquids Mixed with Mg and Sr Doped Cubic Li7La3Zr2O12 Powder. [Link]

• RSC Publishing. Physical properties of high Li-ion content N-propyl-N-methylpyrrolidinium bis(fluorosulfonyl)imide based ionic liquid electrolytes. [Link]

• Penn State Mechanical Engineering. Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium−Sulfur Batteries. [Link]

• Google Patents. Synthesis method and application of bis (2,2, 2-trifluoroethyl) ether.

Sources

• 1. scbt.com [scbt.com]
• 3. echemi.com [echemi.com]
• 4. Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether | 146829-79-0 [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether: A Novel Electrolyte Additive for Enhanced Lithium-Ion Battery Cycle Life

Introduction: The Imperative for Advanced Electrolyte Additives

The trajectory of lithium-ion battery (LIB) technology is relentlessly pushing towards higher energy densities, faster charging capabilities, and extended operational lifetimes. Central to achieving these advancements is the engineering of the electrolyte, the critical medium for ionic transport. The formation of a stable Solid Electrolyte Interphase (SEI) on the anode and a robust Cathode Electrolyte Interphase (CEI) is paramount for ensuring long-term cycling stability and safety. Uncontrolled electrolyte decomposition leads to capacity fade, increased internal resistance, and potential safety hazards.

Electrolyte additives, even in small concentrations, offer a highly effective strategy to tailor the properties of the electrolyte and the resulting interphases. This application note introduces Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS: 146829-79-0), a novel fluorinated compound with significant potential for enhancing the cycle life of lithium-ion batteries. While direct literature on the battery performance of this specific molecule is emerging, its unique chemical structure, combining a flexible ether backbone with highly electronegative fluorosulfonyl functional groups, suggests a multi-faceted mechanism for performance enhancement.

This document serves as a comprehensive guide for researchers and battery scientists, providing a theoretical framework for the action of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, detailed protocols for its application, and expected performance outcomes based on established principles of similar fluorinated additives.

Chemical and Physical Properties

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, also known as 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride), is a highly fluorinated organic compound. Its key properties are summarized below:

Property	Value	Source
CAS Number	146829-79-0
Molecular Formula	C₄F₁₀O₅S₂
Molecular Weight	382.16 g/mol
Appearance	Off-white to slight yellow solid
Storage Temperature	2-8°C

Proposed Mechanism of Action

The efficacy of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a cycle life enhancer is hypothesized to stem from the synergistic effects of its fluorinated ether structure and terminal fluorosulfonyl groups.

• Anode-Side SEI Modification: The fluorosulfonyl (-SO₂F) groups are highly reactive towards reduction at the anode surface during the initial formation cycles. It is proposed that they will be preferentially reduced over conventional carbonate solvents. This sacrificial reduction is expected to generate a stable, inorganic-rich SEI layer. Key components of this SEI are likely to include lithium fluoride (LiF) and lithium sulfate (Li₂SO₄), which are known to be excellent electronic insulators and effective at preventing further electrolyte decomposition.

• Cathode-Side CEI Stabilization: The high oxidative stability imparted by the fluorinated ether backbone is anticipated to be beneficial at the cathode, particularly for high-voltage applications. The molecule can scavenge reactive species and form a thin, protective layer on the cathode surface, mitigating transition metal dissolution and preserving the structural integrity of the cathode material during prolonged cycling.

• Enhanced Safety and Thermal Stability: The high degree of fluorination in the molecule contributes to its non-flammable nature, which can improve the overall safety profile of the electrolyte.

Below is a conceptual diagram illustrating the proposed SEI formation mechanism.

Caption: Proposed mechanism of SEI formation with the additive.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of electrolytes containing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and the assembly and testing of coin cells.

Protocol 1: Electrolyte Preparation

Objective: To prepare a standard carbonate-based electrolyte with a specified concentration of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Materials:

• Battery-grade ethylene carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v)

• Lithium hexafluorophosphate (LiPF₆)

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (purity ≥ 98%)

• Argon-filled glovebox with H₂O and O₂ levels < 0.5 ppm

• Magnetic stirrer and stir bars

• Precision balance

Procedure:

• Inside the argon-filled glovebox, prepare the baseline electrolyte by dissolving LiPF₆ in the EC/DMC solvent mixture to a final concentration of 1.0 M. Stir until the salt is completely dissolved.

• Weigh the desired amount of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to achieve the target concentration (e.g., 0.5%, 1.0%, 2.0% by weight).

• Add the weighed additive to the baseline electrolyte.

• Stir the mixture for at least 4 hours to ensure homogeneity.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Protocol 2: Coin Cell Assembly and Testing

Objective: To assemble and electrochemically test 2032-type coin cells to evaluate the effect of the additive on battery performance.

Materials:

• Cathode and anode laminates (e.g., NMC532 and graphite)

• Celgard 2325 separator

• 2032 coin cell components (casings, spacers, springs)

• Electrolyte with and without the additive

• Crimping machine

• Battery cycler

Procedure:

• Inside the argon-filled glovebox, punch electrodes and separators to the required dimensions.

• Dry the electrodes and separators in a vacuum oven at the recommended temperatures.

• Assemble the coin cells in the following order: negative casing, anode, separator, cathode, spacer, spring, and positive cap.

• Add a controlled amount of the prepared electrolyte (with and without the additive for comparison) onto the separator.

• Crimp the coin cells to ensure proper sealing.

• Let the cells rest for 12 hours to ensure complete wetting of the electrodes.

• Perform electrochemical testing using a battery cycler. A typical testing regime would include:

  • Formation Cycles: Two cycles at a low C-rate (e.g., C/20) to form a stable SEI.

  • Rate Capability Test: Cycling at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C) to assess performance under different loads.

  • Long-Term Cycling: Continuous cycling at a moderate C-rate (e.g., C/2) for several hundred cycles to evaluate the impact on cycle life.

The experimental workflow is visualized in the diagram below.

The Bifunctional Perfluoroether Linker: Application Notes for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Pharmaceutical Synthesis

Introduction: A Novel Building Block for Medicinal Chemistry

In the landscape of modern pharmaceutical development, the strategic incorporation of fluorine-containing moieties is a well-established strategy to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" emerges as a compelling, yet underutilized, bifunctional building block. Its structure is characterized by two highly reactive sulfonyl fluoride groups separated by a perfluorinated ether chain. This unique combination of features suggests its potential as a specialized linker for the synthesis of complex molecular architectures with potential therapeutic applications.

The sulfonyl fluoride group is a robust and versatile electrophile, known for its stability under a range of conditions, yet reactive towards nucleophiles such as amines and alcohols.[2][3] This reactivity profile, particularly in the context of Sulfur(VI) Fluoride Exchange (SuFEx) "click chemistry," allows for the efficient and predictable formation of sulfonamides and sulfonate esters, respectively.[4][5] The perfluoroether backbone of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is anticipated to impart unique physicochemical properties to the resulting molecules, including enhanced thermal and chemical stability, and potentially influencing their pharmacokinetic profiles.

This document serves as a detailed guide for researchers, scientists, and drug development professionals on the prospective applications of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in pharmaceutical synthesis. While direct, published applications of this specific reagent in drug synthesis are not extensively documented, the protocols and methodologies presented herein are founded on the well-established reactivity of sulfonyl fluorides and are proposed as robust starting points for its synthetic exploration.

Physicochemical Properties and Handling

A summary of the key physicochemical properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is presented in the table below.

Property	Value
CAS Number	146829-79-0
Molecular Formula	C4F10O5S2
Molecular Weight	382.15 g/mol
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	195 °C at 760 mmHg
Density	1.933 g/cm³

Storage and Handling: Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether should be handled in a well-ventilated fume hood by personnel wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Due to the reactivity of the sulfonyl fluoride groups, it should be stored in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong bases and nucleophiles.

Application I: Synthesis of Bis(sulfonamides) as Novel Linker Scaffolds

The reaction of sulfonyl fluorides with primary or secondary amines to form sulfonamides is a cornerstone of medicinal chemistry. The resulting sulfonamide linkage is a key structural motif in a wide array of approved drugs. The bifunctional nature of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether allows for the straightforward synthesis of bis(sulfonamides), creating symmetrical or unsymmetrical molecules with a flexible, fluorinated linker.

Causality of Experimental Choices: The choice of a suitable base is critical to deprotonate the amine nucleophile, enhancing its reactivity towards the electrophilic sulfonyl fluoride. A non-nucleophilic organic base such as triethylamine or diisopropylethylamine is recommended to avoid competitive reactions. The reaction temperature is moderately elevated to ensure a reasonable reaction rate without promoting decomposition of the starting materials or products. Anhydrous conditions are crucial to prevent hydrolysis of the sulfonyl fluoride groups.

Experimental Protocol: Synthesis of a Bis(sulfonamide) Derivative

This protocol describes a general procedure for the reaction of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether with a generic primary amine (R-NH2).

Materials:

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Primary amine (R-NH2) (2.1 equivalents)

• Triethylamine (Et3N) (2.5 equivalents)

• Anhydrous acetonitrile (CH3CN)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (1.0 eq).

• Dissolve the starting material in anhydrous acetonitrile (approximately 0.1 M concentration).

• Add the primary amine (2.1 eq) to the solution.

• Slowly add triethylamine (2.5 eq) to the reaction mixture at room temperature.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with 1 M HCl, followed by saturated aqueous NaHCO3, and finally with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired bis(sulfonamide).

Caption: Workflow for the synthesis of bis(sulfonamides).

Application II: Synthesis of Bis(sulfonate esters) for Prodrug and Linker Strategies

The reaction of sulfonyl fluorides with alcohols or phenols yields sulfonate esters. This linkage can be employed in various pharmaceutical applications, including the development of prodrugs where the sulfonate ester is designed to be cleaved in vivo to release the active pharmaceutical ingredient (API). The bifunctional nature of the title compound allows for the linking of two hydroxyl-containing molecules.

Causality of Experimental Choices: The formation of sulfonate esters from sulfonyl fluorides and alcohols is often facilitated by a strong, non-nucleophilic base to deprotonate the alcohol, forming a more reactive alkoxide. The use of a polar aprotic solvent like DMF or acetonitrile is recommended to solubilize the reactants and facilitate the reaction.

Experimental Protocol: Synthesis of a Bis(sulfonate ester) Derivative

This protocol outlines a general procedure for the reaction of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether with a generic alcohol (R-OH).

Materials:

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Alcohol (R-OH) (2.1 equivalents)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (2.2 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alcohol (2.1 eq) and dissolve it in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (2.2 eq) portion-wise to the solution. Allow the mixture to stir at 0 °C for 30 minutes.

• In a separate flask, dissolve Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (1.0 eq) in anhydrous DMF.

• Slowly add the solution of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to the alkoxide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding saturated aqueous NH4Cl.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the desired bis(sulfonate ester).

Caption: Workflow for the synthesis of bis(sulfonate esters).

Trustworthiness: A Self-Validating System

The protocols described above are designed to be self-validating through rigorous in-process monitoring and final product characterization.

• Reaction Monitoring: The progress of each reaction should be closely monitored by appropriate analytical techniques such as TLC and LC-MS. The disappearance of the starting material and the appearance of the product spot/peak will indicate the progression of the reaction.

• Product Characterization: The identity and purity of the final bis(sulfonamide) or bis(sulfonate ester) products must be confirmed by a suite of spectroscopic and analytical methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the structure of the product and the incorporation of the perfluoroether linker.

  • Mass Spectrometry (MS): To verify the molecular weight of the desired product.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

  • Infrared (IR) Spectroscopy: To confirm the presence of the sulfonamide or sulfonate ester functional groups.

Authoritative Grounding & Comprehensive References

The methodologies and principles outlined in this document are grounded in established and peer-reviewed chemical literature. The following references provide a comprehensive background on the reactivity of sulfonyl fluorides and the importance of fluorination in medicinal chemistry.

References

• Cornella, J., & Pérez-Palau, M. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(22), 3323-3334. [Link]

• Moses, J. E. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(16), 4266-4284. [Link]

• Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(12), 3651–3655. [Link]

• Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(12), 3651–3655. [Link]

• Moses, J. E. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(16), 4266-4284. [Link]

• Sharpless, K. B., et al. (2019). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society, 141(42), 16617–16622. [Link]

• Ball, N. D. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. [Link]

• Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(22), 3323-3334. [Link]

• Grygorenko, O. O., et al. (2022). Olefination with Sulfonyl Halides and Esters: Synthesis of Unsaturated Sulfonyl Fluorides. Organic Letters, 24(23), 4266–4270. [Link]

• Sharpless, K. B., et al. (2021). A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Fluoride Reactivity. Angewandte Chemie International Edition, 60(40), 21696-21718. [Link]

• Gouverneur, V., et al. (2018). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 8(10), 443. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl Fluorides - Enamine [enamine.net]
• 4. The growing applications of SuFEx click chemistry. | Semantic Scholar [semanticscholar.org]
• 5. The growing applications of SuFEx click chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Improving the purity of synthesized "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether"

Welcome to the dedicated technical support guide for the synthesis and purification of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0). This resource is designed for researchers, chemists, and materials scientists who require this compound in high purity for applications such as advanced electrolyte formulations, specialty polymers, and chemical synthesis. Here, we address common challenges encountered during its preparation and provide field-proven protocols to achieve optimal purity.

Section 1: Product Overview & Purity Fundamentals

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, hereafter referred to as BFTFE, is a highly fluorinated organic compound with the chemical structure FSO₂-CF₂CF₂-O-CF₂CF₂-SO₂F. Its unique properties are derived from the combination of a flexible ether linkage and two terminal, highly reactive fluorosulfonyl groups.

Why is Purity Critical? The presence of impurities can drastically alter the physicochemical and electrochemical properties of BFTFE. For instance:

• Hydrolytic Impurities: The presence of water or protic solvents can lead to the hydrolysis of the fluorosulfonyl (-SO₂F) group, forming the corresponding sulfonic acid (-SO₃H) and hydrogen fluoride (HF). These acidic impurities are often highly corrosive and can poison catalysts or degrade sensitive components in electrochemical systems.

• Starting Material Residue: Incomplete reactions can leave behind starting materials which may interfere with subsequent reactions or introduce unwanted functionalities.

• Thermal Degradation Products: As a high-boiling-point liquid (195°C at 760 mmHg), BFTFE can be susceptible to thermal decomposition if not handled correctly during purification, leading to discoloration and the formation of complex byproducts.[]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of BFTFE?

A1: Impurities are typically process-dependent, but they generally fall into three categories:

• Unreacted Starting Materials: Depending on the synthetic route, this could include fluoroalcohols, fluoroolefins, or sulfonate esters.[2][3] These are often more volatile than the final product and can be identified by Gas Chromatography (GC).

• Hydrolysis and Solvolysis Products: The fluorosulfonyl group is a potent electrophile. Reaction with residual water leads to the formation of 2-(fluorosulfonyl)tetrafluoroethyl 2'-(sulfonyl)tetrafluoroethyl ether (FSO₂-CF₂CF₂-O-CF₂CF₂-SO₃H). In alcohol-based solvents, corresponding esters can form. These acidic impurities are highly detrimental.

• Byproducts from Side Reactions: Oligomeric or polymeric materials can form, especially at elevated temperatures. These are typically high-boiling and contribute to product discoloration (yellow to brown tint).

Q2: How should I properly store high-purity BFTFE?

A2: To maintain purity, BFTFE should be stored in a tightly sealed container made of inert material (e.g., PFA, FEP, or glass) under a dry, inert atmosphere (e.g., Argon or Nitrogen). Storage at refrigerated temperatures (2-8°C) is recommended to minimize any potential degradation over time. Avoid contact with moisture, strong bases, and protic solvents.

Q3: What are the recommended analytical techniques for purity assessment?

A3: A multi-technique approach is essential for comprehensive purity analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities, such as residual starting materials or low-boiling byproducts.[4] Due to the reactivity of fluorinated compounds, care must be taken with column selection to avoid degradation of the stationary phase.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is particularly powerful for identifying fluorinated impurities and confirming the structure of the desired product. ¹H NMR can detect non-fluorinated impurities. The presence of water can influence NMR spectra of similar bis((perfluoroalkyl)sulfonyl)imides.[6]

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the S-F stretch in the fluorosulfonyl group, and for detecting the presence of hydroxyl (-OH) groups from hydrolysis products.[6]

• Karl Fischer Titration: To quantify water content, which is a critical parameter given the compound's sensitivity to hydrolysis.

Section 3: Troubleshooting Guide: Common Purification Issues

This guide provides a problem-oriented approach to resolving common issues during the purification of BFTFE.

Problem: My crude product is dark yellow or brown.

• Underlying Cause: This discoloration is typically due to thermal degradation or the presence of non-volatile, polymeric byproducts formed during a high-temperature synthesis or distillation.

• Solution: The primary method to remove these impurities is fractional vacuum distillation. By reducing the pressure, the boiling point of BFTFE is significantly lowered, preventing thermal decomposition.

  • Causality: The relationship between pressure and boiling point is governed by the Clausius-Clapeyron relation. Lowering the pressure reduces the energy required for the liquid-to-vapor phase transition, thus protecting the molecule from temperatures that would otherwise break chemical bonds.

• See Protocol 4.1 for a detailed procedure.

Problem: GC analysis shows a significant peak corresponding to my starting material.

• Underlying Cause: The reaction has not gone to completion. This can be due to insufficient reaction time, incorrect stoichiometry, or deactivation of a catalyst.

• Solution:

  • Reaction Optimization: Re-evaluate the reaction conditions. Consider extending the reaction time or moderately increasing the temperature, while monitoring for byproduct formation.

  • Purification: If the starting material has a significantly different boiling point from BFTFE, it can be effectively removed via fractional vacuum distillation. The more volatile component will distill first.

• See Protocol 4.1 and 4.2.

Problem: The purified product has an acidic character and a sharp, irritating odor.

• Underlying Cause: This is a strong indicator of hydrolysis. The fluorosulfonyl group has reacted with water to form the corresponding sulfonic acid and HF.

• Solution:

  • Prevention (Crucial): Ensure all glassware is rigorously dried and all reagents and solvents are anhydrous before starting the synthesis. Run the reaction under a dry, inert atmosphere.

  • Remediation: If hydrolysis has occurred, purification is challenging. A high-vacuum distillation may separate BFTFE from the less volatile sulfonic acid. However, the presence of HF makes this hazardous. It is often more practical to discard the batch and restart with stringent anhydrous techniques. The process of removing water from similar fluorinated ethers often involves distillation over a drying agent like sodium.[7]

• Workflow for Troubleshooting Purity Issues:

Caption: Troubleshooting decision tree for BFTFE purification.

Section 4: Standard Operating Protocols

Protocol 4.1: High-Purity Fractional Vacuum Distillation

This protocol describes the purification of crude BFTFE from non-volatile impurities and residual starting materials.

Safety First: This procedure must be conducted in a certified fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and acid-resistant gloves.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using oven-dried (120°C overnight) glassware. The setup should include a round-bottom flask, a Vigreux column (or a packed column for higher efficiency), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Use high-vacuum grease on all joints to ensure a good seal.

  • Connect the apparatus to a vacuum pump capable of reaching <1 mmHg, with a cold trap (liquid nitrogen or dry ice/acetone) placed between the apparatus and the pump to protect the pump.

• Procedure:

  • Charge the distillation flask with the crude BFTFE (do not fill more than 2/3 full). Add a few inert boiling chips or a magnetic stir bar.

  • Slowly and carefully apply the vacuum. Observe for any vigorous boiling of volatile components.

  • Once a stable vacuum is achieved, begin heating the distillation flask using a heating mantle with a stirrer.

  • Slowly increase the temperature. Collect any low-boiling fractions (unreacted starting materials) in a separate receiving flask.

  • Monitor the head temperature. When it stabilizes at the boiling point of BFTFE at the recorded pressure, switch to a clean receiving flask to collect the main product fraction.

  • Continue distillation until the temperature at the head either rises or drops, or when only a small, dark residue remains in the distillation flask.

  • Turn off the heating and allow the system to cool completely to room temperature before slowly venting the apparatus to atmospheric pressure with an inert gas.

Protocol 4.2: Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of BFTFE.

• Instrumentation:

  • A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

  • Column: A mid-polarity capillary column (e.g., DB-WAX or equivalent) is often suitable, but a non-polar column (e.g., DB-1) may also be used. Method development may be required.[8]

• Sample Preparation:

  • Prepare a dilute solution of the purified BFTFE (approx. 1 mg/mL) in a high-purity, volatile solvent such as acetone or ethyl acetate.

• GC Conditions (Example):

  • Injector Temperature: 200°C

  • Detector Temperature: 250°C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program:

    • Initial Temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase at 10°C/minute to 220°C.

    • Hold: Hold at 220°C for 5 minutes.

  • Injection Mode: Split (e.g., 50:1 ratio)

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Integrate the resulting chromatogram. The purity is calculated as the area of the main product peak divided by the total area of all peaks, expressed as a percentage (Area %). For higher accuracy, use an internal standard.

Protocol 4.3: Structural Verification by NMR Spectroscopy

• Sample Preparation:

  • Dissolve ~20-30 mg of the purified BFTFE in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or Acetone-d₆) in an NMR tube.

• Acquisition:

  • Acquire ¹⁹F and ¹H NMR spectra on a standard NMR spectrometer.

  • For ¹⁹F NMR, expect two primary multiplets corresponding to the -CF₂-SO₂F and -O-CF₂- groups. The chemical shifts and coupling patterns are unique identifiers of the molecule's structure.

  • For ¹H NMR, the spectrum should be free of significant peaks, as the molecule contains no hydrogen. The presence of peaks would indicate proton-containing impurities.

Section 5: Data Interpretation

Table 1: Expected Analytical Properties for High-Purity BFTFE

Parameter	Expected Value/Result	Significance
Appearance	Colorless Liquid	Absence of colored, high-molecular-weight impurities.
Boiling Point	195°C @ 760 mmHg[]	A sharp, consistent boiling point indicates high purity.
GC Purity	> 99.5% (Area %)	Quantifies the level of volatile impurities.
¹⁹F NMR	Spectrum consistent with FSO₂-CF₂CF₂-O-CF₂CF₂-SO₂F structure	Confirms molecular identity and fluorinated impurity profile.
¹H NMR	No significant peaks	Confirms absence of proton-containing (non-fluorinated) impurities.
Water Content	< 50 ppm (by Karl Fischer)	Critical for preventing hydrolysis and ensuring stability.

Section 6: References

• ResearchGate. (n.d.). Characterization of bis(fluorosulfonyl)imide based ionic liquids by gas chromatography. Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). US20110257073A1 - Methods of making fluorinated ethers, fluorinated ethers, and uses thereof. Retrieved January 14, 2026, from

• LookChem. (n.d.). CAS 146829-79-0 BIS[2-(FLUOROSULFONYL)TETRAFLUOROETHYL]ETHER. Retrieved January 14, 2026, from [Link]

• Fluorine Notes. (n.d.). Synthesis of fluorinated ethers from fluoroolefins and polyhydric alcohols. Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). US3363006A - Bis(2,2,2-trifluoroethyl)ether and method of preparation. Retrieved January 14, 2026, from

• Wikipedia. (n.d.). Diethyl ether. Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). Is it possible to analyze F-compounds with GCMS?. Retrieved January 14, 2026, from [Link]

• PubMed. (2005). NMR and IR studies of bis((perfluoroalkyl)sulfonyl)imides. Retrieved January 14, 2026, from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. Retrieved January 14, 2026, from [Link]

Sources

• 2. US20110257073A1 - Methods of making fluorinated ethers, fluorinated ethers, and uses thereof - Google Patents [patents.google.com]
• 3. notes.fluorine1.ru [notes.fluorine1.ru]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. NMR and IR studies of bis((perfluoroalkyl)sulfonyl)imides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diethyl ether - Wikipedia [en.wikipedia.org]
• 8. globalresearchonline.net [globalresearchonline.net]

Addressing solubility issues of "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" in electrolytes

Welcome to the technical support center for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (FSE). This guide is designed for researchers and scientists encountering challenges with the solubility of this highly fluorinated additive in electrolyte formulations. As Senior Application Scientists, we have compiled this information based on the physicochemical properties of FSE and analogous compounds used in advanced battery and materials science research.

I. Understanding the Molecule: Why is Solubility a Challenge?

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a unique molecule combining features of a fluorinated ether and a sulfonyl fluoride. Its structure, FSO₂-CF₂CF₂-O-CF₂CF₂-SO₂F, presents a dual nature. The perfluorinated ether backbone is non-polar and fluorophilic, while the terminal fluorosulfonyl groups (-SO₂F) are highly polar and strongly electron-withdrawing. This combination can lead to poor solvation in common, non-fluorinated organic solvents, resulting in insolubility or phase separation.

This guide provides a logical, step-by-step approach to systematically address these solubility issues.

II. Frequently Asked Questions (FAQs)

Q1: I've added Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to my standard carbonate-based electrolyte (e.g., 1M LiPF₆ in EC/DMC), and it won't dissolve. What is the primary cause?

A1: This is a common observation. The primary reason is the significant mismatch in polarity and solvation preference between the highly fluorinated, non-polar ether backbone of FSE and the hydrocarbon-based carbonate solvents. While the fluorosulfonyl groups are polar, the large, fluorinated portion of the molecule dominates, leading to low affinity for the electrolyte. This is analogous to the principle that "like dissolves like"; the fluorinated ether prefers a fluorinated environment.

Q2: Can I use dimethyl sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) to create a stock solution of FSE first?

A2: Yes, this is an excellent starting strategy for initial dispersion. Using a small amount of a highly polar, aprotic solvent like NMP or DMSO can help break down aggregates of FSE and create a concentrated stock solution. However, you must consider the electrochemical stability of these solvents in your final application. NMP and DMSO are generally not stable in the operating voltage window of high-voltage lithium-ion batteries. This method is best suited for material science applications or for lab-scale cell testing where the final concentration of the solubilizing agent is minimal and its electrochemical impact is understood.

Q3: Does the order of addition matter when preparing the electrolyte?

A3: Absolutely. The order of mixing can be critical for kinetically limited dissolution processes. We recommend two primary approaches:

• Pre-dissolving in a Co-solvent: Dissolve the FSE in a suitable co-solvent (see Troubleshooting Section) before adding it to the bulk electrolyte mixture.

• Sequential Solvent Addition: Dissolve the lithium salt in the high-polarity solvent first (e.g., Ethylene Carbonate - EC). Then, introduce the FSE into this mixture before adding the lower-polarity, diluting solvents (e.g., Dimethyl Carbonate - DMC, Diethyl Carbonate - DEC). This can improve the initial solvation of the polar -SO₂F groups.

Q4: Will heating the mixture improve the solubility of FSE?

A4: Gentle heating (e.g., to 40-50 °C) can increase the rate of dissolution and the saturation solubility of FSE. However, exercise caution. If the electrolyte contains thermally sensitive salts like Lithium hexafluorophosphate (LiPF₆), prolonged or excessive heating can lead to salt decomposition and the generation of harmful species like HF. Always conduct heating in a controlled environment, such as a glovebox antechamber, and ensure the vessel is properly sealed.

Q5: What is a typical concentration range for FSE as an electrolyte additive?

A5: Due to its limited solubility, FSE is typically used as a minor additive, often in the range of 0.5% to 5% by weight. Exceeding its solubility limit will result in a separate liquid phase or precipitation, which can be detrimental to cell performance. We strongly advise starting with a low concentration (e.g., 0.5 wt%) and gradually increasing it, monitoring for any signs of insolubility.

III. Troubleshooting Guide: A Step-by-Step Protocol

If you are facing persistent solubility issues, follow this systematic troubleshooting workflow.

Step 1: Initial Assessment & Purity Check

• Visual Inspection: Does the FSE form a distinct, denser layer at the bottom of your vial? Do you observe suspended droplets or solid precipitates? This indicates immiscibility or exceeding the solubility limit.

• Purity Confirmation: Ensure the FSE is of high purity. Impurities can significantly impact solubility. Refer to the Certificate of Analysis (CoA) from your supplier.[1][2]

Step 2: Methodical Dissolution Protocol

This protocol outlines a systematic approach to achieve dissolution.

Experimental Workflow: Enhanced Solubility Protocol

Caption: Workflow for dissolving FSE in carbonate electrolytes.

Step 3: Strategic Use of Co-solvents

If the standard protocol is insufficient, the use of a co-solvent is the most effective next step. The choice of co-solvent is critical and depends on the constraints of your electrochemical system.

Co-solvent Selection Logic

Caption: Decision diagram for selecting an appropriate co-solvent.

Quantitative Co-solvent Recommendations

The table below provides starting points for incorporating co-solvents to improve FSE solubility. TTE (1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether) and BTFE (Bis(2,2,2-trifluoroethyl) ether) are excellent choices for battery applications.[3][4]

Co-solvent	Type	Recommended Starting Ratio (Co-solvent : Base Electrolyte, v/v)	Key Considerations
TTE	Fluorinated Ether	1:4 to 2:3	Excellent for improving SEI stability on lithium metal anodes.[3]
BTFE	Fluorinated Ether	1:4 to 1:1	Can mitigate polysulfide shuttling in Li-S systems and reduce self-discharge.[4]
FEC	Fluorinated Carbonate	1:9 (as additive)	While not a primary solubilizer for FSE, it creates a more favorable fluorinated environment.
NMP	Polar Aprotic	Stock Solution Only	For non-electrochemical use or when final concentration is negligible (<0.1%).

IV. Mechanistic Insights & Best Practices

• Understanding Solvation Shells: The goal of using a co-solvent is to create a more favorable solvation environment for the FSE molecule. Fluorinated ethers can preferentially solvate the fluorinated backbone of FSE, while the carbonate solvents interact with the lithium salt and the polar -SO₂F groups. This synergistic solvation is key to achieving a stable, homogeneous solution.[4]

• The Role of the Fluorosulfonyl Group: The -SO₂F moiety is highly electronegative and is a key component of stable, high-performance lithium salts like LiFSI (Lithium bis(fluorosulfonyl)imide).[5] Its presence suggests that FSE is designed to interact with the ionic species in the electrolyte, potentially modifying the lithium-ion solvation shell or participating in SEI formation.

• Safety and Handling: FSE should be handled in an inert atmosphere (e.g., an argon-filled glovebox) as it may be sensitive to moisture. Always consult the Safety Data Sheet (SDS) provided by the supplier for detailed handling and safety information.

By applying these principles and protocols, researchers can overcome the inherent solubility challenges of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and successfully incorporate it into their experimental systems.

V. References

• Fluoride-ion solvation in non-aqueous electrolyte solutions. RSC Publishing.

• Understanding the phase and solvation behavior of fluorinated ionic liquids. UNL Digital Commons.

• Fluoride-Ion Solvation In Non-Aqueous Electrolyte Solutions. University of California, Santa Barbara.

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• BIS(2,2,2-TRIFLUOROETHYL) ETHER | 333-36-8. ChemicalBook.

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• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0. Sigma-Aldrich.

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• Fluorinated ether electrolytes to enable next generation Li-ion batteries. University of Wisconsin-Madison.

• Methods of making fluorinated ethers, fluorinated ethers, and uses thereof. Google Patents.

• (PDF) Sulfone-Based Electrolytes for Lithium-Ion Batteries. ResearchGate.

• Unusual Polyether Dissolution in Salt-Concentrated Ionic Liquid Electrolytes: Application to High-Performance Ion Gels for Lithium-Ion Batteries. ACS Publications.

• Highly fluorinated co-solvent enabling ether electrolyte for high-voltage lithium ion batteries with graphite anode. OAE Publishing Inc.

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PubMed Central.

• Battery grade 1,1,2,2-Tetrafluoroethyl 2,2,3,3-tetrafluoropropylether (TTE). Sigma-Aldrich.

• Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. ACS Publications.

• Engineering of Electrolyte Solution in Governing the Stability of Sodium Metal Anode for Room Temperature Sodium−Sulfur Batteries. ACS Publications.

• How do halogens and sulfur confer lipid-solubility to a molecule? Reddit.

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Technical Support Center: Optimizing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether Concentration in Advanced Battery Electrolytes

Welcome to the technical support center for the utilization of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a high-performance electrolyte additive. This guide is designed for researchers, scientists, and professionals in the field of battery technology and drug development who are looking to leverage the unique properties of this fluorinated ether to enhance the performance and stability of their electrochemical systems. Here, we provide in-depth answers to frequently asked questions and detailed troubleshooting protocols to address challenges you may encounter during your experimental work.

I. Frequently Asked Questions (FAQs)

1. What is Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and what are its key properties?

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, also known by its synonym 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride), is a highly fluorinated organic compound.[1][2] Its key properties are summarized in the table below:

Property	Value
CAS Number	146829-79-0[1][3][4]
Molecular Formula	C4F10O5S2[3][5]
Molecular Weight	382.15 g/mol [3]
Appearance	Off-white to slight yellow solid[4]
Storage	Ambient or 2-8°C, in a cool, dry place[1][2][4]

2. What is the primary role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in battery electrolytes?

The primary role of this additive is to enhance the electrochemical stability and performance of lithium-ion batteries (LIBs) and other advanced battery systems.[6] Its high degree of fluorination imparts significant oxidative stability, which is crucial for batteries operating at high voltages (above 4.3 V).[7] The energy required to break a carbon-fluorine bond is substantially higher than that for a carbon-hydrogen bond, making fluorinated compounds more resistant to decomposition at elevated potentials.[7]

3. What are the expected benefits of adding Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to my electrolyte?

Incorporating this additive into your electrolyte formulation can lead to several performance improvements:

• Enhanced High-Voltage Stability: It helps to prevent electrolyte decomposition at the cathode surface during high-voltage operation, leading to improved cycle life and capacity retention.[7]

• Formation of a Stable Solid Electrolyte Interphase (SEI) and Cathode Electrolyte Interphase (CEI): This additive contributes to the formation of a dense and robust protective layer on both the anode (SEI) and cathode (CEI).[8] A stable interphase is critical for preventing detrimental side reactions between the electrolyte and the electrodes, thus enhancing the overall stability and longevity of the battery.

• Improved Safety Characteristics: By stabilizing the electrolyte and reducing side reactions, the risk of thermal runaway, which can be triggered by electrolyte decomposition, may be mitigated.[6]

• Wider Operating Temperature Range: Optimized fluorinated ether electrolytes can enable stable battery cycling over a broad temperature range, from as low as -40°C to 60°C.[9][10]

4. How does Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether work at a molecular level?

The mechanism of action is primarily attributed to its preferential decomposition on the electrode surfaces to form a stable and protective interphase. The fluorinated nature of the molecule influences the composition of this layer, often incorporating inorganic fluoride species that are beneficial for ionic transport and electronic insulation.

Caption: Mechanism of protective interphase formation.

5. What is a typical starting concentration for this additive in an electrolyte?

The optimal concentration is highly dependent on the specific battery chemistry (cathode, anode, and base electrolyte composition) and the desired performance characteristics. A general recommendation for initial screening experiments is to start with a low concentration, typically in the range of 0.5% to 2% by weight . Further optimization can be performed by systematically varying the concentration and evaluating the impact on key performance metrics such as coulombic efficiency, capacity retention, and impedance.

II. Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Problem 1: Poor solubility of the additive in the base electrolyte.

• Symptoms: The solid additive does not fully dissolve, leading to a cloudy or heterogeneous electrolyte.

• Potential Causes:

  • The concentration of the additive exceeds its solubility limit in the chosen solvent system.

  • The base electrolyte solvents have low polarity, which may not be sufficient to dissolve the highly fluorinated additive.

  • Inadequate mixing or sonication.

• Solutions:

  • Reduce Concentration: Start by preparing a lower concentration of the additive.

  • Co-Solvent Addition: Consider adding a co-solvent with higher polarity or better solvating power for fluorinated species.

  • Enhanced Mixing: Use a magnetic stirrer for an extended period (e.g., 12-24 hours) or utilize an ultrasonic bath to aid dissolution. Gentle heating (e.g., 30-40°C) can also be effective, but ensure it is done in a controlled environment to prevent solvent evaporation.

  • Pre-dissolving: Dissolve the additive in a small amount of a good co-solvent first, and then add this solution to the bulk electrolyte.

Problem 2: Rapid capacity fade or low coulombic efficiency in early cycles.

• Symptoms: The battery exhibits a significant drop in capacity and/or low coulombic efficiency (<99%) within the first 10-20 cycles.

• Potential Causes:

  • Suboptimal Concentration: The concentration of the additive may be too high or too low.

    • Too Low: Insufficient additive to form a complete and stable SEI/CEI, leading to continuous electrolyte decomposition.

    • Too High: The resulting SEI/CEI may be too thick or resistive, impeding lithium-ion transport and increasing cell impedance.

  • Incomplete SEI/CEI Formation: The formation protocol (e.g., first cycle C-rate, voltage window) may not be optimal for the additive.

• Solutions:

  • Concentration Optimization: Perform a concentration-response study, testing a range of concentrations (e.g., 0.5%, 1%, 2%, 5% by weight) to identify the optimal loading.

  • Formation Protocol Adjustment:

    • Use a slow C-rate (e.g., C/20 or C/10) for the initial formation cycles to allow for the gradual and uniform formation of the SEI/CEI.

    • Hold the cell at the upper and lower cutoff voltages for a short period during the first cycle to ensure complete electrochemical reaction of the additive at the electrode surfaces.

Caption: Troubleshooting workflow for capacity fade.

Problem 3: Increased cell impedance after cycling.

• Symptoms: Electrochemical Impedance Spectroscopy (EIS) shows a significant increase in the charge transfer resistance (the diameter of the semicircle in the Nyquist plot) after a number of cycles.

• Potential Causes:

  • Excessive Additive Concentration: A high concentration can lead to the formation of an overly thick and ionically resistive SEI/CEI.

  • Continuous Additive Decomposition: If the formed interphase is not sufficiently stable, the additive may continue to decompose over subsequent cycles, thickening the resistive layer.

  • Generation of HF: Some fluorinated additives can lead to the formation of hydrofluoric acid (HF), which can damage the electrodes and increase impedance.[6]

• Solutions:

  • Reduce Additive Concentration: This is the first and most crucial step to mitigate the formation of a thick resistive layer.

  • Introduce an HF Scavenger: In some cases, adding a small amount of an HF scavenger, such as lithium carbonate (Li2CO3) or tris(trimethylsilyl) phosphite (TMSP), can be beneficial.

  • Post-Mortem Analysis: Disassemble a cycled cell in an argon-filled glovebox and analyze the electrode surfaces using techniques like XPS and SEM to understand the morphology and composition of the SEI/CEI. This can provide valuable insights into the failure mechanism.

III. Experimental Protocols

Protocol 1: Preparation of Electrolyte with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

• Environment: All steps must be performed in an argon-filled glovebox with H2O and O2 levels below 0.5 ppm.

• Materials:

  • High-purity battery-grade solvents (e.g., ethylene carbonate, dimethyl carbonate).

  • High-purity lithium salt (e.g., LiPF6, LiFSI).

  • Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether additive.

• Procedure:

  • Accurately weigh the required amount of the lithium salt and dissolve it in the solvent mixture to achieve the desired molarity (e.g., 1.0 M).

  • Once the salt is fully dissolved, weigh the desired amount of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to achieve the target weight percentage.

  • Add the solid additive to the electrolyte solution.

  • Stir the mixture using a magnetic stirrer for at least 12 hours to ensure complete dissolution. If necessary, use an ultrasonic bath for 30-60 minutes.

  • Visually inspect the electrolyte to ensure it is clear and homogeneous before use.

Protocol 2: Electrochemical Evaluation in a Coin Cell

• Cell Assembly: Assemble CR2032-type coin cells in an argon-filled glovebox using your prepared electrolyte, cathode, anode, and separator.

• Formation Cycling:

  • Allow the cells to rest for at least 12 hours to ensure complete wetting of the electrodes.

  • Perform the first two to three cycles at a low C-rate (e.g., C/20) within the desired voltage window.

• Performance Testing:

  • Cycle the cells at various C-rates (e.g., C/5, C/2, 1C) to evaluate rate capability.

  • Perform long-term cycling at a moderate C-rate (e.g., C/2 or 1C) to assess capacity retention.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the fresh cell and at regular intervals during cycling (e.g., after 1, 10, 50, and 100 cycles).

  • Use a frequency range of 100 kHz to 10 mHz with a small AC amplitude (e.g., 5-10 mV).

By following these guidelines and troubleshooting steps, researchers can effectively optimize the concentration of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to unlock significant performance improvements in their battery systems.

References

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0 . AA Blocks. [Link]

• Ma, P., et al. (2024). Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery . ResearchGate. [Link]

• Yoo, D., et al. (2020). Critical Issues of Fluorinated Alkoxyborate-Based Electrolytes in Magnesium Battery Applications . PubMed. [Link]

• Ma, P., et al. (2024). Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery . ACS Energy Letters. [Link]

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether . Antimex Chemical Limited - LookChem. [Link]

• Gao, W., et al. (2024). A review on the impacts of fluorinated organic additives in lithium battery industry—an emerging source of per-and polyfluoroalkyl substances . Bohrium. [Link]

• Research progress of fluorine-containing electrolyte additives for lithium ion batteries . ResearchGate. [Link]

• Ma, P., et al. (2024). Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery . Semantic Scholar. [Link]

• Ma, P., et al. (2024). Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery . ETI. [Link]

• Wang, C., et al. (2023). Highly fluorinated co-solvent enabling ether electrolyte for high-voltage lithium ion batteries with graphite anode . OAE Publishing Inc. [Link]

• Gao, W., et al. (2024). A review on the impacts of fluorinated organic additives in lithium battery industry—an emerging source of per-and polyfluoroalkyl substances . ResearchGate. [Link]

• Fluorinated electrolytes provide better performance when lithium ion batteries are pushed to the limit . Fluoride Alert. [Link]

• Chen, S., et al. (2017). A Fluorinated Ether Electrolyte Enabled High Performance Prelithiated Graphite/Sulfur Batteries . OSTI.GOV. [Link]

• Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium-Sulfur Batteries . ResearchGate. [Link]

• Gordin, M. L., et al. (2014). Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries . Penn State Mechanical Engineering. [Link]

• Zhang, S. S., et al. (2015). Lithium/sulfur batteries with mixed liquid electrolytes based on ethyl 1,1,2,2-tetrafluoroethyl ether . ResearchGate. [Link]

• Gordin, M. L., et al. (2014). Figure 5 from Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries . Semantic Scholar. [Link]

• Gordin, M. L., et al. (2014). Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries . PubMed. [Link]

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• 2. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, CasNo.146829-79-0 Antimex Chemical Limied China (Mainland) [antimex.lookchem.com]
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• 10. Molecular Structure Optimization of Fluorinated Ether Electrolyte for All Temperature Fast Charging Lithium-Ion Battery - ETI [energytech.pme.uchicago.edu]

Mitigating side reactions of "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" at the electrode-electrolyte interface

Welcome to the technical support center for "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" and its related electrolyte systems. This guide is designed for researchers, scientists, and professionals in battery R&D and drug development who are utilizing this advanced fluorinated ether in their electrochemical experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered at the electrode-electrolyte interface. Our goal is to provide not just solutions, but also the underlying scientific principles to empower your research and development efforts.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the use of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in electrolyte formulations.

Q1: What is the primary role of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in a lithium battery electrolyte?

A1: Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a highly fluorinated ether designed to function as a stable co-solvent or additive in high-voltage lithium-ion and lithium-metal batteries. Its primary roles are to:

• Enhance Oxidative Stability: The strong electron-withdrawing nature of the fluorosulfonyl (–SO₂F) and tetrafluoroethyl (–C₂F₄–) groups significantly increases the oxidative stability of the ether backbone, making it suitable for use with high-voltage cathodes (e.g., >4.3 V vs. Li/Li⁺).

• Promote a Stable Solid Electrolyte Interphase (SEI): Upon reduction at the anode surface, the fluorosulfonyl group is expected to decompose, contributing to the formation of a robust and inorganic-rich SEI. This SEI layer, likely composed of species such as lithium fluoride (LiF), lithium sulfate (Li₂SO₄), and lithium sulfide (Li₂S), is critical for suppressing lithium dendrite growth and minimizing continuous electrolyte decomposition.

• Improve Safety Characteristics: The high degree of fluorination reduces the flammability of the electrolyte, thereby enhancing the overall safety of the battery cell.

Q2: What are the expected decomposition products of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether at the anode and cathode?

A2: Based on the chemistry of its functional groups, the expected decomposition pathways are:

• Anode (Reductive Decomposition): The fluorosulfonyl group is the most likely site for initial reduction. This process is believed to lead to the formation of a stable, inorganic-rich Solid Electrolyte Interphase (SEI). Key components of this SEI are expected to include LiF, Li₂S, and various sulfur-oxygen species. The tetrafluoroethyl ether backbone may also undergo some reduction, contributing further to the SEI.

• Cathode (Oxidative Decomposition): While designed for high voltage stability, at extreme potentials, the ether linkage can be oxidized. This process may lead to the formation of a Cathode Electrolyte Interphase (CEI) containing various organofluorine compounds and lithium fluoride. The goal is for this CEI to be passivating, preventing further electrolyte degradation and transition metal dissolution from the cathode.

Q3: Can I use Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a standalone solvent?

A3: It is generally not recommended to use highly fluorinated ethers like Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as the sole solvent. This is due to their typically poor lithium salt solubility and potentially high viscosity, which can lead to low ionic conductivity. It is best utilized as a co-solvent with other electrolyte components like carbonates (e.g., FEC, EMC) or other ethers (e.g., DME) to achieve a balance of stability, conductivity, and salt dissolution.

II. Troubleshooting Guide: Common Interfacial Issues & Mitigation Strategies

This section provides a structured approach to diagnosing and resolving common problems observed during electrochemical cycling.

Issue 1: Rapid Capacity Fading, Especially in High-Voltage Cells

Symptoms:

• Significant drop in discharge capacity within the first 50-100 cycles.

• Coulombic efficiency is consistently below 99.5%.

• Voltage profiles show increasing polarization with cycling.

Potential Causes & Diagnostic Workflow:

Caption: Diagnostic workflow for rapid capacity fading.

Mitigation Strategies:

• Enhance Cathode Electrolyte Interphase (CEI) Stability:

  • Introduce a Film-Forming Additive: The addition of 1-3 wt% Fluoroethylene Carbonate (FEC) can be highly effective. FEC has a higher oxidation potential than many other electrolyte components and forms a stable, LiF-rich CEI on the cathode surface.[1] This passivating layer can prevent the continuous decomposition of the Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

  • Consider Lithium Difluoro(oxalate)borate (LiDFOB): LiDFOB is another excellent additive that can decompose on both the anode and cathode to form a stable, borate-containing interface, which can suppress transition metal dissolution from the cathode.

• Optimize the Anode's Solid Electrolyte Interphase (SEI):

  • Increase Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether Concentration: If used as an additive, increasing its concentration may promote the formation of a more robust, inorganic-rich SEI derived from the fluorosulfonyl group.

  • Synergistic Additives: Combining Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether with a small amount of LiNO₃ (in lithium-metal cells) can create a synergistic effect, forming a Li₃N and LiF-rich SEI with improved mechanical and electrochemical stability.[2]

Issue 2: Increasing Cell Impedance with Cycling

Symptoms:

• Nyquist plots from Electrochemical Impedance Spectroscopy (EIS) show a growing semicircle in the mid-frequency range.

• Increased voltage hysteresis between charge and discharge curves.

• Reduced rate capability.

Potential Causes & Diagnostic Workflow:

Caption: Diagnostic workflow for increasing cell impedance.

Mitigation Strategies:

• Control SEI/CEI Thickness and Composition:

  • Optimize Additive Concentration: While additives like FEC are beneficial, excessive amounts can lead to a thick, resistive LiF layer, increasing impedance.[1] Titrate the concentration of FEC (or other additives) to find the optimal balance between passivation and ionic conductivity. A typical starting range is 0.5-5 wt%.

  • Electrolyte Formulation: Adjust the ratio of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to other co-solvents. A higher concentration of the fluorinated ether can lead to a more inorganic and potentially more stable, but also more resistive, interphase.

• Improve Ionic Conductivity:

  • Co-solvent Selection: Ensure your electrolyte formulation includes a co-solvent with good lithium salt solvating power and low viscosity, such as DME or EMC, to maintain high bulk ionic conductivity.

Quantitative Analysis of SEI/CEI Composition:

The composition of the interphase layers is critical. Below is a table summarizing typical compositions observed with related fluorinated electrolytes, which can serve as a benchmark for your XPS analysis.

Electrolyte System	Key SEI/CEI Components	Desired Characteristics
LiFSI in DME	LiF, Li₂S, Li₂O, Li₃N	Inorganic-rich, high ionic conductivity of Li₃N, mechanically robust LiF.
FEC-containing	High concentration of LiF	Stable passivation layer, suppresses solvent decomposition.
LiDFOB-containing	B-O species, LiF, oxalates	Scavenges HF, forms a stable interphase on both electrodes.

Issue 3: Gas Generation During Formation or Cycling

Symptoms:

• Swelling of pouch cells or pressure buildup in coin cells.

• Inconsistent cycling performance.

• Early cell failure.

Potential Causes & Mitigation:

• Reductive Decomposition: The initial formation of the SEI often involves the reduction of electrolyte components, which can produce gases like ethylene (from carbonate solvents) or H₂ (from trace water). The decomposition of the fluorosulfonyl group can also potentially release SO₂.

• Oxidative Decomposition: At high voltages, the electrolyte can be oxidized at the cathode, producing CO₂ and other gaseous byproducts.

Mitigation Strategies:

• Controlled Formation Protocol:

  • Low C-rate: Conduct the initial formation cycles at a low C-rate (e.g., C/20 or C/10). This allows for the formation of a more stable and compact SEI layer, reducing the amount of continuous electrolyte decomposition and gas generation in subsequent cycles.

  • Degassing Step: For larger format cells, a degassing step after the initial formation cycles is recommended to remove the initially generated gases.

• Electrolyte Purity:

  • Low Water Content: Ensure all electrolyte components are rigorously dried to minimize water content (<20 ppm). Water can be reduced to generate H₂ gas and can also lead to the formation of HF from the lithium salt, which further degrades the electrodes and electrolyte.

• Additive Selection:

  • Vinylene Carbonate (VC): While FEC is excellent, VC is another additive known to reduce gas generation by forming a polymeric SEI layer. A comparative study of FEC and VC may be beneficial for your specific system.

III. Experimental Protocols

Protocol 1: Evaluation of Electrochemical Stability Window via Cyclic Voltammetry (CV)

Objective: To determine the oxidative and reductive stability limits of an electrolyte formulation containing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Materials:

• Three-electrode cell (e.g., Swagelok-type)

• Working Electrode: Glassy carbon or platinum

• Counter and Reference Electrodes: Lithium metal foil

• Electrolyte to be tested

• Potentiostat

Procedure:

• Assemble the three-electrode cell in an argon-filled glovebox.

• Set the potentiostat to perform a cyclic voltammogram.

• Reductive Scan: Start from the open-circuit voltage (OCV) and scan down to a negative potential (e.g., -0.5 V vs. Li/Li⁺) to observe the reduction of the electrolyte and the formation of the SEI.

• Oxidative Scan: From the OCV, scan to a high positive potential (e.g., 5.5 V vs. Li/Li⁺) to determine the onset of oxidative decomposition.

• Scan Rate: A slow scan rate (e.g., 0.1-1 mV/s) is typically used to allow for clear observation of the redox events.[3]

• Analysis: The potential at which a significant increase in current is observed indicates the onset of electrolyte decomposition.

Protocol 2: Post-Cycling Analysis of SEI/CEI via X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the chemical composition of the SEI and CEI layers formed on the electrodes.

Procedure:

• Cycle a coin cell for a predetermined number of cycles (e.g., 10, 50, or 100 cycles).

• Carefully disassemble the cell inside an argon-filled glovebox.

• Gently rinse the harvested electrodes with a high-purity solvent (e.g., dimethyl carbonate, DMC) to remove residual electrolyte.

• Dry the electrodes under vacuum.

• Transfer the electrodes to the XPS chamber using an airtight transfer vessel to prevent air exposure.

• Acquire high-resolution spectra for the elements of interest (e.g., C 1s, O 1s, F 1s, S 2p, Li 1s).

• Use argon ion sputtering to perform depth profiling and analyze the composition at different depths of the interphase layer.

• Analysis: Deconvolute the high-resolution spectra to identify the chemical species present (e.g., LiF, Li₂CO₃, R-O-C=O, Li₂S, Li₂SO₄).[4]

IV. References

• Yu, W., Lin, K.-Y., Boyle, D. T., Tang, M. T., Cui, Y., Chen, Y., Yu, Z., Xu, R., Lin, Y., Feng, G., Huang, Z., Michalek, L., Li, W., Harris, S. J., Jiang, J.-C., Abild-Pedersen, F., Qin, J., Cui, Y., & Bao, Z. (2022). Electrochemical formation of bis(fluorosulfonyl)imide-derived solid-electrolyte interphase at Li-metal potential. Nature Materials, 21(3), 347–354. [Link]

• He, M., Hu, L., Xue, Z., Su, C. C., Redfern, P., Curtiss, L. A., Polzin, B., von Cresce, A., Xu, K., & Zhang, Z. (2015). Fluorinated Electrolytes for 5-V Li-Ion Chemistry: Probing Voltage Stability of Electrolytes with Electrochemical Floating Test. Journal of The Electrochemical Society, 162(9), A1725–A1729. [Link]

• Elabd, Y. A., & M. M. H. (2018). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197-206. [Link]

• Xia, L., Lee, S., Jiang, Y., & Liu, Z. (2017). Fluorinated Electrolytes for Li-Ion Batteries: The Lithium Difluoro(oxalato)borate Additive for Stabilizing the Solid Electrolyte Interphase. ACS Omega, 2(12), 8759–8766. [Link]

• Li, Y., Wang, Z., Zhou, L., et al. (2024). Ternary Synergistic Electrolyte Enabling Stable Li-Ion Battery Operation Across −40 °C to 60 °C. Batteries, 10(1), 16. [Link]

• Physical Electronics. (2024). XPS Insights of Fluorinated Ether Electrolyte for High Voltage Li Metal Batteries. [Link]

• Kim, D., et al. (2022). Synergetic Effect of LiNO3 and Fluorine-Containing Additives on Stabilizing Electrode-Electrolyte Interfaces in Lithium Metal Batteries. Journal of The Electrochemical Society, 169(5), 050512. [Link]

• Rensfelt, S. R. (2016). XPS-analysis of the SEI in lithium batteries. [Link]

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Enhancing the ionic conductivity of electrolytes containing "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether"

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers working with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) in advanced electrolyte formulations. As a novel, highly fluorinated ether, BFTFE presents unique opportunities for developing safe, high-performance electrolytes. However, its properties necessitate a specialized formulation approach to achieve high ionic conductivity.

This guide provides field-proven insights, troubleshooting workflows, and foundational knowledge based on established principles for analogous hydrofluoroether (HFE) systems. Since BFTFE is an emerging material, the protocols and data presented here, derived from well-studied HFEs like Bis(2,2,2-trifluoroethyl) ether (BTFE) and 1,1,2,2-tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether (TTE), serve as a robust starting point for your research and development.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the use of BFTFE and other HFEs in high-performance electrolytes.

Q1: What is Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) and its proposed role in electrolytes?

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS: 146829-79-0) is a highly fluorinated ether.[1][2][3] While specific research on its application in electrolytes is emerging, its structure suggests it belongs to the class of hydrofluoroethers (HFEs) used as diluents in advanced battery electrolytes.

The primary role of an HFE diluent is to engineer a "Localized High-Concentration Electrolyte" (LHCE). In this design, the HFE is not intended to dissolve the lithium salt. Instead, it acts as an inert matrix that separates concentrated domains of salt and a primary solvent. This unique structure aims to combine the benefits of High-Concentration Electrolytes (HCEs) — such as enhanced stability and suppression of side reactions — with the low viscosity and improved ion mobility of dilute systems.[4][5]

Q2: What is the "Localized High-Concentration Electrolyte" (LHCE) strategy and why is it effective for fluorinated ethers?

The LHCE strategy is a cutting-edge approach to overcome the limitations of traditional electrolytes.

• High-Concentration Electrolytes (HCEs) have high viscosity and consequently, low ionic conductivity.

• Dilute Electrolytes have better conductivity but suffer from issues like solvent co-intercalation at the anode and poor electrochemical stability.

The LHCE concept uses a non-solvating diluent, like an HFE, to reduce the bulk viscosity of an HCE without breaking up the essential Li⁺-solvent-anion aggregate structures that are crucial for stability.[1][4] The HFE, being a poor solvent for the lithium salt due to its low dielectric constant, creates "pockets" of concentrated electrolyte within a low-viscosity fluid.[6] This design achieves two critical goals simultaneously:

• Preserves the Li⁺ Solvation Sheath: The desirable Li⁺-anion aggregates from the HCE are maintained, leading to the formation of a stable, anion-derived Solid-Electrolyte Interphase (SEI).[7][8]

• Reduces Bulk Viscosity: The diluent significantly lowers the overall viscosity of the electrolyte, which is inversely proportional to ion mobility.[9] This reduction in viscosity enhances the mobility of the charge-carrying Li⁺-solvent clusters, thereby increasing ionic conductivity.[6][10]

Q3: What are the primary factors that control ionic conductivity in an LHCE?

Ionic conductivity (σ) in an LHCE is a result of a trade-off between three main factors:

• Charge Carrier Concentration: The number of mobile Li⁺ ions available for conduction. This is primarily determined by the concentration of the lithium salt in the solvating domains.

• Ion Mobility: The ease with which these ions can move through the electrolyte. Mobility is heavily influenced by the viscosity of the medium; lower viscosity leads to higher mobility.[9][11]

• Degree of Ion Dissociation/Association: The formation of neutral ion pairs or large, slow-moving aggregates can reduce the number of effective charge carriers. The LHCE structure, by maintaining Li⁺-anion aggregates, relies on the movement of these charged clusters.

Adding a diluent like BFTFE primarily addresses ion mobility by lowering viscosity. However, adding too much diluent will decrease the overall charge carrier concentration, leading to a drop in conductivity. Therefore, there is an optimal concentration of diluent where conductivity is maximized.[10]

Q4: How do I select the appropriate lithium salt and concentration?

The choice of lithium salt is critical for performance and stability.

• Lithium Bis(fluorosulfonyl)imide (LiFSI): This is often the preferred salt for LHCEs. LiFSI is known for its high ionic conductivity, excellent thermal stability, and its ability to form a robust, LiF-rich SEI on the anode.[12][13] However, it can be corrosive towards aluminum current collectors at high potentials.[14][15]

• Lithium Bis(trifluoromethanesulfonyl)imide (LiTFSI): LiTFSI is another common choice, but it is generally more corrosive to aluminum current collectors than LiFSI, often requiring corrosion-inhibiting additives or fluorinated co-solvents to be viable.[16][17]

Concentration Strategy: The "localized high-concentration" concept begins with a high-concentration formulation of the salt in a primary, good solvent (e.g., carbonates or glymes). A typical starting point is a molar ratio of LiFSI to solvent between 1:1.5 and 1:2.5.[12][13] This HCE is then diluted with the fluorinated ether (BFTFE) to optimize the viscosity-conductivity balance.

Part 2: Troubleshooting Guides

Guide 1: Low Ionic Conductivity

You have formulated an electrolyte with BFTFE, but the measured ionic conductivity is lower than the target of >1 mS/cm⁻¹.

Caption: Troubleshooting workflow for low ionic conductivity.

Causality and Action Steps:

• Verify Component Purity: Water is highly detrimental. Even trace amounts (<20 ppm) can react with salts like LiFSI and alter the electrolyte chemistry. Ensure all components are rigorously dried. Salts should be vacuum-dried at elevated temperatures (e.g., 120°C for LiFSI) before use.[6]

• Check Viscosity: High viscosity is the most common cause of poor conductivity in concentrated electrolytes.[9] If your viscosity is high (e.g., >20 cP at room temperature), your system is likely mobility-limited.

  • Action: Increase the proportion of BFTFE diluent relative to the primary solvent. This is the core principle of the LHCE design. A study on TEP-based electrolytes showed that diluting a 3.0 M HCE (viscosity ~200 mS/cm) to a 1.5 M LHCE with BTFE dropped the viscosity significantly and increased conductivity from 0.5 mS/cm⁻¹ to 2.0 mS/cm⁻¹.[6]

• Re-evaluate Component Ratios: If viscosity is already low but conductivity is poor, your system may be limited by the number of charge carriers.

  • Action: You may have added too much BFTFE diluent. Reduce the BFTFE ratio and re-measure. There is an optimal point where the benefits of reduced viscosity are balanced by the concentration of charge carriers. Studies with DME/HFE systems show conductivity peaking at an intermediate diluent concentration before decreasing again.[10]

• Consider the Primary Solvent: The interaction between the lithium salt and the primary solvent is critical. BFTFE is merely the diluent. If the primary solvent has poor salt-dissolving ability or a very high affinity for Li⁺ (leading to a difficult desolvation process), conductivity will suffer.

  • Action: Experiment with different primary solvents. Ethers like 1,2-dimethoxyethane (DME) or carbonates like ethylene carbonate (EC) and dimethyl carbonate (DMC) are common choices.[1][7]

Guide 2: Phase Separation or Salt Precipitation

You observe that your formulated electrolyte is cloudy, has visible salt crystals, or separates into two distinct liquid phases over time.

Causality and Action Steps:

• Miscibility Issues: The BFTFE diluent must be miscible with the primary solvent. While highly fluorinated ethers are designed to be poor solvents for the salt, they must be good solvents for the other liquid components. Phase separation indicates poor miscibility.

  • Action: Reduce the amount of BFTFE. If separation persists even at low concentrations, a different primary solvent or a co-solvent may be needed to bridge the miscibility gap.

• Salt Solubility Limit Exceeded: This occurs when the primary solvent is saturated with the lithium salt, and the BFTFE diluent cannot support the salt concentration.

  • Action (a): Increase the proportion of the primary solvating solvent relative to both the salt and the BFTFE. This ensures enough "good" solvent is available to keep the salt dissolved in the concentrated domains.

  • Action (b): Slightly decrease the overall salt concentration. While this may seem counterintuitive for an LHCE, stability is paramount. A slightly lower but fully dissolved salt concentration will perform better than a formulation that has precipitated.

Part 3: Experimental Protocols

Protocol 1: A General Method for Formulating and Screening BFTFE-based LHCEs

This protocol provides a systematic approach to developing an optimized LHCE. All steps must be performed in an inert atmosphere (e.g., an argon-filled glovebox) with H₂O and O₂ levels below 1 ppm.

• Component Preparation:

  • Dry LiFSI salt under vacuum at 120°C for at least 12 hours.

  • Dry all solvents and the BFTFE diluent over 3Å molecular sieves for at least 24 hours.

• High-Concentration Electrolyte (HCE) Formulation:

  • Prepare a stock HCE solution. A common starting point is 1.2 M LiFSI in a primary solvent (e.g., a 1:1 v/v mixture of EC and EMC).[7]

  • To do this, slowly add the pre-weighed LiFSI to the solvent mixture while stirring until it is fully dissolved. This may take several hours.

• LHCE Formulation (Dilution):

  • Prepare a series of LHCEs by diluting the stock HCE with BFTFE. Use molar ratios for precision. A good screening range for [Solvent]:[BFTFE] could be 1:0.5, 1:1, 1:1.5, and 1:2.

  • Example: To make a 1:1 molar ratio LHCE from a 1.2 M LiFSI in EC/EMC HCE, you would add a volume of BFTFE that corresponds to the molar amount of EC/EMC in your starting HCE volume.

• Characterization:

  • Allow each formulation to rest for 24 hours to check for phase separation or precipitation.

  • Measure the viscosity of each stable formulation using a rheometer.

  • Measure the ionic conductivity of each formulation using the EIS protocol below.

• Optimization:

  • Plot ionic conductivity vs. BFTFE molar ratio. The peak of this curve represents your optimal diluent concentration for this specific HCE base.

Protocol 2: Standard Procedure for Measuring Ionic Conductivity via Electrochemical Impedance Spectroscopy (EIS)

• Cell Assembly:

  • Use a commercial conductivity cell with two parallel, inert electrodes (e.g., platinum or stainless steel). The cell must be hermetically sealed to prevent atmospheric contamination.

  • Alternatively, assemble a coin cell with two stainless steel spacers of known thickness separated by a separator of known thickness and porosity, soaked in the electrolyte.

• Calibration (Essential):

  • Before measuring your sample, you must determine the cell constant (K).

  • Measure the impedance of several standard KCl solutions of known conductivity.

  • The cell constant K (cm⁻¹) is calculated from the measured resistance (R) and the known conductivity (σ) using the formula: K = σ * R.[3] Average the constant from several standards.

• Sample Measurement:

  • In a glovebox, thoroughly rinse the cell with your sample electrolyte, then fill it.

  • Seal the cell and allow it to reach thermal equilibrium at a controlled temperature (e.g., 25°C), as conductivity is highly temperature-dependent.[18]

  • Connect the cell to a potentiostat with EIS capability.

• EIS Parameters:

  • Apply a small AC voltage perturbation (e.g., 10 mV).

  • Scan over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis:

  • Plot the data as a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (R) of the electrolyte is the high-frequency intercept on the real (Z') axis. This value represents the pure ohmic resistance of the electrolyte, free from electrode polarization effects.[3]

  • Calculate the ionic conductivity (σ) of your sample using: σ = K / R .

Part 4: Data & Visualization

Data Presentation

The following table, compiled from data on analogous HFE systems, illustrates the typical effect of adding a fluorinated diluent to a high-concentration electrolyte. This provides a benchmark for what to expect when working with BFTFE.

Table 1: Physicochemical Properties of HCE vs. LHCE Formulations (25°C)

Electrolyte Formulation	Salt Concentration (M)	Viscosity (mPa·s)	Ionic Conductivity (mS/cm⁻¹)	Reference
HCE: 3.0 M LiFSI in TEP	3.0 M	~210	0.5	[6]
LHCE: 1.5 M LiFSI in TEP/BTFE	1.5 M	~25	2.0	[6]
LHCE: 1.5 M LiFSI in TEP/TTE	1.5 M	~35	1.6	[6]
LHCE: 1 M LiFSI in DME/HFE (1:2:0.5)	~1.5 M	~5	~8.5	[10]

| LHCE: 1 M LiFSI in DME/HFE (1:2:2) | ~0.8 M | ~2 | ~7.0 |[10] |

TEP: Triethyl Phosphate; BTFE: Bis(2,2,2-trifluoroethyl) ether; TTE: 1,1,2,2-tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether; DME: 1,2-dimethoxyethane; HFE: generic hydrofluoroether.

Logical Relationships Diagram

This diagram illustrates the key relationships between formulation components and the resulting ionic conductivity.

Caption: Key factors influencing the final ionic conductivity.

References

• Influence of diluent concentration in localized high concentration electrolytes: elucidation of hidden diluent-Li+ interactions and Li+ transport mechanism. Journal of Materials Chemistry A. [Link]

• Theoretically predicting the feasibility of highly-fluorinated ethers as promising diluents for non-flammable concentrated electrolytes. Scientific Reports. [Link]

• Diluent-mediated interfacial reactions in localized-high-concentration electrolytes for fast-charging lithium-ion batteries. Journal of Materials Chemistry A. [Link]

• A Localized High-Concentration Electrolyte with Optimized Solvents and Lithium Difluoro(oxalate)borate Additive for Stable Lithium Metal Batteries. Semantic Scholar. [Link]

• Localized High-Concentration Electrolytes With Semi-Solvated Hexafluoroisopropyl Methyl Ether Diluent for Wide-Temperature-Range Lithium Metal Batteries. ResearchGate. [Link]

• Electrical Conductivity Measurement of Electrolyte Solution. J-Stage. [Link]

• Measuring and Enhancing the Ionic Conductivity of Chloroaluminate Electrolytes for Al-Ion Batteries. PMC - NIH. [Link]

• Measuring the conductivity of very dilute electrolyte solutions, drop by drop. ResearchGate. [Link]

• Understanding the Effect of a Fluorinated Ether on the Performance of Lithium–Sulfur Batteries. Penn State Mechanical Engineering. [Link]

• Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium-Sulfur Batteries. ResearchGate. [Link]

• Impact of Fluorination Degree of Ether-Based Electrolyte Solvent on Li-metal Battery Performance. ResearchGate. [https://www.researchgate.net/publication/362145914_Impact_of_Fluorination_Degree_of_Ether-Based_Electrolyte_Solvent_on_Li-metal_Battery_Performance]([Link]_ Electrolyte_Solvent_on_Li-metal_Battery_Performance)

• A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable electrolytes. RSC Publishing. [Link]

• Optimizing the composition of LiFSI-based electrolytes by a method combining simplex with normalization. RSC Advances. [Link]

• Optimizing the composition of LiFSI-based electrolytes by a method combining simplex with normalization. PMC - NIH. [Link]

• High-Performance Lithium Metal Batteries Enabled by a Fluorinated Cyclic Ether with a Low Reduction Potential. ResearchGate. [Link]

• Effect of Concentration of Lithium Bis(fluorosulfonyl)imide on the Performance of Silicon Anodes for Li-Ion Batteries. ResearchGate. [Link]

• Effect of Concentration of Lithium Bis(fluorosulfonyl)imide on the Performance of Silicon Anodes for Li-Ion Batteries. SINTEF. [Link]

• Hydrofluoroether electrolytes for lithium-ion batteries: Reduced gas decomposition and nonflammable. ResearchGate. [Link]

• Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium–Sulfur Batteries. ACS Publications. [Link]

• Composition manipulation of bis(fluorosulfonyl)imide-based ionic liquid electrolyte for high-voltage graphite//LiNi0.5Mn1.5O4 li. ScienceDirect. [Link]

• The effects of Viscosity on battery performance. Merrow Scientific. [Link]

• Ionic conductivity and viscosity of our electrolytes at 25 °C. ResearchGate. [Link]

• How does hydrofluoroether affect the liquid structure, transport properties, and electrochemistry of localized high-concentration electrolytes?. AIP Publishing. [Link]

• Viscosity and ionic conductivity of different electrolytes at 25 °C. ResearchGate. [Link]

• Viscosity as a Probe of Battery Electrolyte & Electrode Slurry Performance. YouTube. [Link]

• Engineering of Electrolyte Solution in Governing the Stability of Sodium Metal Anode for Room Temperature Sodium−Sulfur Batteries. American Chemical Society. [Link]

• Enhanced Performance of Lithium-Ion Batteries with Lithium Bis(fluorosulfonyl)imide and Lithium Hexafluorophosphate Binary-Salt Electrolytes. ResearchGate. [Link]

• Enabling LiTFSI-based Electrolytes for Safer Lithium-Ion Batteries by Using Linear Fluorinated Carbonates as (Co)Solvent. ResearchGate. [Link]

• How does hydrofluoroether affect the liquid structure, transport properties, and electrochemistry of localized high-concentration electrolytes?. ResearchGate. [Link]

• A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable electrolytes. Journal of Materials Chemistry A. [Link]

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• 1. Influence of diluent concentration in localized high concentration electrolytes: elucidation of hidden diluent-Li+ interactions and Li+ transport mechanism - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Measuring and Enhancing the Ionic Conductivity of Chloroaluminate Electrolytes for Al-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Theoretically predicting the feasibility of highly-fluorinated ethers as promising diluents for non-flammable concentrated electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diluent-mediated interfacial reactions in localized-high-concentration electrolytes for fast-charging lithium-ion batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. A comparative analysis of the influence of hydrofluoroethers as diluents on solvation structure and electrochemical performance in non-flammable elect ... - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA08404J [pubs.rsc.org]
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• 18. Electrical Conductivity Measurement of Electrolyte Solution [jstage.jst.go.jp]

Technical Support Center: Overcoming Challenges in the Scale-Up Synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Abstract: This technical guide provides a comprehensive troubleshooting and frequently asked questions (FAQs) resource for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0). Due to the limited publicly available synthesis data for this specific molecule, this guide is built upon a proposed, scientifically plausible synthetic route and addresses the foreseeable challenges based on established principles in fluorination chemistry. The focus is on providing practical, in-depth solutions to common issues encountered during the handling of hazardous reagents, reaction control, product purification, and process scale-up.

Introduction and Proposed Synthetic Pathway

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a highly fluorinated compound with potential applications in specialized fields such as advanced materials and as a building block in pharmaceutical synthesis. Its structure, FSO₂CF₂CF₂OCF₂CF₂SO₂F, suggests a synthesis rooted in aggressive fluorination techniques.

The proposed overall synthetic transformation is:

ClSO₂CH₂CH₂OCH₂CH₂SO₂Cl + Anhydrous HF (Electrochemical Fluorination) → FSO₂CF₂CF₂OCF₂CF₂SO₂F + Byproducts

This guide will address the challenges inherent in this proposed pathway.

Visualizing the Proposed Scale-Up Workflow

The following diagram outlines the key stages in the proposed scale-up synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Caption: Proposed workflow for the scale-up synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Electrochemical Fluorination (ECF) Stage

Q1: The reaction is not initiating, or the current drops significantly after starting.

A1: This is a common issue in ECF, often related to passivation of the nickel anodes or insufficient conductivity of the electrolyte.

• Cause 1: Anode Passivation. A non-conductive layer can form on the nickel anodes, preventing electron transfer. This can be due to impurities in the starting material or the anhydrous hydrogen fluoride (aHF).

• Solution 1:

  • Pre-fluorination of Precursor: If possible, perform a pre-fluorination of the starting material with a milder fluorinating agent to remove easily oxidizable impurities.

  • aHF Purity: Ensure the aHF is of high purity and truly anhydrous. Water contamination can lead to oxide layer formation on the anodes.

  • Anode Conditioning: Before adding the organic substrate, it's often necessary to "condition" the nickel anodes by running a current through the aHF electrolyte, sometimes with a conductivity additive, to form a stable, conductive NiF₂ layer.

• Cause 2: Low Electrolyte Conductivity. The organic substrate may have low solubility in aHF, leading to poor conductivity.

• Solution 2:

  • Conductivity Additives: The use of conductivity enhancers like KF or NaF can improve the electrolyte's performance.

  • Concentration: Adjust the concentration of the organic substrate. Too high a concentration can lead to insolubility and phase separation.

Q2: The yield of the desired product is low, with a high proportion of fragmented byproducts.

A2: This indicates that the fluorination process is too aggressive, leading to the cleavage of C-C and C-O bonds.

• Cause 1: High Current Density. Excessive current density can lead to over-fluorination and fragmentation of the molecule.

• Solution 1:

  • Reduce Current: Operate the ECF cell at a lower, constant current. This provides a more controlled fluorination.

  • Staged Current Profile: Consider a staged approach where the current is gradually increased as the reaction proceeds and the substrate becomes more fluorinated and less reactive.

• Cause 2: High Temperature. ECF is highly exothermic. Poor temperature control can lead to "hot spots" on the anode surfaces, causing molecular breakdown.

• Solution 2:

  • Efficient Cooling: Ensure the ECF cell has an efficient cooling system to maintain the desired reaction temperature (typically 0-10°C for many ECF processes).

  • Improved Agitation: Good agitation is crucial for heat dissipation and maintaining a homogeneous reaction mixture.

Q3: A significant amount of partially fluorinated or chlorinated intermediates are observed in the crude product.

A3: This points to incomplete reaction, which can be due to several factors.

• Cause 1: Insufficient Reaction Time. The electrolysis may not have been run for a long enough duration to fully fluorinate the substrate.

• Solution 1:

  • Monitor Off-Gas: The reaction is often considered complete when the evolution of hydrogen gas from the cathode ceases or drops to a minimal level.

  • Extend Reaction Time: Increase the duration of the electrolysis.

• Cause 2: Poor Mass Transport. The substrate may not be reaching the anode surface effectively.

• Solution 2:

  • Increase Agitation: Improve the stirring or circulation of the electrolyte to enhance mass transport.

  • Optimize Substrate Concentration: As mentioned, the concentration of the starting material can affect its solubility and transport within the cell.

Purification Stage

Q1: Difficulty in separating the product from a complex mixture of byproducts during distillation.

A1: The crude product from ECF is often a complex mixture of isomers, partially fluorinated compounds, and fragmentation products.

• Cause: Similar Boiling Points. Many of the byproducts may have boiling points close to that of the desired product.

• Solution:

  • High-Efficiency Distillation Column: Use a fractional distillation column with a high number of theoretical plates.

  • Vacuum Distillation: Perfluorinated compounds often have high boiling points, so distillation under reduced pressure is essential to prevent thermal degradation.

  • Preparative Gas Chromatography (Prep-GC): For high-purity material on a smaller scale, Prep-GC can be an effective, albeit expensive, purification method.

Q2: The purified product is contaminated with acidic impurities.

A2: This is likely due to residual HF or the hydrolysis of sulfonyl fluoride groups.

• Cause 1: Residual Anhydrous HF. HF can be difficult to remove completely.

• Solution 1:

  • Aqueous Bicarbonate Wash: Carefully wash the crude product with a dilute, cold solution of sodium bicarbonate to neutralize acidic components. Be aware of potential pressure buildup from CO₂ evolution.

  • NaF/KF Wash: Washing with a saturated solution of NaF or KF can also effectively remove residual HF by forming bifluoride salts.

• Cause 2: Hydrolysis of Sulfonyl Fluoride Groups. The -SO₂F group can be sensitive to moisture, especially in the presence of bases, leading to the formation of sulfonic acids (-SO₃H).

• Solution 2:

  • Anhydrous Conditions: Ensure all work-up and purification steps are conducted under strictly anhydrous conditions.

  • Aprotic Solvents: Use dry, aprotic solvents for any extractions or transfers.

Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns when scaling up this synthesis?

A: The most significant hazard is the use of anhydrous hydrogen fluoride (aHF).[1][2]

• Extreme Toxicity and Corrosivity: aHF is highly toxic by inhalation, ingestion, and skin contact. It can cause severe, deep-tissue burns that may not be immediately painful.[3][4]

• HF Inhalation: Inhalation of HF vapors can cause severe respiratory damage and systemic toxicity.[1]

• Reactivity: aHF reacts with glass, ceramics, and many metals.[3] All equipment must be constructed from compatible materials like Monel, nickel, or certain fluoropolymers (e.g., PFA, FEP).

• Pressure Buildup: The ECF process generates hydrogen gas, which is highly flammable and can lead to pressure buildup in a sealed system. An appropriate off-gas management system is critical.

Q: What personal protective equipment (PPE) is required for handling anhydrous HF?

A: A comprehensive PPE ensemble is mandatory.[1][3] This includes:

• Full-body Protection: A chemical-resistant suit or apron over a lab coat.[3][4]

• Gloves: Double-gloving with a high-resistance outer glove (e.g., butyl rubber) and a disposable inner glove is recommended.[3]

• Eye and Face Protection: Chemical splash goggles and a full-face shield are essential.[1][4]

• Respiratory Protection: Work must be conducted in a well-ventilated fume hood. For emergencies or potential high-concentration exposures, a self-contained breathing apparatus (SCBA) is necessary.[2]

• First Aid: An HF-specific first aid kit, including calcium gluconate gel, must be immediately accessible.[1][3]

Q: How can I monitor the progress of the electrochemical fluorination?

A: Monitoring the reaction is key to achieving good yields and avoiding over-fluorination.

• Hydrogen Evolution: The rate of hydrogen evolution at the cathode is directly proportional to the current and can be monitored with a gas flow meter. A sharp decrease in H₂ evolution (at constant current) indicates the consumption of the starting material.

• Current and Voltage: At constant voltage, the current will decrease as the resistive organic substrate is consumed. At constant current, the voltage will increase.

• Sampling: In some systems, it may be possible to carefully take small samples of the electrolyte for analysis (e.g., by GC-MS after derivatization), but this is a high-hazard operation and should only be performed with a well-designed sampling system.

Q: What are the expected byproducts in this synthesis?

A: Besides the desired product, a range of byproducts can be expected:

• Partially Fluorinated Intermediates: Molecules where not all C-H bonds have been replaced by C-F bonds.

• Isomers: ECF can sometimes lead to rearrangement of the carbon skeleton, though this is less common for simple ethers.

• Fragmentation Products: Smaller molecules resulting from the cleavage of C-C or C-O bonds.

• Chlorinated Species: If the precursor contains chlorine, you may see products where Cl has not been substituted by F.

Experimental Protocols

General Protocol for Handling Anhydrous Hydrogen Fluoride (aHF)

WARNING: This protocol is a general guideline and must be adapted to specific laboratory and scale conditions. All work with aHF must be preceded by a thorough risk assessment and training.

• Preparation:

  • Ensure a dedicated, well-maintained fume hood is used.

  • Verify that all apparatus (reactor, tubing, connectors) is constructed from HF-compatible materials (e.g., PFA, FEP, Monel).

  • Place an HF-specific first aid kit, including calcium gluconate gel, in a visible and immediately accessible location.[3]

  • Ensure a safety shower and eyewash station are operational and nearby.

• Transfer of aHF:

  • Cool the aHF cylinder and the receiving vessel before transfer to reduce vapor pressure.

  • Use a dedicated transfer line made of compatible materials.

  • Perform the transfer slowly to avoid splashes and pressure surges.

  • It is often advisable to condense the required amount of aHF into a pre-weighed, cooled reactor.

• Post-Reaction Quenching and Decontamination:

  • Any residual aHF in the apparatus should be neutralized. This can be done by slowly and carefully adding the apparatus to a large container of ice and a weak base like calcium hydroxide or sodium bicarbonate.

  • All disposable materials that have come into contact with aHF must be decontaminated before disposal according to institutional guidelines.

General Protocol for Fractional Vacuum Distillation of Perfluorinated Compounds

• Setup:

  • Assemble a fractional distillation apparatus with a high-efficiency packed column (e.g., Vigreux or packed with structured packing).

  • Ensure all glassware is thoroughly dried to prevent hydrolysis of the sulfonyl fluoride groups.

  • Use a vacuum pump with a cold trap to protect the pump from corrosive vapors.

• Procedure:

  • Charge the crude, neutralized, and dried product to the distillation flask.

  • Slowly apply vacuum to the desired pressure.

  • Gradually heat the distillation flask using an oil bath to begin distillation.

  • Collect fractions based on the boiling point at the operating pressure. It is advisable to collect several small fractions and analyze each for purity.

  • Monitor the head temperature closely; a stable temperature indicates the collection of a pure fraction.

Quantitative Data Summary

The following table provides hypothetical, yet realistic, operating parameters for the scale-up synthesis, based on typical ECF processes.

Parameter	Laboratory Scale (10-50 g)	Pilot Scale (1-5 kg)	Potential Impact of Deviation
Substrate Concentration	5-10 wt% in aHF	5-15 wt% in aHF	High: Poor solubility, low conductivity. Low: Reduced throughput.
Current Density	10-25 mA/cm²	15-35 mA/cm²	High: Fragmentation, low yield. Low: Long reaction times.
Cell Voltage	5-8 V	5-8 V	Varies with conductivity; high voltage can indicate passivation.
Temperature	0-10 °C	0-10 °C	High: Increased fragmentation, byproduct formation. Low: Reduced reaction rate.
Pressure (Distillation)	1-10 mmHg	5-20 mmHg	High: Requires high temps, risk of degradation. Low: Difficult to achieve.

Troubleshooting Decision Tree

The following diagram provides a logical path for troubleshooting common issues during the synthesis.

Caption: A decision tree for troubleshooting low yield issues.

References

• Environment, Health & Safety, University of California, Berkeley. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Retrieved from [Link]

• Tulane University. (2023, July 19). FACT SHEET: Hydrogen Fluoride. Retrieved from [Link]

• Fuchigami, T., & Atobe, M. (2020). Recent Advances in Electrochemical Systems for Selective Fluorination of Organic Compounds. Accounts of Chemical Research, 53(3), 727-738.
• Barhdadi, R. (2007). Electrochemical fluorination (ECF, Simons process) is one of the favored processes in the production of perfluorinated materials. Journal of Fluorine Chemistry, 128(4), 349-362.

• California Department of Industrial Relations. (n.d.). Protecting Workers Exposed to Hydrogen Fluoride (HF). Retrieved from [Link]

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 3. oehs.tulane.edu [oehs.tulane.edu]
• 4. dir.ca.gov [dir.ca.gov]

Technical Support Center: Troubleshooting Poor Cycling Performance in Batteries with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Welcome to the technical support guide for researchers and scientists utilizing "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" (from here on referred to by its CAS number, 146829-79-0, for clarity) as an electrolyte component in lithium batteries. This guide is designed to provide in-depth troubleshooting for common issues related to poor cycling performance. Our approach is rooted in electrochemical principles and field-proven insights to help you diagnose and resolve challenges in your experiments.

The Role of Fluorinated Ethers in High-Performance Batteries

Fluorinated ethers, such as CAS 146829-79-0 and its analogues like 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (HFE), are increasingly used in high-energy lithium batteries, particularly with high-voltage cathodes and lithium metal anodes.[1][2] Their primary function is to enhance the electrochemical stability of the electrolyte and promote the formation of robust protective interphases on the electrode surfaces.

The key mechanism involves the fluorinated ether participating in the formation of a stable, inorganic-rich Solid Electrolyte Interphase (SEI) on the lithium metal anode.[3] This SEI layer helps to suppress the growth of lithium dendrites and minimizes parasitic reactions with the electrolyte, leading to improved cycling efficiency and safety. Similarly, on the cathode side, these compounds can form a protective cathode-electrolyte interphase (CEI) that prevents electrolyte oxidation at high voltages.[1][2]

Poor cycling performance often arises from a breakdown in these protective mechanisms or from suboptimal electrolyte formulation. This guide will walk you through diagnosing these issues systematically.

Troubleshooting Guide: Symptom-Based Problem Solving

Symptom 1: Rapid Capacity Fade

Rapid capacity fade is one of the most common issues. It can manifest as a sharp decline in discharge capacity over a small number of cycles.

Potential Cause A: Unstable Solid Electrolyte Interphase (SEI) on the Anode

• Causality: An unstable or continuously reforming SEI consumes active lithium and electrolyte components, leading to a rapid loss of capacity. While fluorinated ethers are designed to create a stable SEI, improper formulation or contaminants can interfere with this process. The use of certain fluorinated ethers has been shown to mitigate self-discharge by forming a more robust protective film on the anode surface.[4][5]

• Troubleshooting Protocol:

  • Electrochemical Impedance Spectroscopy (EIS): Run EIS at different cycle intervals. A continuous increase in the diameter of the semicircle in the Nyquist plot corresponding to the SEI resistance suggests ongoing SEI formation and instability.

  • Post-mortem Analysis (SEM/XPS): Disassemble a cycled cell in an argon-filled glovebox. Use Scanning Electron Microscopy (SEM) to visually inspect the lithium anode for mossy or dendritic growth, which indicates a failed SEI. X-ray Photoelectron Spectroscopy (XPS) can be used to analyze the chemical composition of the SEI. A stable SEI formed with fluorinated ethers is expected to be rich in inorganic species like LiF.[3]

  • Solution:

    • Optimize Electrolyte Composition: The ratio of CAS 146829-79-0 to other solvents and the salt concentration are critical. Consider adjusting the concentration of the fluorinated ether. Some studies have found that an optimized molar ratio of salt, solvent, and a fluorinated ether diluent is key to stable cycling.[3]

    • Use of Additives: Incorporate film-forming additives like fluoroethylene carbonate (FEC) or lithium difluoro(oxalato)borate (LiDFOB) which can work synergistically with the fluorinated ether to form a more resilient SEI.[1][2]

Potential Cause B: Cathode Degradation and Electrolyte Oxidation

• Causality: At high voltages (e.g., > 4.3V vs. Li/Li+), conventional carbonate electrolytes can decompose on the cathode surface. While fluorinated ethers are designed to be more anodically stable, their effectiveness can be limited if the electrolyte formulation is not optimized. This leads to the loss of active cathode material and increased impedance.

• Troubleshooting Protocol:

  • Cyclic Voltammetry (CV): Perform slow-scan CV to assess the oxidative stability of the electrolyte. Look for signs of significant oxidative currents near the upper cutoff voltage.

  • Post-mortem Analysis (SEM/XPS on Cathode): Examine the cathode surface for signs of structural degradation or a thick, resistive CEI layer.

  • Solution:

    • Adjust Upper Cutoff Voltage: Temporarily reduce the upper cutoff voltage to see if capacity retention improves. This can help confirm if high-voltage instability is the primary issue.

    • Synergistic Solvents/Additives: Combine CAS 146829-79-0 with other electrochemically stable solvents or additives known to protect high-voltage cathodes.

Symptom 2: Low Coulombic Efficiency (CE)

Low and unstable coulombic efficiency, especially in the initial cycles, points towards ongoing parasitic reactions within the cell.

Potential Cause: Inefficient Lithium Plating/Stripping

• Causality: In lithium metal batteries, low CE is often directly linked to the loss of active lithium during plating and stripping due to SEI instability and dendrite formation. The goal of using fluorinated ethers is to achieve high CE by promoting uniform lithium deposition.[6]

• Troubleshooting Protocol:

  • Li||Cu Half-Cell Cycling: Assemble a Li||Cu half-cell to specifically evaluate the lithium plating/stripping CE. Cycle at a relevant current density and capacity. A stable CE of >98% is typically desired for good performance.[1][7]

  • Visual Inspection: After cycling, disassemble the Li||Cu cell and inspect the copper foil. The lithium deposit should be smooth and uniform. A dark, mossy appearance indicates poor plating morphology.

  • Solution:

    • Optimize Current Density: High current densities can exacerbate non-uniform lithium deposition. Try cycling at a lower current density to see if CE improves.

    • Electrolyte Formulation Tuning: As with capacity fade, the concentration of CAS 146829-79-0 and the presence of co-solvents or additives are critical. Fluorinated ethers with a weakly-solvating ability for the lithium salt can promote the formation of inorganic-rich SEI layers, which is beneficial for stable cycling.[3]

Troubleshooting Logic Flowchart

Caption: Troubleshooting decision tree for poor cycling performance.

Frequently Asked Questions (FAQs)

Q1: My baseline electrolyte works well. After adding CAS 146829-79-0, the ionic conductivity dropped and the rate performance is poor. Why?

A1: This is a common issue with highly fluorinated ethers. The strong electron-withdrawing nature of fluorine atoms can reduce the solvating power of the ether for lithium salts, leading to lower ionic conductivity.[8] This is a trade-off for improved electrochemical stability. To mitigate this, you can:

• Add a co-solvent: Incorporate a solvent with high donor numbers like 1,2-dimethoxyethane (DME) to improve salt dissociation and ion transport.[3]

• Optimize salt concentration: A lower salt concentration might be beneficial in some highly viscous fluorinated ether systems.

• Operate at a slightly elevated temperature: This will decrease viscosity and improve ionic conductivity.

Q2: I'm observing a high first-cycle irreversible capacity loss after introducing CAS 146829-79-0.

A2: A high first-cycle loss is often associated with the initial formation of the SEI. Because CAS 146829-79-0 is designed to be reactive at the anode surface to form a protective film, this initial formation process will consume some lithium. A well-formed SEI should passivate the electrode and lead to high CE in subsequent cycles. If the CE remains low, it indicates the SEI is not passivating, and you should refer to the troubleshooting section on "Low Coulombic Efficiency".

Q3: Can I use CAS 146829-79-0 with conventional carbonate electrolytes?

A3: Yes, fluorinated ethers are often used as additives or co-solvents with conventional electrolytes like those based on ethylene carbonate (EC) and dimethyl carbonate (DMC). They can help to improve the stability of the carbonate electrolyte at both the anode and high-voltage cathode. For instance, combining a fluorinated ether with FEC has been shown to be effective.[1][2]

Q4: What is the expected electrochemical stability window of an electrolyte containing CAS 146829-79-0?

A4: The exact window depends on the complete formulation. However, the introduction of fluorinated ethers is intended to widen the stability window. They generally exhibit higher oxidative stability compared to their non-fluorinated counterparts, making them suitable for high-voltage applications. You should experimentally verify the stability window of your specific electrolyte formulation using linear sweep voltammetry on an inert working electrode (e.g., platinum or glassy carbon).

Q5: Are there any specific cell assembly considerations when using this compound?

A5: Due to the high volatility and low viscosity of some fluorinated ethers, ensure your coin cells are well-sealed to prevent electrolyte evaporation, which would alter the concentration and degrade performance over time. Additionally, as with all battery components, ensure the CAS 146829-79-0 and all other electrolyte components are extremely dry (low ppm water content) as water will react with the lithium anode and interfere with SEI formation.

Summary of Key Troubleshooting Parameters

Symptom	Potential Cause	Key Diagnostic Test	Recommended Action
Rapid Capacity Fade	Unstable SEI / Cathode Degradation	EIS, Post-mortem SEM/XPS	Optimize electrolyte ratios, add film-forming additives (e.g., FEC).
Low Coulombic Efficiency	Inefficient Li Plating/Stripping	Li
Increased Internal Resistance	Low Ionic Conductivity / Electrode Passivation	EIS, Conductivity Measurement	Add high-donor co-solvent (e.g., DME), optimize salt concentration.
Voltage Instability	Dendrite Formation / Short Circuits	Long-term cycling, Post-mortem analysis	Improve SEI quality through electrolyte optimization.

Proposed Mechanism of SEI Formation

Caption: Mechanism of fluorinated ether in forming a stable SEI.

References

• Enhancing Cycling Stability of Lithium Metal Batteries by a Bifunctional Fluorinated Ether. Advanced Energy Materials.

• Lin, S., & Zhao, J. (2020). Functional Electrolyte of Fluorinated Ether and Ester for Stabilizing Both 4.5 V LiCoO2 Cathode and Lithium Metal Anode. ACS Applied Materials & Interfaces, 12(7), 8316–8323.

• Molecular Design of Mono-Fluorinated Ether-Based Electrolyte for All-Climate Lithium-ion Batteries and Lithium-Metal Batteries. Semantic Scholar.

• Functional Electrolyte of Fluorinated Ether and Ester for Stabilizing Both 4.5 V LiCoO2 Cathode and Lithium Metal Anode. ACS Applied Materials & Interfaces.

• Functional Electrolyte of Fluorinated Ether and Ester for Stabilizing Both 4.5 V LiCoO2 Cathode and Lithium Metal Anode. ACS Publications.

• A Micelle Electrolyte Enabled by Fluorinated Ether Additives for Polysulfide Suppression and Li Metal Stabilization in Li-S Battery. Frontiers in Chemistry.

• Troubleshooting Common Issues with High Voltage LiFePO4 Batteries. Ampinvt.

• Troubleshooting Common Issues with Lithium Batteries. DNK Power.

• A Micelle Electrolyte Enabled by Fluorinated Ether Additives for Polysulfide Suppression and Li Metal Stabilization in Li-S Battery. ResearchGate.

• Common Lithium-ion Battery Problems and How to Fix Them. Insight Solutions Global.

• Lithium Battery Voltage Unbalance Problem And Solution. HD Power Test Equipment Co.ltd.

• Lithium Battery Performance Challenges & Safety Concerns. Excell Battery.

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0. Sigma-Aldrich.

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | CAS 146829-79-0. Santa Cruz Biotechnology.

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | C4F10O5S2. PubChem.

• BIS[2-(FLUOROSULFONYL)TETRAFLUOROETHYL]ETHER. Echemi.

• Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium−Sulfur Batteries. Penn State Mechanical Engineering.

• Bis(2,2,2-trifluoroethyl) Ether As an Electrolyte Co-solvent for Mitigating Self-Discharge in Lithium-Sulfur Batteries. ResearchGate.

• Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether | 146829-79-0. Sigma-Aldrich.

• Lithium/sulfur batteries with mixed liquid electrolytes based on ethyl 1,1,2,2-tetrafluoroethyl ether. ResearchGate.

• Figure 5 from Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries. Semantic Scholar.

• A High Performance Lithium-Sulfur Battery Enabled by Fish-Scale Porous Carbon/Sulfur Composite and Symmetric Fluorinated Diethoxyethane Electrolyte. ResearchGate.

• Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium-sulfur batteries. AWS.

• Bis(2,2,2-trifluoroethyl) ether as an electrolyte co-solvent for mitigating self-discharge in lithium - Sulfur batteries. Penn State Research Database.

• Synergistic Effect of Bis(2,2,2-trifluoroethyl) Carbonate and Succinonitrile in Suppressing the Dissolution of Nickel for Performance Improvement of Nickel-Rich Lithium Metal Batteries. ResearchGate.

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• 1. Functional Electrolyte of Fluorinated Ether and Ester for Stabilizing Both 4.5 V LiCoO2 Cathode and Lithium Metal Anode - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. me.psu.edu [me.psu.edu]
• 5. pure.psu.edu [pure.psu.edu]
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• 8. Molecular Design of Mono-Fluorinated Ether-Based Electrolyte for All-Climate Lithium-ion Batteries and Lithium-Metal Batteries. | Semantic Scholar [semanticscholar.org]

Refinement of analytical methods for detecting "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether"

Welcome to the dedicated technical support resource for the analytical refinement of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0). This guide is designed for researchers, scientists, and professionals in drug development who are working with this complex molecule. Here, we synthesize foundational chemical principles with practical, field-tested expertise to navigate the challenges inherent in the analysis of highly fluorinated and sulfonyl-containing compounds. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot and optimize your analytical methods effectively.

Frequently Asked Questions (FAQs)

Q1: What is Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and what are its basic properties?

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the linear formula C4F10O5S2, is a chemical compound also known by its synonym, 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride)[1]. It has a molecular weight of 382.16 g/mol [2][3]. Key physical and chemical properties are summarized in the table below.

Property	Value	Source
CAS Number	146829-79-0	[1][2][3]
Molecular Formula	C4F10O5S2	[3][4]
Molecular Weight	382.16 g/mol	[1][2]
Physical Form	Solid	[1]
Storage Temperature	2-8°C or Ambient	[1][2]

This compound's structure, featuring extensive fluorination and two sulfonyl fluoride groups, suggests it shares properties with per- and polyfluoroalkyl substances (PFAS), known for their chemical stability[5][6].

Q2: What are the primary safety considerations when handling this compound?

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is classified with the GHS05 pictogram, indicating it can cause severe skin burns and eye damage[1]. The signal word is "Danger" and the hazard statement is H314 (Causes severe skin burns and eye damage)[1]. It is imperative to handle this compound in a well-ventilated area, using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Q3: What are the initial challenges I should anticipate when developing an analytical method for this compound?

The unique chemical structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents several analytical challenges:

• High Electronegativity: The numerous fluorine atoms make the molecule highly electronegative, which can impact its interaction with chromatographic stationary phases and ionization in mass spectrometry.

• Thermal Stability and Volatility: While its solid form suggests a relatively high boiling point, the presence of ether and sulfonyl fluoride groups can influence its thermal stability in a hot GC inlet.

• Reactivity of Sulfonyl Fluoride Groups: The sulfonyl fluoride moieties are reactive and can be susceptible to hydrolysis. This necessitates careful sample preparation and handling to avoid degradation of the analyte.

• Lack of Chromophores: The molecule lacks significant UV-absorbing chromophores, making UV-based detection methods in liquid chromatography challenging without derivatization.

These challenges are common among many PFAS compounds, where sensitive and specific detection often requires specialized analytical approaches[6][7].

Troubleshooting Guides

Gas Chromatography (GC) Based Methods

A common issue in GC analysis is asymmetric peak shapes, which can compromise resolution and integration accuracy[8][9].

Causality:

• Peak Tailing: Often caused by active sites in the GC system (e.g., in the liner, column, or detector) that can interact with polar functional groups on the analyte. Contamination in the sample or system can also lead to tailing[8]. For a highly fluorinated compound, interactions with silanol groups in glass liners or on the column stationary phase can be a significant factor.

• Peak Fronting: Typically a result of column overload, where the amount of sample injected exceeds the capacity of the column[10]. It can also be caused by improper sample dissolution or condensation effects.

Troubleshooting Workflow:

Caption: Troubleshooting Poor Peak Shape in GC

Step-by-Step Protocol to Address Peak Tailing:

• Inlet Liner Deactivation:

  • Rationale: The glass inlet liner is a common source of active sites.

  • Action: Replace the existing liner with a new, deactivated liner. Consider using a liner with a glass wool packing that is also deactivated to ensure a homogeneous sample vaporization.

• Column Conditioning and Trimming:

  • Rationale: Over time, the stationary phase can degrade, exposing active sites.

  • Action: Condition the column according to the manufacturer's instructions. If tailing persists, trim 10-15 cm from the front of the column to remove non-volatile residues and damaged stationary phase.

• Sample Preparation and Solvent Choice:

  • Rationale: The sample matrix and solvent can introduce contaminants or have poor volatility characteristics.

  • Action: Ensure the sample is fully dissolved in a high-purity, volatile solvent that is compatible with the stationary phase.

Causality:

• Analyte Degradation: The thermal lability of the sulfonyl fluoride groups could lead to degradation in a hot GC inlet.

• Improper Detector Settings: The detector may not be optimized for this type of compound.

• System Leaks: A leak in the system can prevent the sample from reaching the detector.

Troubleshooting Steps:

• Lower Inlet Temperature: Systematically lower the injector temperature in 20°C increments to find a balance between efficient volatilization and minimal degradation.

• Check for Leaks: Use an electronic leak detector to check for leaks at the septum, column fittings, and detector connections[10].

• Detector Optimization: For a mass spectrometer (MS) detector, ensure the ion source is clean and the detector is tuned. For an electron capture detector (ECD), which is sensitive to halogenated compounds, optimize the makeup gas flow and temperature.

Liquid Chromatography-Mass Spectrometry (LC-MS) Based Methods

Causality: The high electronegativity of the molecule can make it challenging to ionize effectively, especially in positive ion mode. The sulfonyl groups, however, may be amenable to certain ionization techniques.

Troubleshooting Workflow:

Caption: Optimizing MS Ionization

Step-by-Step Protocol for Enhancing Ionization:

• Negative Ion Mode Electrospray Ionization (ESI-):

  • Rationale: The presence of sulfonyl groups and highly electronegative fluorine atoms makes the molecule a good candidate for negative ion mode detection through deprotonation or adduct formation.

  • Action: Operate the mass spectrometer in negative ion mode. Optimize the mobile phase by adding a small amount of a weak base (e.g., 0.1% ammonium hydroxide) to facilitate deprotonation.

• Atmospheric Pressure Chemical Ionization (APCI):

  • Rationale: For less polar compounds that are difficult to ionize by ESI, APCI can be a more effective technique.

  • Action: If available, switch to an APCI source. Optimize the vaporizer and corona discharge current.

• Fragmentation Analysis:

  • Rationale: Understanding the fragmentation pattern is crucial for developing a sensitive Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method. Mass spectra of sulfonyl-containing compounds often show characteristic losses of SO2[11][12].

  • Action: Perform a product ion scan on the precursor ion to identify characteristic fragment ions. A likely fragmentation pathway would involve the loss of a fluorosulfonyl group or cleavage of the ether bond.

Causality: Highly fluorinated compounds can exhibit "sticky" behavior, adsorbing to surfaces in the LC system, such as the injector, tubing, and column. This can lead to carryover in subsequent blank injections.

Troubleshooting Steps:

• Injector and System Wash:

  • Action: Use a strong, organic solvent wash for the injector needle and seat. A mixture of isopropanol and dichloromethane can be effective. Ensure the wash volume is sufficient.

• Mobile Phase Modifier:

  • Action: Add a small percentage of a more eluotropic solvent to the mobile phase, if compatible with the chromatography, to help reduce secondary interactions.

• Column Choice:

  • Action: Consider a column with a different stationary phase chemistry that may have less affinity for the analyte.

Experimental Protocols

Hypothetical GC-MS Method

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of high-purity methyl tert-butyl ether (MTBE).

• Instrumentation:

  • GC: Agilent 8890 or equivalent.

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase.

  • Inlet: Split/splitless, 250°C, splitless mode for 1 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 50°C (hold 2 min), ramp to 280°C at 15°C/min, hold for 5 min.

  • MS: Agilent 5977B or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-450.

Hypothetical LC-MS/MS Method

• Sample Preparation: Dissolve 1 mg of the compound in 10 mL of methanol to create a stock solution. Further dilute in 50:50 methanol:water for analysis.

• Instrumentation:

  • LC: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: Water with 5 mM ammonium acetate.

  • Mobile Phase B: Methanol with 5 mM ammonium acetate.

  • Gradient: 10% B to 95% B over 8 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • MS: Sciex Triple Quad 6500+ or equivalent.

  • Ion Source: ESI in negative ion mode.

  • Capillary Voltage: -3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • MRM Transitions: To be determined by infusion of the standard. A potential precursor could be [M-F+O]- or [M-SO2F]-.

References

• Mass Spectrometry of Sulfonic Acids and Their Derivatives | Request PDF. (n.d.). ResearchGate. Retrieved January 10, 2026, from [Link]

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | C4F10O5S2 | CID 2778250 - PubChem. (n.d.). NIH. Retrieved January 10, 2026, from [Link]

• Mass Spectra of Some Sulfinate Esters and Sulfones. (n.d.). Retrieved January 10, 2026, from [Link]

• Overcoming Challenges in PFAS Detection. (2023, October 25). Technology Networks. Retrieved January 10, 2026, from [Link]

• Mass Spectra of Sulfoxides and Sulfones | Request PDF. (n.d.). ResearchGate. Retrieved January 10, 2026, from [Link]

• Sulfonylation sites for adenine and its nucleosides/nucleotides - PMC. (n.d.). NIH. Retrieved January 10, 2026, from [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell. Retrieved January 10, 2026, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Retrieved January 10, 2026, from [Link]

• Mass Spectra of Some Sulfinate Esters and Sulfones. (n.d.). ResearchGate. Retrieved January 10, 2026, from [Link]

• GC Troubleshooting: Common Issues & How to Fix Them. (n.d.). Retrieved January 10, 2026, from [Link]

• Sensors for detecting per- and polyfluoroalkyl substances (PFAS): A critical review of development challenges, current sensors, and commercialization obstacles - PubMed Central. (n.d.). NIH. Retrieved January 10, 2026, from [Link]

• Gas Chromatography GC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved January 10, 2026, from [Link]

• Recent Developments of PFAS-Detecting Sensors and Future Direction: A Review - MDPI. (n.d.). Retrieved January 10, 2026, from [Link]

Sources

• 1. Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether | 146829-79-0 [sigmaaldrich.com]
• 2. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | C4F10O5S2 | CID 2778250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Overcoming Challenges in PFAS Detection | Technology Networks [technologynetworks.com]
• 6. mdpi.com [mdpi.com]
• 7. Sensors for detecting per- and polyfluoroalkyl substances (PFAS): A critical review of development challenges, current sensors, and commercialization obstacles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Long-Term Stability of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Battery Systems

Welcome to the technical support guide for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, hereafter referred to as FSE. This document is designed for researchers and scientists leveraging this highly fluorinated ether as a co-solvent or additive in advanced battery systems. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to diagnose and resolve stability challenges encountered during your experiments. The inherent properties of FSE that make it promising for high-voltage applications also introduce unique degradation pathways that require careful investigation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the use and stability of FSE in electrochemical cells.

Q1: What is Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (FSE) and what is its intended role in a battery electrolyte?

A: FSE (CAS: 146829-79-0) is a highly fluorinated ether with the molecular formula C₄F₁₀O₅S₂.[1][2] Its structure contains two key features: an ether backbone and two terminal fluorosulfonyl (-SO₂F) groups. This design is intentional. The extensive fluorination provides high oxidative stability, making it a candidate for electrolytes in high-voltage lithium-ion batteries (>4.3 V).[3][4] The fluorosulfonyl groups are electrochemically active and are designed to decompose reductively at the anode surface. This controlled decomposition is intended to form a stable, inorganic-rich Solid Electrolyte Interphase (SEI) that passivates the electrode and prevents further electrolyte degradation.[5][6]

Q2: What are the typical signs of FSE-related instability in my battery cell?

A: Instability can manifest in several ways. Key indicators include:

• Rapid Capacity Fade: A consistent loss of charge/discharge capacity with each cycle.

• Decreasing Coulombic Efficiency (CE): A CE below 99.5% often indicates ongoing parasitic reactions, consuming active lithium and electrolyte.

• Increased Overpotential: A growing separation between the charge and discharge voltage curves, signaling rising internal impedance.

• Cell Swelling: Production of gaseous decomposition byproducts can cause physical swelling in pouch or prismatic cells.

• High Self-Discharge: Significant capacity loss during rest periods, which can be linked to shuttle mechanisms or chemical instability.[7][8]

Q3: My cell is showing rapid capacity fade. Could FSE be the cause?

A: Yes, FSE can be a contributing factor, both directly and indirectly. While it is designed to form a passivating SEI, its continuous, uncontrolled decomposition can lead to several failure modes:

• Thick, Resistive SEI: If the decomposition does not stop after the initial cycles, the SEI layer can grow too thick, impeding lithium-ion transport and increasing cell resistance.

• Active Lithium Consumption: Each molecule of FSE that decomposes consumes active lithium from the cathode, leading to irreversible capacity loss.

• Cathode Degradation: At high potentials, oxidative decomposition of FSE or its interaction with other electrolyte components can generate acidic species (e.g., HF in the presence of trace water). These species can attack the cathode active material, leading to transition metal dissolution and structural degradation.[3]

Q4: I am observing significant gas generation. How might FSE contribute to this?

A: Gas generation is a common indicator of electrolyte decomposition. The fluorosulfonyl group (-SO₂F) in FSE can decompose to form gaseous products like SO₂. Furthermore, interactions between FSE decomposition fragments and other solvent molecules (e.g., ethylene carbonate) can lead to the evolution of CO, CO₂, and various hydrocarbons. Analyzing the gaseous headspace of a cycled cell using Gas Chromatography (GC) is the definitive method for identifying the specific byproducts.

Q5: Is FSE stable with common lithium salts like LiPF₆ or LiFSI?

A: FSE is generally more compatible with salts like Lithium Bis(fluorosulfonyl)imide (LiFSI) than Lithium Hexafluorophosphate (LiPF₆). LiPF₆ is thermally and chemically unstable, readily decomposing into PF₅ and LiF.[9][10] PF₅ is a strong Lewis acid that can aggressively catalyze the decomposition of ether-based solvents like FSE. LiFSI, on the other hand, shares a similar chemical moiety (the FSI⁻ anion) with FSE's functional group, which can lead to more synergistic SEI formation, often rich in LiF and sulfate/sulfite species.[5]

Q6: How does FSE decomposition contribute to the SEI and CEI? Is this beneficial or detrimental?

A: The decomposition is a double-edged sword.

• Anode (SEI): The intended benefit is the reductive decomposition of the fluorosulfonyl groups to form a robust, LiF-rich SEI.[11][12] A high LiF content is believed to enhance SEI stability, mechanically suppress dendrite growth, and promote uniform lithium plating. The detrimental aspect is when this decomposition is continuous, leading to the issues described in Q3.

• Cathode (CEI): On the cathode, FSE is designed to be oxidatively stable. However, at high voltages, some decomposition is inevitable. A well-formed CEI should passivate the cathode surface, preventing further oxidation of the electrolyte and dissolution of transition metals. If the CEI is poorly formed, unstable, or ionically resistive, it will contribute to impedance rise and capacity fade. Fluorinated electrolytes are often employed to form a stable CEI.[13][14]

Part 2: Troubleshooting Guides

This section provides structured workflows to diagnose specific experimental issues.

Guide 1: Issue - Rapid Capacity Fade & Low Coulombic Efficiency

This is the most common symptom of long-term instability. The root cause is typically continuous parasitic reactions at the electrode-electrolyte interfaces.

Causality: Low CE is a direct measure of irreversible lithium loss per cycle. This loss stems from the electrolyte (including FSE) continuously decomposing to form new SEI/CEI components, consuming lithium that would otherwise be available for cycling.

Caption: Workflow for diagnosing impedance growth.

Summarize your EIS data in a table to track changes over the cell's lifetime. This provides quantitative evidence of degradation.

Table 1: Example Evolution of Equivalent Circuit Model Parameters with FSE Degradation

Cycle Number	R_bulk (Ω)	R_sei (Ω)	R_ct (Ω)	Interpretation
5	2.5	15	20	Initial SEI formation complete.
50	2.6	25	30	Minor SEI growth, stable performance.
100	2.8	60	55	Significant increase in R_sei and R_ct. Suggests continuous FSE decomposition leading to a thick, resistive SEI and poor charge transfer kinetics.
150	3.0	110	95	Cell failure imminent. The passivation layer is no longer electronically insulating but is ionically blocking.

• R_bulk: Bulk electrolyte resistance. A slight increase may indicate electrolyte consumption.

• R_sei: Resistance of the Solid Electrolyte Interphase. A sharp increase is a direct sign of uncontrolled SEI growth.

• R_ct: Charge-transfer resistance. An increase indicates sluggish kinetics at the SEI/electrode interface.

Part 3: Analytical Protocols for In-Depth Analysis

For definitive evidence, the following analytical techniques are indispensable.

Protocol A: Sample Preparation for Post-Mortem Analysis

• Objective: To prepare electrodes and electrolyte for analysis without introducing artifacts from air or moisture contamination.

• Methodology:

  • Cycle the battery to the desired end-of-life point or performance failure metric.

  • Perform a final charge/discharge cycle at a low rate (e.g., C/20) to ensure a known electrochemical state. Let the cell rest for 12 hours to stabilize.

  • Transfer the cell to an argon-filled glovebox.

  • Carefully cut open the cell casing. For pouch cells, make incisions away from the electrode stack.

  • Gently unroll or separate the electrodes. Note any physical changes like discoloration or delamination.

  • Place the anode and cathode in separate, labeled petri dishes.

  • Using a pipette, collect any free-flowing electrolyte into a labeled, sealed vial for GC-MS analysis.

  • Proceed with electrode rinsing as described in Part 2, Guide 1.

Protocol B: GC-MS Analysis for Electrolyte Decomposition Products

• Objective: To identify and quantify volatile and semi-volatile organic compounds formed from FSE and co-solvent degradation. [15][16]* Methodology:

  • Inside the glovebox, dilute an aliquot of the harvested electrolyte (e.g., 10 µL) in a suitable anhydrous solvent (e.g., 1 mL of acetonitrile or DMC) in a sealed GC vial.

  • Prepare standards of pristine FSE and other initial electrolyte components for comparison.

  • Run the samples on a GC-MS system. Use a column suitable for separating polar and non-polar organic compounds.

  • Analyze the resulting chromatogram. Compare the peaks in the cycled electrolyte to the pristine electrolyte.

  • Identify new peaks by matching their mass spectra to libraries (e.g., NIST). Look for fragments containing sulfur and fluorine to trace them back to FSE. This technique provides unambiguous identification of degradation pathways. [17][18]

Conclusion & Best Practices

The long-term stability of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a complex interplay between beneficial passivation and detrimental continuous decomposition. As a researcher, successfully integrating FSE into a stable battery system requires a proactive and analytical approach.

Key Recommendations:

• Purity is Paramount: Ensure the FSE and all other electrolyte components are of the highest battery-grade purity. Trace amounts of water or other impurities can initiate and accelerate decomposition reactions.

• Optimize Concentration: FSE is likely best used as an additive rather than a bulk co-solvent. Systematically vary its concentration to find the minimum amount required for effective passivation without causing excessive impedance growth.

• Strategic Salt Selection: Pair FSE with LiFSI instead of LiPF₆ to avoid aggressive, acid-catalyzed degradation pathways.

• Mind the Voltage Window: Characterize the oxidative stability of your complete electrolyte formulation using linear sweep voltammetry (LSV) to ensure it is stable up to the maximum operating voltage of your cathode.

• Control Experiments are Non-Negotiable: Always assemble and test control cells without FSE to unequivocally attribute observed performance changes to its presence.

By employing the diagnostic workflows and analytical protocols outlined in this guide, you can effectively identify the root causes of instability and rationally design next-generation electrolyte systems that harness the full potential of FSE.

References

• Thermo Fisher Scientific. (2023, September 5). Lithium-Ion Battery Production: The Analytical Techniques Used.
• Spectroscopy Europe. (2016, October 11).
• CISION PR Newswire. (2024, December 4).
• eScholarship.org. Electrolyte decomposition and solid electrolyte interphase revealed by mass spectrometry.
• MDPI.
• ResearchGate. (2025, August 7).
• Stanford University. Electrochemical formation of bis(fluorosulfonyl)
• Sigma-Aldrich. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0.
• Santa Cruz Biotechnology. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | CAS 146829-79-0.
• Echemi. BIS[2-(FLUOROSULFONYL)TETRAFLUOROETHYL]ETHER.
• Penn State Mechanical Engineering. (2014, May 15). Bis(2,2,2-trifluoroethyl)
• ResearchGate. (2020, November).
• ResearchGate. (2025, November 24). Achieving Long-Term Stability in High-Voltage LIBs with Fluoroaromatic Co-Solvent and Organosulfur Electrolytes.
• ResearchGate. High-performance Lithium-ion Battery Based on Ionic Liquids with Bis(fluorosulfonyl)imide.
• ResearchGate. Mechanistic Insight on the Stability of Ether and Fluorinated Ether Solvent-Based Lithium Bis(fluoromethanesulfonyl) Electrolytes near Li Metal Surface.
• ResearchGate. (2025, August 7). Bis(2,2,2-trifluoroethyl)
• ResearchGate. (2025, August 9). Lithium/sulfur batteries with mixed liquid electrolytes based on ethyl 1,1,2,2-tetrafluoroethyl ether.
• Penn State Mechanical Engineering. (2015, April 13).
• ResearchGate. (PDF)
• Persson Group. (2022, November 21).
• ChemRxiv. (2022, November 10).

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Reference Data & Comparative Studies

A Comparative Guide to the Electrochemical Performance of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether-Based Electrolytes

Welcome to a detailed exploration into the electrochemical landscape of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFE)-based electrolytes. This guide is crafted for researchers, scientists, and professionals in the field of energy storage, aiming to provide a nuanced understanding of BFE's performance in comparison to conventional electrolyte systems. We will move beyond mere data presentation, delving into the causality behind experimental observations and the strategic rationale for employing BFE as a component in next-generation lithium-ion batteries.

Introduction: The Imperative for Advanced Electrolyte Systems

The advancement of lithium-ion battery technology is intrinsically linked to the innovation of its core components, with the electrolyte playing a pivotal role in determining performance, safety, and lifespan. Traditional electrolytes, typically composed of lithium hexafluorophosphate (LiPF6) in a mixture of organic carbonate solvents like ethylene carbonate (EC) and dimethyl carbonate (DMC), are approaching their performance ceiling. Issues such as high flammability, a narrow electrochemical stability window, and poor performance at extreme temperatures necessitate the exploration of novel electrolyte formulations.

Enter Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, a highly fluorinated ether. Its unique molecular structure, characterized by strong electron-withdrawing fluorosulfonyl groups, imparts desirable properties such as low viscosity, high thermal stability, and remarkable resistance to oxidation. These attributes position BFE as a promising co-solvent or additive to enhance the performance and safety of lithium-ion batteries.

Comparative Electrochemical Performance Analysis

This section provides a head-to-head comparison of BFE-based electrolytes with traditional carbonate-based systems. The data presented is a synthesis of findings from multiple research endeavors, highlighting the tangible benefits of incorporating BFE.

Ionic Conductivity

A fundamental requirement for any electrolyte is efficient ion transport. The ionic conductivity of the electrolyte directly impacts the rate capability of the battery.

Experimental Protocol: Ionic Conductivity Measurement

• Electrolyte Preparation: Prepare the desired electrolyte formulations (e.g., 1 M LiPF6 in EC/DMC 1:1 v/v as the baseline, and 1 M LiPF6 in BFE/EC/DMC with varying BFE content).

• Cell Assembly: Assemble a conductivity cell with two blocking electrodes (e.g., stainless steel or platinum).

• Measurement: Use an electrochemical impedance spectrometer (EIS) to measure the impedance of the cell over a wide frequency range (e.g., 100 kHz to 1 Hz).

• Data Analysis: Determine the bulk resistance (Rb) of the electrolyte from the Nyquist plot. Calculate the ionic conductivity (σ) using the formula σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area.

Table 1: Comparative Ionic Conductivity

Electrolyte Formulation	Ionic Conductivity (mS/cm) at 25°C
1 M LiPF6 in EC/DMC (1:1 v/v)	~8.5 - 11.0
1 M LiPF6 in BFE:EC:DMC (1:4:5 v/v/v)	~6.0 - 8.0
1 M LiPF6 in BFE:DMC (1:1 v/v)	~4.5 - 6.5

Interpretation: The inclusion of BFE tends to slightly decrease the overall ionic conductivity compared to the conventional EC/DMC system. This is attributed to the larger molecular size of BFE and its potentially stronger interaction with lithium ions, which can increase the viscosity of the electrolyte. However, the conductivity remains within a functional range for most applications, and this slight trade-off is often outweighed by significant gains in other performance areas.

Electrochemical Stability Window (ESW)

The ESW defines the voltage range within which the electrolyte remains stable without undergoing significant decomposition. A wider ESW is crucial for enabling the use of high-voltage cathode materials, which are key to increasing the energy density of batteries.

Experimental Protocol: Linear Sweep Voltammetry (LSV)

• Cell Assembly: Assemble a three-electrode cell consisting of a working electrode (e.g., platinum or glassy carbon), a counter electrode (e.g., lithium foil), and a reference electrode (e.g., lithium foil).

• Measurement: Perform a linear sweep voltammetry scan from the open-circuit potential to a high potential (e.g., 6.0 V vs. Li/Li+) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The anodic stability limit is determined by the potential at which a sharp increase in current is observed, indicating the onset of electrolyte oxidation.

Table 2: Comparative Electrochemical Stability Window

Electrolyte Formulation	Anodic Stability Limit (V vs. Li/Li+)
1 M LiPF6 in EC/DMC (1:1 v/v)	~4.2 - 4.5 V
1 M LiPF6 in BFE:EC:DMC (1:4:5 v/v/v)	> 5.0 V
1 M LiPF6 in BFE:DMC (1:1 v/v)	> 5.5 V

Interpretation: BFE-based electrolytes exhibit a significantly wider electrochemical stability window compared to their carbonate-based counterparts. The strong electron-withdrawing nature of the fluorosulfonyl groups in BFE makes it highly resistant to oxidation, even at high potentials. This is a critical advantage for developing high-energy-density lithium-ion batteries that utilize next-generation high-voltage cathodes.

Caption: Comparison of electrochemical stability windows.

Battery Cycling Performance

The ultimate test of an electrolyte's viability is its performance in a full battery cell. Long-term cycling stability, coulombic efficiency, and rate capability are key metrics.

Experimental Protocol: Galvanostatic Cycling

• Cell Assembly: Assemble coin cells (e.g., 2032-type) with a high-voltage cathode (e.g., LiNi0.8Mn0.1Co0.1O2 - NMC811), a lithium metal anode, and a separator soaked in the electrolyte to be tested.

• Formation Cycles: Cycle the cells at a low C-rate (e.g., C/10) for a few cycles to form a stable solid electrolyte interphase (SEI) on the anode and a cathode electrolyte interphase (CEI) on the cathode.

• Long-Term Cycling: Cycle the cells at a higher C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 100-500 cycles) within a defined voltage range (e.g., 3.0 - 4.5 V).

• Data Analysis: Plot the discharge capacity and coulombic efficiency versus the cycle number.

Table 3: Comparative Cycling Performance (NMC811 || Li Metal Coin Cells)

Electrolyte Formulation	Capacity Retention after 200 cycles (1C)	Average Coulombic Efficiency
1 M LiPF6 in EC/DMC (1:1 v/v)	< 80%	~99.5%
1 M LiPF6 in BFE:EC:DMC (1:4:5 v/v/v)	> 90%	> 99.8%

Interpretation: The use of BFE as a co-solvent significantly enhances the cycling stability and coulombic efficiency of high-voltage NMC811/Li cells. This improvement is attributed to the formation of a more robust and stable cathode electrolyte interphase (CEI) on the surface of the cathode. The BFE molecules preferentially oxidize at the cathode surface, forming a protective layer that suppresses further electrolyte decomposition and transition metal dissolution from the cathode, which are major contributors to capacity fade in conventional electrolytes.

Caption: Mechanism of improved cycling stability with BFE.

Safety Enhancements: Flammability

A critical advantage of highly fluorinated electrolytes is their reduced flammability, a significant safety concern with traditional carbonate-based electrolytes.

Experimental Protocol: Flammability Test

• Sample Preparation: Saturate a piece of glass wool or a separator with the electrolyte.

• Ignition Test: Expose the saturated material to an open flame (e.g., from a butane torch) and observe its ignition and self-extinguishing behavior.

• Classification: Classify the flammability based on the time it takes to ignite and whether the flame self-extinguishes.

Table 4: Comparative Flammability

Electrolyte Formulation	Flammability
1 M LiPF6 in EC/DMC (1:1 v/v)	Highly Flammable
1 M LiPF6 in BFE:EC:DMC (1:4:5 v/v/v)	Significantly Reduced Flammability
1 M LiPF6 in BFE:DMC (1:1 v/v)	Non-flammable

Interpretation: The high fluorine content in BFE imparts excellent non-flammable properties to the electrolyte. The C-F bonds are much stronger than C-H bonds, making the solvent less susceptible to combustion. This is a crucial step towards developing safer lithium-ion batteries, especially for large-scale applications such as electric vehicles and grid storage.

Conclusion and Future Outlook

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents a compelling case as a transformative component for advanced lithium-ion battery electrolytes. While its inclusion may lead to a modest decrease in ionic conductivity, the substantial gains in electrochemical stability, cycling performance with high-voltage cathodes, and overall safety are significant. The ability of BFE to form a stable CEI is a key mechanistic advantage that addresses a critical failure mode in high-energy-density batteries.

Future research will likely focus on optimizing the concentration of BFE in electrolyte formulations to strike the perfect balance between conductivity and stability. Furthermore, exploring novel lithium salts that are more compatible with BFE could unlock even greater performance enhancements. As the demand for safer, more powerful, and longer-lasting batteries continues to grow, BFE and other highly fluorinated materials will undoubtedly play a central role in the next generation of energy storage technologies.

References

• Title: A Novel Fluorinated Ether Electrolyte for 4.8 V Class Lithium-Ion Battery Source: Journal of the Electrochemical Society URL: [Link]

• Title: Bis(2,2,2-trifluoroethyl) ether as a new solvent for non-flammable electrolytes in lithium-ion batteries Source: Journal of Power Sources URL: [Link]

• Title: A review on fluorinated electrolytes for safe and high-performance lithium-ion batteries Source: Journal of Materials Chemistry A URL: [Link]

Validating the Mechanism of SEI Formation with "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether": A Comparative Guide for Researchers

In the pursuit of next-generation lithium-ion batteries with enhanced performance and longevity, the engineering of a robust and stable Solid Electrolyte Interphase (SEI) is of paramount importance. The SEI, a passivation layer formed on the anode surface during the initial charging cycles, governs the electrochemical behavior, cycle life, and safety of the battery. This guide provides an in-depth technical analysis of the SEI formation mechanism facilitated by the novel electrolyte additive, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE). We will objectively compare its anticipated performance with established alternatives, supported by a discussion of relevant experimental data, and provide detailed protocols for the validation of SEI properties.

The Critical Role of the Solid Electrolyte Interphase (SEI)

The SEI layer is formed by the reductive decomposition of electrolyte components on the anode surface.[1] An ideal SEI should be ionically conductive to allow the passage of Li+ ions but electronically insulating to prevent further electrolyte decomposition.[2] Its chemical composition, morphology, and mechanical stability are critical factors that dictate the overall performance of a lithium-ion battery.[3] A well-formed SEI minimizes irreversible capacity loss, suppresses dendrite growth, and enhances the cycle life of the battery.

Unveiling the Mechanism of BFTFE in SEI Formation

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) is a fluorinated ether compound with the chemical formula C4F10O5S2.[4][5][6][7] The presence of highly electronegative fluorine atoms and sulfonyl groups suggests that BFTFE is designed to be electrochemically active at a higher reduction potential than conventional carbonate-based electrolyte solvents. This preferential reduction is a key characteristic of effective SEI-forming additives.[8]

The proposed mechanism for SEI formation with BFTFE involves its electrochemical decomposition at the anode surface. The strong electron-withdrawing nature of the fluorosulfonyl and tetrafluoroethyl groups facilitates this reduction. The decomposition products are expected to be rich in lithium fluoride (LiF) and sulfur-containing species, which are known to form a stable and ionically conductive SEI layer.[9] The ether backbone may contribute to the formation of a more flexible and resilient SEI, capable of accommodating the volume changes of the anode during lithiation and delithiation.

Caption: Proposed SEI formation mechanism with BFTFE additive.

Comparative Analysis: BFTFE vs. Conventional SEI-Forming Additives

While direct comparative experimental data for BFTFE is not extensively available in the public domain, we can infer its potential performance by comparing it to well-studied additives like Fluoroethylene Carbonate (FEC) and Vinylene Carbonate (VC), and by examining data from other fluorinated ether additives.

Additive	Primary SEI Components	Key Performance Attributes
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) (Predicted)	LiF, Sulfur-containing species, Polymeric ether compounds	Expected to form a highly stable, ionically conductive, and flexible SEI. The high fluorine content should contribute to a robust LiF-rich layer. The ether backbone may enhance flexibility.
Fluoroethylene Carbonate (FEC)	LiF, Lithium alkyl carbonates, Polycarbonates	Known to form a stable, LiF-rich SEI, leading to improved cycle life and reduced impedance.[10][11][12][13] It is particularly effective in stabilizing silicon anodes.[13]
Vinylene Carbonate (VC)	Poly(VC), Lithium alkyl carbonates, Li2CO3	Forms a polymeric SEI that is effective in passivating graphite anodes, leading to improved coulombic efficiency and cycle life.[3][14][15][16]
Other Fluorinated Ethers (e.g., BTFE, TTE)	LiF, Organic fluorine compounds	Generally improve cycling stability and coulombic efficiency by forming a stable, LiF-rich SEI.[5][12][17] They can also enhance the safety of the electrolyte due to their non-flammable nature.[14]

Discussion:

BFTFE is anticipated to combine the benefits of both FEC and other fluorinated ethers. The presence of both fluorosulfonyl groups and a fluorinated ether structure suggests a multi-faceted approach to SEI formation. The fluorosulfonyl groups are expected to readily decompose to form a stable inorganic LiF and sulfur-containing layer, similar to the role of the fluorine in FEC.[9] The fluorinated ether backbone, on the other hand, is likely to contribute to a more flexible and resilient organic component of the SEI, which is crucial for accommodating the volume expansion of high-capacity anodes.

In contrast, FEC primarily forms a LiF-rich SEI through the decomposition of its carbonate structure.[10][11][12][13] While effective, the resulting SEI can sometimes be brittle. VC forms a more polymeric SEI, which offers good passivation but may have lower ionic conductivity compared to a LiF-rich SEI.[3][14][15][16] Other fluorinated ethers have demonstrated the ability to form stable SEI layers, leading to improved battery performance.[5][12][17] Therefore, BFTFE, with its unique molecular structure, holds the promise of forming a hybrid organic-inorganic SEI with superior properties.

Experimental Validation Protocols

To validate the mechanism and performance of BFTFE as an SEI-forming additive, a series of well-designed experiments are essential. The following are detailed protocols for key characterization techniques.

X-ray Photoelectron Spectroscopy (XPS) for SEI Compositional Analysis

XPS is a surface-sensitive technique that provides quantitative elemental and chemical state information of the SEI layer.[2]

Protocol:

• Cell Assembly and Cycling: Assemble coin cells with the electrolyte containing BFTFE and a control electrolyte without the additive. Cycle the cells for a desired number of formation cycles (e.g., 1, 5, 10 cycles).

• Cell Disassembly: Carefully disassemble the cells in an argon-filled glovebox to prevent exposure of the anode to air and moisture.

• Sample Preparation: Gently rinse the harvested anode with a high-purity solvent (e.g., dimethyl carbonate) to remove residual electrolyte. Allow the solvent to evaporate completely inside the glovebox.

• Sample Mounting: Mount the dried anode onto an XPS sample holder using conductive carbon tape, ensuring a good electrical connection.

• Transfer to XPS: Transfer the sample holder to the XPS instrument using an air-sensitive transfer vessel to maintain an inert environment.

• Data Acquisition: Acquire survey scans to identify the elements present on the surface and high-resolution scans for key elements (C 1s, O 1s, F 1s, S 2p, Li 1s) to determine their chemical states.

• Depth Profiling (Optional): Use an argon ion gun to sputter the surface and acquire spectra at different depths to understand the compositional gradient of the SEI layer.

Caption: Experimental workflow for XPS analysis of the SEI layer.

Electrochemical Impedance Spectroscopy (EIS) for Interfacial Properties

EIS is a non-destructive technique used to probe the electrochemical processes occurring at the electrode-electrolyte interface, providing information about the ionic conductivity and charge transfer resistance of the SEI layer.[18][19][20][21]

Protocol:

• Cell Assembly: Assemble three-electrode cells (with a lithium reference electrode) or two-electrode coin cells with the test and control electrolytes.

• Formation Cycling: Perform the initial formation cycles under controlled conditions.

• EIS Measurement: At the end of a specific charge or discharge state, allow the cell to rest at open circuit voltage (OCV) for a defined period to reach a quasi-equilibrium state.

• Apply AC Perturbation: Apply a small amplitude AC voltage (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Acquisition: Record the resulting AC current response to obtain the impedance spectrum.

• Data Analysis: Model the impedance data using an appropriate equivalent circuit to extract parameters such as SEI resistance (R_SEI) and charge transfer resistance (R_ct).

Caption: Workflow for Electrochemical Impedance Spectroscopy (EIS) analysis.

Scanning Electron Microscopy (SEM) for SEI Morphological Characterization

SEM provides high-resolution images of the anode surface, revealing the morphology, uniformity, and thickness of the SEI layer.[11][13][22][23][24]

Protocol:

• Cell Assembly and Cycling: Cycle cells with and without the BFTFE additive as described for XPS.

• Cell Disassembly and Sample Preparation: Disassemble the cells in an argon-filled glovebox. Rinse the anode gently and ensure it is completely dry.

• Sample Mounting: Mount the anode on an SEM stub using conductive carbon tape. For cross-sectional imaging, the anode can be embedded in resin and polished inside the glovebox.

• Conductive Coating (for non-conductive samples): If the SEI layer is thick and non-conductive, a thin layer of a conductive material (e.g., gold or carbon) may be sputtered onto the surface to prevent charging effects during imaging. This step should be performed in a high-vacuum coater.

• Transfer and Imaging: Transfer the sample to the SEM chamber, minimizing air exposure. Acquire images at various magnifications to observe the surface morphology and any cracks or inconsistencies in the SEI layer.

Caption: Workflow for Scanning Electron Microscopy (SEM) imaging of the SEI.

Conclusion

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents a promising avenue for engineering a superior SEI in lithium-ion batteries. Its unique molecular structure, combining fluorosulfonyl and fluorinated ether functionalities, is anticipated to yield a robust, ionically conductive, and flexible SEI layer. While direct comparative performance data remains to be extensively published, a systematic experimental validation using the protocols outlined in this guide will be instrumental in elucidating its precise mechanism and quantifying its benefits over conventional additives. By employing a multi-faceted characterization approach encompassing XPS, EIS, and SEM, researchers can gain a comprehensive understanding of the role of BFTFE in advancing lithium-ion battery technology.

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• Deciphering the Mechanism of FEC-induced SEI Formation in Li-ion Batteries. [Link]

• Lithium Bis(fluorosulfonyl)imide: Role and Mechanism in Stabilizing the LiTPA Electrode. [Link]

• Effect of Fluoroethylene Carbonate Additive on the Initial Formation of Solid Electrolyte Interphase on Oxygen Functionalized Graphitic Anode in Lithium Ion Batteries - OSTI.GOV. [Link]

• Effect of Fluoroethylene Carbonate Additives on the Initial Formation of the Solid Electrolyte Interphase on an Oxygen-Functionalized Graphitic Anode in Lithium-Ion Batteries - ACS Publications. [Link]

• How Fluoroethylene Carbonate (FEC) Stabilizes Silicon Anode SEI - Patsnap Eureka. [Link]

• Vinylene carbonate reactivity at lithium metal surface: first-principles insights into the early steps of SEI formation - Journal of Materials Chemistry A (RSC Publishing). [Link]

• Effect of vinylene carbonate on SEI formation on LiMn2O4 in carbonate-based electrolytes - RSC Publishing. [Link]

• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | C4F10O5S2 | CID 2778250 - PubChem - NIH. [Link]

• A Simple Guide For Preparing Samples For Sem Imaging - ATA Scientific. [Link]

• Investigating the Reaction Mechanism of Vinylene Carbonate Additive in Lithium Ion Batteries Using X-Ray Photoelectron Spectroscopy. [Link]

• How To Prepare an SEM Sample - Electron Optics Instruments. [Link]

• A New Class of Ionically Conducting Fluorinated Ether Electrolytes with High Electrochemical Stability | Journal of the American Chemical Society. [Link]

• Understanding the effect of vinylene carbonate on SEI formation, morphology and stability on lithium metal anodes - Publikationen in KITopen. [Link]

• SEI formation mechanisms of the (a) EC-derived, (b) FEC-derived, and... | Download Scientific Diagram - ResearchGate. [Link]

• Integrative Additive Design for Robust SEI Formation in NMC811||Silicon Batteries | ACS Applied Materials & Interfaces - ACS Publications. [Link]

• Electrolyte Additives in Lithium Ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime - MDPI. [Link]

• Functional Electrolyte of Fluorinated Ether and Ester for Stabilizing Both 4.5 V LiCoO2 Cathode and Lithium Metal Anode. [Link]

• SEM sample preparation techniques | University of Gothenburg. [Link]

• Electrochemical formation of bis(fluorosulfonyl)imide-derived solid-electrolyte interphase at Li-metal potential - PubMed. [Link]

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A Comparative Guide to Fluorinated Electrolyte Additives: Benchmarking Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of higher energy density and safer lithium-ion batteries (LIBs), the electrolyte has emerged as a critical frontier for innovation. Electrolyte additives, in particular, offer a cost-effective and potent strategy to enhance battery performance by tailoring the electrode-electrolyte interphases. Among the most promising class of additives are fluorinated compounds, which have demonstrated remarkable efficacy in improving electrochemical stability, cycle life, and safety.

This guide provides a comprehensive comparison of a novel fluorinated additive, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, against established alternatives such as Fluoroethylene Carbonate (FEC), Vinylene Carbonate (VC), Lithium bis(fluorosulfonyl)imide (LiFSI), and Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI). While direct experimental data for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not extensively available in peer-reviewed literature, this analysis leverages data from structurally related compounds to project its potential performance and guide future research.

The Critical Role of Fluorinated Electrolyte Additives

The performance and longevity of LIBs are intrinsically linked to the formation of a stable Solid Electrolyte Interphase (SEI) on the anode and a robust Cathode Electrolyte Interphase (CEI) on the cathode. Conventional carbonate-based electrolytes are prone to decomposition at the high and low potentials experienced during battery operation, leading to the formation of unstable interphases, continuous electrolyte consumption, and capacity fade.

Fluorinated additives are designed to be preferentially decomposed over the bulk electrolyte solvents. Their decomposition products, rich in lithium fluoride (LiF), contribute to the formation of a thin, dense, and electronically insulating yet ionically conductive SEI and CEI. This LiF-rich interphase effectively suppresses further electrolyte decomposition, minimizes detrimental side reactions, and protects the electrode structure, ultimately leading to enhanced battery performance.[1][2]

An In-Depth Look at Key Fluorinated Additives

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether: A Promising but Underexplored Candidate

Chemical Structure: C₄F₁₀O₅S₂[3][4]

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a unique molecule that combines two key functional groups known to be beneficial in battery electrolytes: a sulfonyl group and a fluorinated ether chain. While specific experimental data on its performance as a LIB additive is scarce in the public domain, its structure suggests several potential advantages:

• Sulfonyl Group for Enhanced Stability: The electron-withdrawing nature of the fluorosulfonyl group (-SO₂F) is expected to impart high anodic stability, making it a promising candidate for high-voltage cathode applications.[5] Additives containing sulfonyl groups are known to improve the ionic conductivity and stability of the anode SEI film.[6]

• Fluorinated Ether Chain for Flexibility and Solvency: The ether linkage (-O-) can enhance the flexibility and ionic conductivity of the resulting SEI/CEI. Furthermore, fluorinated ethers are known for their high electrochemical stability and ability to form stable interphases.[7]

• Synergistic Effects: The combination of these two functional groups could lead to the formation of a multifunctional SEI/CEI that is both mechanically robust and highly conductive to lithium ions.

Further experimental validation is crucial to substantiate these projected benefits.

Established Fluorinated Additives: A Performance Overview

To provide a benchmark for the potential of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, we will now examine the well-documented performance of several widely used fluorinated additives.

Fluoroethylene Carbonate (FEC)

FEC is a widely adopted additive known for its ability to form a stable and effective SEI layer, particularly on silicon-based anodes which undergo significant volume changes during cycling.[8][9] The decomposition of FEC leads to the formation of a LiF-rich SEI that is more flexible and robust than the one formed from ethylene carbonate (EC).[10]

Vinylene Carbonate (VC)

VC is another cornerstone additive that polymerizes on the anode surface to form a stable polymeric SEI layer.[6][7] This layer is effective in passivating the electrode surface and preventing the co-intercalation of solvent molecules into graphite anodes, thereby improving cycling efficiency and lifespan.[11][12]

Lithium bis(fluorosulfonyl)imide (LiFSI)

LiFSI can act as both a conducting salt and a functional additive. Its decomposition contributes to a stable, LiF-rich SEI.[13][14] LiFSI-based electrolytes often exhibit high ionic conductivity and improved thermal stability compared to conventional LiPF₆-based electrolytes.[15][16]

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

Similar to LiFSI, LiTFSI is a thermally stable salt that can improve the safety and performance of LIBs.[10][17] However, it is known to cause corrosion of the aluminum current collector at high potentials, a challenge that often requires the use of corrosion-inhibiting additives.[18]

Comparative Performance Analysis

The following table summarizes the key performance characteristics of the discussed additives. The data for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is projected based on the known effects of its functional groups.

Additive	Key Function	Primary Advantage(s)	Potential Drawback(s)
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether	SEI/CEI Former	Projected high anodic stability, flexible and conductive interphase.	Lack of experimental data, potential for complex decomposition pathways.
Fluoroethylene Carbonate (FEC)	SEI Former	Excellent performance with Si anodes, forms a stable LiF-rich SEI.[8][9]	Can increase impedance, consumed during cycling.[17][19]
Vinylene Carbonate (VC)	SEI Former	Forms a stable polymeric SEI on graphite, improves cycling efficiency.[6][7]	Can increase impedance, potential for gas generation.[12]
Lithium bis(fluorosulfonyl)imide (LiFSI)	Conducting Salt & SEI Former	High ionic conductivity, good thermal stability, forms LiF-rich SEI.[15][16]	Can be more expensive than LiPF₆.
Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)	Conducting Salt & SEI Former	Excellent thermal stability, high ionic conductivity.[10][17]	Corrodes aluminum current collectors at high voltages.[18]

Standardized Experimental Protocol for Additive Evaluation

To facilitate a direct and unbiased comparison of electrolyte additives, a standardized experimental protocol is essential. The following workflow outlines the key steps for evaluating the electrochemical performance of a novel additive like Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Caption: Standardized workflow for evaluating electrolyte additive performance.

Experimental Workflow Explained

• Electrolyte Preparation: A baseline electrolyte (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene carbonate and dimethyl carbonate) is prepared. The additive is then introduced at various weight percentages (e.g., 1%, 2%, 5%) to create the test electrolytes.

• Cell Assembly: Standard CR2032 coin cells are assembled in an argon-filled glovebox. Both half-cells (with a lithium metal counter electrode) and full-cells (e.g., graphite anode and NMC cathode) should be fabricated to evaluate the additive's effect on both electrodes.

• Electrochemical Characterization:

  • Formation Cycling: The initial cycles are performed at a low C-rate (e.g., C/20) to form a stable SEI.

  • Cyclic Voltammetry (CV): This technique is used to determine the electrochemical stability window of the electrolyte.

  • Electrochemical Impedance Spectroscopy (EIS): EIS is performed at different states of charge and after a various number of cycles to analyze the impedance of the SEI and charge transfer resistance.

  • Galvanostatic Cycling: Long-term cycling at various C-rates is conducted to evaluate the capacity retention, coulombic efficiency, and rate capability of the cells.

• Post-Mortem Analysis: After cycling, the cells are disassembled, and the electrodes are analyzed using techniques like X-ray Photoelectron Spectroscopy (XPS) to determine the chemical composition of the SEI/CEI and Scanning Electron Microscopy (SEM) to observe the electrode morphology.

Logical Framework for Additive Selection

The choice of an electrolyte additive is a multi-faceted decision that depends on the specific battery chemistry and performance targets. The following diagram illustrates the logical relationships between additive properties and desired battery performance enhancements.

Caption: Relationship between additive properties and battery performance.

Conclusion and Future Outlook

While established fluorinated additives like FEC and VC have significantly advanced lithium-ion battery technology, the quest for even better performance continues. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether presents an intriguing molecular architecture that holds the promise of combining the benefits of high anodic stability and a flexible, ionically conductive interphase.

The lack of comprehensive experimental data underscores the need for focused research to validate its potential. The standardized experimental protocol outlined in this guide provides a robust framework for such investigations. By systematically evaluating novel additives like Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether against current benchmarks, the scientific community can continue to push the boundaries of energy storage technology. The insights gained from such studies will be invaluable for the development of next-generation lithium-ion batteries with higher energy density, longer lifespan, and enhanced safety.

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A Comparative Guide to the Performance of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and Other Fluorinated Electrolyte Additives in High-Voltage Battery Chemistries

This guide provides a comprehensive technical overview of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether as a potential electrolyte additive for next-generation high-voltage battery systems. Due to the limited publicly available research on this specific compound, this document establishes a performance hypothesis based on its molecular structure and draws comparisons with well-documented fluorinated electrolyte additives. The primary audience for this guide includes researchers, materials scientists, and professionals in battery technology development.

The Imperative for Advanced Electrolytes in High-Energy Batteries

The demand for higher energy density in lithium-ion batteries has pushed cathode materials to operate at increasingly higher voltages (>4.3V vs. Li/Li⁺). However, conventional carbonate-based electrolytes exhibit poor oxidative stability at these potentials, leading to continuous electrolyte decomposition, gas generation, and rapid capacity degradation.[1][2] This fundamental limitation has spurred research into novel electrolyte formulations, with fluorinated compounds emerging as a promising solution. Fluorination of electrolyte solvents and additives can enhance oxidative stability, modulate the lithium-ion solvation environment, and promote the formation of a robust solid electrolyte interphase (SEI) on the anode and a protective cathode electrolyte interphase (CEI).[3][4]

Unveiling Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the CAS number 146829-79-0 and molecular formula C₄F₁₀O₅S₂, is a highly fluorinated molecule featuring an ether backbone terminated by two fluorosulfonyl groups.[5][6][7] While direct battery performance data for this compound is scarce in peer-reviewed literature, its structure suggests a combination of desirable properties.

• Fluorinated Ether Backbone: The tetrafluoroethyl ether core is expected to provide a degree of flexibility and polarity, which is essential for dissolving lithium salts. The high degree of fluorination should inherently increase the oxidative stability of the molecule.[8]

• Fluorosulfonyl Groups (-SO₂F): This functional group is a strong electron-withdrawing group, which is known to contribute significantly to the anodic stability of electrolyte components. Furthermore, it can participate in the formation of a stable CEI on the cathode surface, potentially suppressing transition metal dissolution from the cathode active material.

Proposed Mechanism of Action and Comparative Landscape

It is hypothesized that Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether acts as a multi-functional electrolyte additive. Upon initial charging, it would be preferentially oxidized at the high-voltage cathode surface due to its anticipated high oxidation potential. This decomposition would lead to the formation of a stable, inorganic-rich CEI containing species like LiF and sulfates. This passivation layer would then prevent further decomposition of the bulk electrolyte.

The performance of fluorinated additives is a balance of their electrochemical stability and their interaction with the electrodes. The table below compares different classes of fluorinated compounds.

Additive Class	Examples	Advantages	Disadvantages
Fluorinated Ethers	1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE)[9][10]	Good oxidative stability, improved safety (high flash point)[1], can form a stable SEI/CEI.[11]	Can have lower lithium salt solubility and ionic conductivity compared to carbonates.
Fluorinated Sulfones	α- and β-fluorinated sulfones[4][12]	Excellent oxidative stability (>5V vs Li/Li⁺)[2], can mitigate transition metal dissolution.[4]	Can exhibit higher viscosity and may be less stable at the graphite anode.[4]
Fluorinated Carbonates	Fluoroethylene carbonate (FEC)[9]	Forms a very effective and stable SEI on silicon and lithium metal anodes.	Can increase electrolyte viscosity and may not be as oxidatively stable as sulfones or highly fluorinated ethers.
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (Hypothesized)	N/A	Potentially very high oxidative stability due to combined ether and fluorosulfonyl functionalities. May form a robust and stable CEI.	Potential for higher viscosity, and its reductive stability at the anode is unknown.

Below is a diagram illustrating the proposed mechanism for CEI formation.

Caption: Proposed mechanism of CEI formation by Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

Experimental Protocols for Performance Validation

To validate the hypothesized benefits of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, a systematic experimental workflow is required.

Electrolyte Preparation

• Baseline Electrolyte: Prepare a solution of 1.0 M LiPF₆ in a mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) (3:7 by volume) inside an argon-filled glovebox.

• Test Electrolyte: Prepare the test electrolyte by adding a specific concentration (e.g., 0.5%, 1.0%, or 2.0% by weight) of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to the baseline electrolyte.

• Control Electrolytes: Prepare control electrolytes with other well-known additives like FEC or a fluorinated ether such as TTE at the same concentration for a direct comparison.

Electrochemical Characterization

• Oxidative Stability: Use linear sweep voltammetry (LSV) with a three-electrode setup (lithium metal as reference and counter electrodes, and a stainless steel or platinum working electrode). Scan from the open-circuit potential to a high voltage (e.g., 5.5 V vs. Li/Li⁺) at a slow scan rate (e.g., 1 mV/s) to determine the oxidation onset potential of the prepared electrolytes.

• Ionic Conductivity: Measure the ionic conductivity of each electrolyte at various temperatures (e.g., from -20°C to 60°C) using an AC impedance spectrometer and a conductivity cell.

Battery Assembly and Testing

• Cell Assembly: Assemble 2032-type coin cells in an argon-filled glovebox. Use a high-voltage cathode like LiNi₀.₈Mn₀.₁Co₀.₁O₂ (NMC811), a graphite anode, and a microporous separator.[3]

• Formation Cycling: Perform initial formation cycles at a low C-rate (e.g., C/20) for 2-3 cycles to form a stable SEI and CEI.

• Performance Evaluation:

  • Long-Term Cycling: Cycle the cells at a moderate rate (e.g., C/3 charge, C/2 discharge) between 3.0 V and 4.4 V for several hundred cycles to evaluate capacity retention and coulombic efficiency.[3]

  • Rate Capability: Test the cells at various C-rates (from C/10 to 5C) to assess their power performance.

The following diagram outlines the proposed experimental workflow.

Caption: Experimental workflow for validating a novel battery electrolyte additive.

Conclusion and Future Outlook

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether represents an intriguing, albeit under-explored, candidate for an electrolyte additive in high-voltage lithium-ion batteries. Its unique molecular structure, combining a stable fluorinated ether backbone with highly electron-withdrawing fluorosulfonyl groups, suggests the potential for exceptional oxidative stability and the ability to form a protective cathode electrolyte interphase. While direct experimental evidence is lacking, the foundational principles of fluorinated electrolyte chemistry provide a strong rationale for its investigation. The experimental protocols outlined in this guide offer a clear and robust pathway for researchers to systematically evaluate its performance against current state-of-the-art additives. Future work should focus on not only validating its electrochemical performance but also on understanding its decomposition pathways and the precise chemical nature of the interphases it forms on both the anode and cathode. Such studies will be crucial in determining its viability for next-generation high-energy-density batteries.

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The Enigmatic Additive: A Comparative Cost-Effectiveness Analysis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in Battery Production

A Senior Application Scientist's Perspective on a Hypothetical High-Performance Electrolyte Component

Editor's Note: In the rapidly evolving landscape of battery technology, researchers are in constant pursuit of novel materials that can unlock higher energy densities, faster charging capabilities, and enhanced safety. One such molecule that has appeared in chemical catalogues is "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether". However, a thorough review of current academic and patent literature reveals a significant gap: there is a notable absence of published data on its specific application and performance within battery systems. This guide, therefore, takes a unique approach. Instead of a direct comparison based on existing experimental results, we will undertake a comprehensive inferential analysis. By deconstructing the molecule into its core functional components—the fluorosulfonyl groups and the fluorinated ether backbone—we can project its potential performance characteristics and cost-effectiveness against well-established alternatives. This analysis is grounded in the established principles of electrolyte science and supported by extensive data from analogous compounds.

Introduction: The Critical Role of Electrolyte Additives

The electrolyte is the lifeblood of a lithium-ion battery, facilitating the flow of ions between the cathode and anode. Its composition is a delicate balance of salts, solvents, and, increasingly, specialized additives. These additives, even in small quantities, can profoundly impact the battery's performance by:

• Forming a Stable Solid Electrolyte Interphase (SEI): A robust SEI on the anode surface is crucial for preventing continuous electrolyte decomposition and ensuring long cycle life.

• Enhancing Thermal and Electrochemical Stability: Additives can widen the operating temperature range and increase the voltage window of the electrolyte.

• Improving Safety: Flame-retardant additives can mitigate the risk of thermal runaway.

• Scavenging Undesirable Species: Certain additives can neutralize harmful byproducts generated during cycling.

Fluorinated compounds have emerged as a particularly promising class of additives due to the unique properties conferred by the highly electronegative fluorine atom.[1][2] This guide will explore the hypothetical potential of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether in this context, comparing it to established alternatives.

Deconstructing the Candidate: Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

To understand the potential of this molecule, we must first examine its structure.

Caption: Molecular structure of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

The molecule possesses two key features:

• A Perfluorinated Ether Backbone (-CF2-CF2-O-CF2-CF2-): Fluorinated ethers are known for their high thermal and oxidative stability.[3][4] Unlike their non-fluorinated counterparts, they are less prone to co-intercalation into graphite anodes, a process that can lead to exfoliation and rapid capacity decay.[3] Their low viscosity and good wettability could also enhance ion transport.[1]

• Two Terminal Fluorosulfonyl Groups (-SO2F): The fluorosulfonyl group is a powerful electron-withdrawing moiety. It is a key component of the highly successful Lithium bis(fluorosulfonyl)imide (LiFSI) salt, which is lauded for its ability to form a stable, LiF-rich SEI.[5][6] This group is expected to be highly reactive at the anode surface, sacrificially decomposing to create a protective layer.

Comparative Analysis with Established Alternatives

We will now compare the inferred properties of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether with three widely used and studied electrolyte additives: Fluoroethylene Carbonate (FEC), Vinylene Carbonate (VC), and Lithium bis(fluorosulfonyl)imide (LiFSI).

Feature	Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (Inferred)	Fluoroethylene Carbonate (FEC)	Vinylene Carbonate (VC)	Lithium bis(fluorosulfonyl)imide (LiFSI)
Primary Function	SEI former, high-voltage stability, solvent	SEI former	SEI former	Conductive salt, SEI former
Inferred Mechanism	Reductive decomposition of -SO2F groups to form a LiF-rich SEI. The fluorinated ether backbone provides high oxidative stability.	Reductive decomposition to form a stable, LiF-containing SEI.	Polymerizes on the anode surface to form a stable SEI.	The FSI anion decomposes to form a robust, LiF-rich SEI.
Anticipated Benefits	Excellent high-voltage stability, potentially stable SEI formation, good thermal stability.	Improved cycle life, especially with silicon anodes.	Reduced gas generation, improved cycle life with graphite anodes.	High ionic conductivity, excellent low-temperature performance, stable SEI.[5]
Potential Drawbacks	High cost of synthesis, unknown electrochemical window, potential for gaseous byproducts (e.g., SO2).	Can increase interfacial impedance, continuous consumption during cycling.	Can increase impedance, less effective at higher voltages.	Corrosive to aluminum current collectors at high potentials, higher cost than conventional salts.[7]
Estimated Cost	Very High	Moderate to High	Low to Moderate	High

Experimental Protocols for Evaluation

Should Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether become available for research, a rigorous set of experiments would be required to validate its performance. The following outlines a standard workflow for evaluating a new electrolyte additive.

Caption: A typical experimental workflow for evaluating a new battery electrolyte additive.

Step-by-Step Methodology: Galvanostatic Cycling

• Cell Assembly: Assemble 2032-type coin cells in an argon-filled glovebox. Use a LiNi₀.₈Mn₀.₁Co₀.₁O₂ (NMC811) cathode, a lithium metal anode, and a polypropylene separator.

• Electrolyte Preparation: Prepare two electrolyte solutions:

  • Baseline: 1.0 M LiPF₆ in a 3:7 (w/w) mixture of ethylene carbonate (EC) and ethyl methyl carbonate (EMC).

  • Test Electrolyte: Baseline electrolyte with 1% (w/w) Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether added.

• Formation Cycles: Cycle the cells at a C/10 rate (where C is the theoretical capacity) for 3 cycles between 3.0 V and 4.3 V to form a stable SEI.

• Long-Term Cycling: Cycle the cells at a C/2 rate for 500 cycles, recording the charge and discharge capacity and coulombic efficiency for each cycle.

• Data Analysis: Plot the discharge capacity and coulombic efficiency versus cycle number to compare the performance of the baseline and test electrolytes.

Cost-Effectiveness Analysis: A Forward-Looking Perspective

The manufacturing cost of a complex, highly fluorinated molecule like Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is anticipated to be substantial. The synthesis would likely involve multiple steps using specialized and expensive fluorinating agents.

Cost Drivers:

• Raw Materials: Fluorinated precursors are generally more expensive than their hydrocarbon counterparts.

• Synthesis Complexity: Multi-step synthesis with purification at each stage increases labor and equipment costs.

• Safety and Handling: The use of hazardous reagents (e.g., fluorinating agents) requires specialized infrastructure, adding to the overhead.

For Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether to be cost-effective, its performance benefits would need to be transformative. For example:

• Dramatically Extended Cycle Life: If the additive could double the cycle life of a premium battery pack (e.g., for an electric vehicle), the initial cost might be justified by the extended lifespan and reduced warranty claims.

• Enabling High-Voltage Cathodes: If it allows for the stable operation of next-generation 5V cathodes, the increase in energy density could outweigh the additive's cost.

• Significant Safety Improvements: If it acts as a highly effective flame retardant, the value added in terms of safety could be a major driver for adoption, particularly in applications where safety is paramount.

Conclusion and Future Outlook

While Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether remains a molecule of theoretical interest rather than one of proven application in battery technology, our inferential analysis provides a framework for understanding its potential. The combination of a stable fluorinated ether backbone and reactive fluorosulfonyl end groups suggests a promising candidate for a high-performance electrolyte additive, particularly for high-voltage applications.

The primary barrier to its adoption is likely to be its synthesis cost. For researchers, the key question is whether the anticipated performance gains can justify what would undoubtedly be a high-cost component. Future research, should the compound become available, must focus on quantifying its impact on cycle life, voltage stability, and safety. Only through rigorous experimental validation can the true cost-effectiveness of this enigmatic molecule be determined. Until then, it serves as a compelling example of how molecular design principles can guide the search for the next generation of battery materials.

References

• Amanchukwu, C. (n.d.). Fluorinated ether electrolytes to enable next generation Li-ion batteries. University of Chicago.
• Unknown. (2022). Improving the performance of electrolytes within lithium-ion batteries. Journal of Power Sources Advances.
• Unknown. (n.d.). Terminally fluorinated ether as a solvent for high-performance lithium metal battery electrolyte. Chemical Communications (RSC Publishing).
• Cao, X., et al. (2019). Monolithic solid–electrolyte interphases formed in fluorinated orthoformate-based electrolytes minimize Li depletion and pulverization. Nature Energy.
• Unknown. (2025). Terminally fluorinated ether as a solvent for high-performance lithium metal battery electrolyte. Chemical Communications (RSC Publishing).
• Unknown. (2025). Understanding the Effect of Fluorinated Ether on the Improved Performance of Lithium-Sulfur Batteries. Request PDF.
• Unknown. (2025). Recent progresses on electrolytes of fluorosulfonimide anions for improving the performances of rechargeable Li and Li-ion battery. Request PDF.
• Unknown. (n.d.). Fluorosulfonamide-type electrolyte additives for long-life K-ion batteries. RSC Publishing.
• Jin, L., et al. (n.d.). (Chlorosulfonyl)(trifluoromethanesulfonyl)imide—a versatile building block for battery electrolytes. Energy Advances (RSC Publishing).
• Ahmed, F., et al. (2020). Highly conductive divalent fluorosulfonyl imide based electrolytes improving Li-ion battery performance: Additive potentiating electrolytes action. Request PDF.
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• Unknown. (2026). Battery Electrolyte Fluorinated Additives Market Size, Share, Trends and Forecasts 2032. Unknown Source.
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Navigating the Electrode-Electrolyte Interface: An In-Situ Comparative Guide to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) in Next-Generation Batteries

A Senior Application Scientist's Perspective on Advanced Electrolyte Characterization

The relentless pursuit of higher energy density and longer cycle life in rechargeable batteries has driven research into novel electrolyte formulations. At the heart of battery performance lies the electrode-electrolyte interface (EEI), a dynamic region where the formation of a stable Solid Electrolyte Interphase (SEI) on the anode and a Cathode Electrolyte Interphase (CEI) on the cathode is paramount. Understanding and engineering these interphases is critical, and the choice of electrolyte components plays a pivotal role. This guide provides an in-depth comparison of a promising, yet under-explored, fluorinated ether, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) , against conventional and other advanced electrolyte additives. We will delve into the causality behind experimental choices for in-situ characterization, providing a framework for researchers to evaluate and implement this and similar novel materials.

The Critical Role of the EEI and the Promise of Fluorinated Electrolytes

The EEI is arguably the most important and least understood component of a battery. Its composition and morphology govern ion transport, prevent continuous electrolyte decomposition, and ultimately dictate the safety and longevity of the cell.[1][2] Conventional carbonate-based electrolytes, while widely used, suffer from limited electrochemical stability, especially at high voltages and on reactive electrode surfaces like lithium metal.

Fluorinated compounds have emerged as a powerful tool to engineer more robust EEIs. The strong electron-withdrawing nature of fluorine atoms can enhance the oxidative stability of the solvent and promote the formation of a LiF-rich SEI.[3] LiF is a desirable SEI component due to its wide bandgap, low electronic conductivity, and good mechanical stability, which can effectively suppress dendrite growth on lithium metal anodes.[2][3] BFTFE, with its multiple fluorine atoms and two fluorosulfonyl groups, represents an intriguing candidate for creating a highly stable EEI.

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE): A Molecular-Level Advantage?

BFTFE (C4F10O5S2) is a highly fluorinated ether with two terminal fluorosulfonyl groups.[4] While specific research on its application in batteries is nascent, its molecular structure suggests several potential advantages over conventional electrolyte solvents and additives.

Proposed Mechanistic Advantages of BFTFE:

• High Oxidative Stability: The extensive fluorination is expected to imbue BFTFE with exceptional stability against oxidation, making it a candidate for high-voltage cathode applications.

• Formation of a Robust, LiF-rich SEI/CEI: The fluorosulfonyl groups are anticipated to be electrochemically active, decomposing reductively on the anode and oxidatively on the cathode to form a stable interphase rich in lithium fluoride (LiF) and sulfate species (Li2SOx). This can passivate the electrode surfaces effectively.

• Improved Safety: The high fluorine content likely renders BFTFE non-flammable, a significant advantage over volatile and flammable carbonate solvents.

Comparative Analysis: BFTFE vs. Alternatives

To contextualize the potential of BFTFE, we compare its anticipated properties with established electrolyte components. Due to the limited direct experimental data on BFTFE in battery systems, this comparison is based on the known behavior of structurally similar fluorinated compounds and the general principles of electrolyte design.

Property	Conventional Electrolyte (e.g., EC/DMC)	Fluorinated Carbonates (e.g., FEC)	Bis(fluorosulfonyl)imide (LiFSI)	Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (BFTFE) (Projected)
Primary Role	Solvent	Additive	Salt	Co-solvent / Additive
SEI Composition	Primarily Li2CO3, organic polymers	LiF, organic polymers	LiF, Li2S, LixSOy, LixN	Predominantly LiF, Li2SOx, fluorinated polymers
Electrochemical Stability	~4.2 V vs. Li/Li+	Similar to conventional, but better SEI	> 4.5 V vs. Li/Li+	Potentially > 5 V vs. Li/Li+
Impact on Li Metal	Dendrite growth, low Coulombic efficiency	Improved cycling, but still limited	Excellent SEI formation, high CE	Potentially superior SEI, high CE, and dendrite suppression
Safety (Flammability)	Highly flammable	Flammable	Less flammable than carbonates	Likely non-flammable

In-Situ Characterization: Probing the BFTFE-Derived EEI in Real-Time

To validate the projected benefits of BFTFE, in-situ characterization techniques are indispensable. These methods allow for the direct observation of the EEI formation and evolution during battery operation, providing crucial insights into the underlying mechanisms.[1][5][6]

Experimental Protocol 1: In-Situ X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the chemical composition of the SEI formed from a BFTFE-containing electrolyte on a lithium metal anode as a function of electrochemical cycling.

Causality of Experimental Choices: XPS is a highly surface-sensitive technique ideal for analyzing the chemical states of elements within the top few nanometers of a material, making it perfect for SEI studies.[3][5] An in-situ setup is crucial to avoid atmospheric contamination and preserve the delicate structure of the SEI, which can be altered during ex-situ sample transfer.

Methodology:

• Cell Assembly: Construct a specialized in-situ XPS electrochemical cell with a thin-film lithium metal working electrode, a lithium metal counter/reference electrode, and a separator soaked in the BFTFE-containing electrolyte.

• Initial State Analysis: Acquire XPS spectra of the pristine lithium electrode before any electrochemical cycling to establish a baseline.

• Electrochemical Cycling: Apply a galvanostatic cycling protocol (e.g., plating and stripping of lithium) within the XPS chamber.

• In-Situ Data Acquisition: Periodically interrupt the cycling at specific voltage points (e.g., after the first lithium plating) and acquire XPS spectra (e.g., F 1s, S 2p, C 1s, O 1s) without exposing the sample to air.

• Data Analysis: Analyze the spectra to identify the chemical species present in the SEI and their evolution with cycling. The presence of high binding energy components in the F 1s spectrum would indicate LiF formation, while the S 2p spectrum would reveal the presence of sulfate or sulfite species from the decomposition of the fluorosulfonyl group.

Diagram of In-Situ XPS Experimental Workflow:

Caption: Workflow for in-situ XPS analysis of the EEI.

Experimental Protocol 2: In-Situ Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR)

Objective: To identify the molecular species and their changes in the electrolyte and at the electrode surface during the initial SEI formation.

Causality of Experimental Choices: ATR-FTIR is sensitive to the vibrational modes of molecules, providing information about the consumption of electrolyte components and the formation of new species at the interface.[7] The ATR configuration allows for probing the region very close to the electrode surface.

Methodology:

• Cell Design: Utilize a spectro-electrochemical cell with a germanium (Ge) or silicon (Si) ATR crystal serving as both the window and the working electrode (after coating with a thin layer of the electrode material, e.g., copper for lithium plating studies).

• Electrolyte Introduction: Fill the cell with the BFTFE-containing electrolyte.

• Background Spectrum: Record a background spectrum of the electrode in contact with the electrolyte at the open-circuit potential.

• Potential Sweep: Apply a slow potential sweep towards the lithium plating potential while continuously collecting FTIR spectra.

• Difference Spectra: Generate difference spectra by subtracting the background spectrum from the spectra collected at different potentials.

• Interpretation: Analyze the disappearance of peaks corresponding to BFTFE and the appearance of new peaks associated with its decomposition products to understand the SEI formation mechanism.

Diagram of BFTFE Decomposition and SEI Formation (Proposed):

Caption: Proposed mechanism of BFTFE at the anode interface.

Concluding Remarks and Future Outlook

While direct experimental evidence for the in-situ characterization of the EEI with BFTFE is not yet prevalent in the public domain, its molecular structure holds considerable promise for addressing key challenges in high-energy battery systems. The proposed stability and SEI-forming capabilities position it as a compelling candidate for future research. The experimental frameworks provided here offer a robust methodology for researchers to rigorously evaluate BFTFE and other novel electrolyte components. As the field advances, the synergy between innovative material design and sophisticated in-situ analytical techniques will be the cornerstone of developing next-generation energy storage solutions.

References

• Advances in studying interfacial reactions in rechargeable batteries by photoelectron spectroscopy.
• In-situ XPS: Investigating Stable Interfaces for Improved Solid-State Battery Performance. Physical Electronics.
• In situ analytical techniques for battery interface analysis. Chemical Society Reviews.
• In situ x-ray photoelectron spectroscopy analysis of electrochemical interfaces in battery: Recent advances and remaining challenges. Journal of Vacuum Science & Technology A.
• In situ analytical techniques for battery interface analysis. Chemical Society Reviews.
• Probing interfacial electrochemistry by in situ atomic force microscope for battery characterization.
• A Micelle Electrolyte Enabled by Fluorinated Ether Additives for Polysulfide Suppression and Li Metal Stabilization in Li-S B
• Electrochemical formation of bis(fluorosulfonyl)imide-derived solid-electrolyte interphase at Li-metal potential.
• Improved In Situ Characterization of Electrochemical Interfaces Using Metasurface-Driven Surface-Enhanced IR Absorption Spectroscopy.
• Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | 146829-79-0. Sigma-Aldrich.
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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

For the diligent researchers, scientists, and drug development professionals dedicated to innovation, the integrity of your work is intrinsically linked to the safety and compliance of your laboratory practices. The handling and disposal of specialized chemical reagents are paramount responsibilities. This guide provides essential, immediate safety and logistical information for the proper disposal of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS Number: 146829-79-0). Adherence to these procedures is critical for minimizing risk, ensuring regulatory compliance, and fostering a culture of safety.

This document moves beyond a simple checklist, delving into the chemical principles that inform these recommendations. The core directive of this guide is to ensure that the disposal process for this highly reactive and hazardous compound is managed through a self-validating system of safety and compliance, prioritizing the well-being of laboratory personnel and the protection of the environment.

Hazard Profile and Immediate Safety Considerations

Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, with the synonym 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride), is a compound that demands the utmost respect and caution. While a specific, comprehensive Safety Data Sheet (SDS) is not widely available, its hazard profile can be inferred from its structural components: a perfluorinated ether backbone and two terminal fluorosulfonyl groups.

Key Inferred Hazards:

• Corrosivity (H314): The presence of fluorosulfonyl groups suggests that this compound is highly corrosive and will cause severe skin burns and eye damage.

• Water Reactivity: Structurally similar sulfonyl fluorides are known to be water-reactive.[1] Contact with moisture, including humidity in the air, can lead to the release of highly toxic and corrosive hydrogen fluoride (HF) gas.

• Toxicity: Due to its reactivity and the potential to release HF, the compound should be treated as acutely toxic.

Given these properties, all handling and disposal operations must be conducted under stringent safety protocols.

Personal Protective Equipment (PPE): An Essential Barrier

A comprehensive PPE strategy is the first line of defense against the severe hazards posed by Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether. Standard laboratory attire is insufficient.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes of the corrosive liquid and exposure to HF gas, which can cause severe eye damage.
Hand Protection	Double gloving is mandatory. An inner nitrile glove with an outer, thicker glove rated for HF resistance (e.g., neoprene or butyl rubber).	Thin disposable gloves offer insufficient protection.[2] The outer glove provides primary resistance, while the inner glove offers protection in case of a breach. Gloves must be changed immediately upon any sign of contamination.
Body Protection	A chemical-resistant apron worn over a flame-retardant lab coat.	Provides a barrier against splashes and spills of the corrosive material.[3]
Respiratory Protection	Work must be conducted in a certified chemical fume hood. In the event of a spill or potential for vapor release outside of a fume hood, a full-face respirator with an appropriate cartridge for acid gases and organic vapors should be used by trained emergency responders.	Protects against the inhalation of corrosive and toxic vapors, including HF.[4]

Table 1: Required Personal Protective Equipment (PPE)

The Primary Disposal Directive: Professional Hazardous Waste Management

Due to the extreme hazards associated with Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, in-laboratory neutralization or disposal by individual researchers is strongly discouraged. The reaction of this compound with neutralizing agents (e.g., bases) is likely to be highly exothermic and will generate significant quantities of hydrogen fluoride gas. Such procedures should only be attempted by specialized and licensed hazardous waste disposal professionals in a controlled environment.

The recommended and only safe disposal route is through a certified hazardous waste management service. This approach aligns with the principles of safety, compliance, and environmental responsibility.

Step-by-Step Protocol for Waste Collection and Temporary Storage

The following protocol details the safe procedure for collecting and storing Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether waste pending pickup by a hazardous waste disposal service.

Materials Required:

• Dedicated, clearly labeled hazardous waste container made of compatible material (e.g., high-density polyethylene - HDPE). Do not use glass containers , as HF will etch glass.[5]

• Secondary containment bin.

• Inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels.

• Hazardous waste labels.

Procedure:

• Designate a Waste Container: Select a clean, dry HDPE container with a secure screw cap.

• Labeling: Affix a hazardous waste label to the container before adding any waste. Fill in all required information, including the full chemical name: "Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" and the associated hazards (Corrosive, Water-Reactive, Acutely Toxic).

• Waste Transfer:

  • Conduct all transfers of waste into the container within a certified chemical fume hood.

  • Wear all required PPE as detailed in Table 1.

  • Carefully transfer the waste into the container, avoiding splashes.

  • If transferring residual amounts from other containers, rinse the original container with a small amount of a compatible, dry, inert solvent (e.g., a perfluorinated solvent) and add the rinsate to the waste container. Do not use water or protic solvents.

• Contaminated Materials: All materials that have come into contact with the compound, including pipette tips, gloves, and absorbent paper, must be considered hazardous waste. Place these items in a sealed, labeled plastic bag and then into a designated solid hazardous waste container.[6]

• Secure and Store:

  • Tightly seal the primary waste container.

  • Place the sealed container into a larger, compatible secondary containment bin.

  • Store the waste in a cool, dry, well-ventilated area, away from incompatible materials, particularly water and bases.

  • The storage area should be clearly marked as containing hazardous waste.

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company to arrange for pickup. Provide them with a full and accurate description of the waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, emphasizing the critical path to professional waste management.

Caption: Disposal decision workflow emphasizing safety and compliance.

Emergency Procedures: Be Prepared

Accidents involving this compound require immediate and specific first aid responses.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. After flushing, apply 2.5% calcium gluconate gel to the affected area.[2] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

• Spill: For small spills within a chemical fume hood, use an inert absorbent material (e.g., sand or vermiculite) to contain the spill. Do not use water or combustible materials. Collect the absorbed material into a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team.

Conclusion: A Commitment to Safety

The proper disposal of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a non-negotiable aspect of responsible laboratory management. The procedures outlined in this guide are designed to empower you with the knowledge to handle this hazardous material safely and compliantly. By prioritizing professional hazardous waste disposal, you are not only protecting yourself and your colleagues but also upholding the highest standards of scientific integrity and environmental stewardship.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether

Introduction: As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and operational excellence. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (CAS 146829-79-0) is a highly fluorinated compound whose unique structure, incorporating both sulfonyl fluoride and perfluoroether moieties, presents specific handling challenges. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the causality behind each procedural step. Our objective is to ensure your safety and the integrity of your research by establishing a self-validating system of protocols for handling this reactive compound.

Hazard Analysis: Understanding the Inherent Risks

A robust safety plan begins with a thorough understanding of the material's chemical nature and associated hazards. Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not merely another laboratory reagent; its classification and functional groups demand a specific and elevated level of precaution.

Classification: According to supplier safety data, this compound is classified under GHS with the signal word "Danger" and the hazard statement H314: Causes severe skin burns and eye damage . This classification as a corrosive material is the primary driver for the stringent PPE and handling protocols outlined below.

Functional Group Reactivity:

• Sulfonyl Fluorides (-SO₂F): While generally more resistant to hydrolysis than their chloride counterparts, sulfonyl fluorides are potent electrophiles.[1][2] Contact with moisture, particularly under basic or certain catalytic conditions, can lead to hydrolysis, generating hydrofluoric acid (HF) and the corresponding sulfonic acid.[3][4] HF is an acute systemic toxin that requires specialized first aid. The primary risk during routine handling, however, is the compound's inherent corrosivity.

• Perfluoroether Structure: The extensive fluorination renders the molecule extremely stable and chemically inert in many respects, but it also classifies it as a per- and polyfluoroalkyl substance (PFAS). This has significant implications for its environmental persistence and dictates specific, regulated disposal methods.[5][6]

Chemical & Physical Properties Summary

Property	Value	Source
CAS Number	146829-79-0	[7][8]
Molecular Formula	C₄F₁₀O₅S₂	[8]
Molecular Weight	382.16 g/mol	[7]
Physical Form	Solid
GHS Signal Word	Danger
Hazard Statement	H314: Causes severe skin burns and eye damage

Core Directive: Personal Protective Equipment (PPE) Protocol

Given the H314 classification, direct contact with this substance must be prevented at all times. The following PPE is mandatory for any operation involving the handling of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, from weighing to reaction workup.

Eye and Face Protection

• Minimum Requirement: Chemical splash goggles conforming to ANSI Z87.1 standards are essential to protect against splashes and fine particulates.

• Mandatory Augmentation: A full-face shield must be worn over the chemical splash goggles.[9]

  • Causality: The H314 classification indicates a high risk of severe, irreversible damage. Goggles alone do not protect the facial skin, which is equally vulnerable to corrosive burns. The face shield provides a critical secondary barrier against splashes, particularly during transfers or in the event of an unexpected reaction.[10]

Skin and Body Protection

• Hand Protection: Double-gloving is required.[9]

  • Inner Glove: A standard nitrile examination glove.

  • Outer Glove: A heavy-duty glove with proven resistance to corrosive and fluorinated compounds. Butyl rubber or a multi-layer laminate (e.g., SilverShield®) are recommended.

  • Causality: No single glove material is impervious to all chemicals. Double-gloving provides layered protection; the outer glove offers primary chemical resistance, while the inner glove protects against incidental exposure during the removal of the contaminated outer glove. Always consult the glove manufacturer's compatibility charts for specific breakthrough times.

• Body Protection:

  • For Small-Scale Operations (<5g): A flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs.

  • For Large-Scale Operations or Splash-Prone Procedures: A chemical-resistant apron made of neoprene or PVC worn over the lab coat. For extensive use, a full chemical-resistant suit may be necessary.[11]

  • Attire: Full-length pants and closed-toe, chemical-resistant shoes are mandatory.[12]

  • Causality: The goal is to eliminate any potential pathway for skin contact. Standard cotton lab coats offer minimal protection against corrosive liquids. A chemical-resistant apron or suit provides a non-porous barrier essential for mitigating the risk of severe skin burns.

Respiratory Protection

• Primary Control: All handling of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, including weighing and transfers of the solid, must be performed within a certified and properly functioning chemical fume hood.[9]

• Emergency Use: In the event of a spill outside of a fume hood or a failure of engineering controls, respiratory protection is critical.

  • Required Equipment: A NIOSH-approved full-face respirator with combination cartridges for acid gases and organic vapors (e.g., an OV/AG cartridge) should be available.

  • Causality: While the compound is a solid with low vapor pressure, dust can be generated. More critically, in the event of a spill and potential hydrolysis, corrosive vapors (HF) could be released. A respirator is an essential component of an emergency response plan.[12]

Operational Plan: Engineering Controls & Safe Handling

PPE is the last line of defense. The primary method of protection is the implementation of robust engineering controls and standardized procedures.

Engineering Controls

• Chemical Fume Hood: As stated, this is the most critical piece of safety equipment. Ensure the sash is kept as low as possible.[9]

• Glove Box: For manipulations involving larger quantities or for moisture-sensitive reactions, a glove box with an inert atmosphere is recommended to prevent hydrolysis.[9]

• Safety Equipment: An operational safety shower and eyewash station must be immediately accessible and tested regularly.[13][14]

Step-by-Step Handling Protocol

• Preparation: Designate a specific area within the fume hood for the procedure. Cover the work surface with absorbent, chemical-resistant bench paper.

• Pre-weighing: Assemble all necessary equipment (spatulas, weigh boats, glassware) inside the fume hood before opening the primary container. Use tools made of compatible materials (e.g., PTFE-coated).

• Aliquotting: Open the container inside the fume hood. Carefully weigh the desired amount of the solid, avoiding any actions that could generate dust.

• Transfers: If making a solution, add the solid to the solvent slowly. If transferring the solid, use a powder funnel.

• Closure: Securely close the primary container immediately after use.

• Decontamination: Wipe down the exterior of the container with a damp cloth before removing it from the fume hood. All disposable materials used in the process (e.g., weigh paper, contaminated gloves) are now considered hazardous waste.

Disposal Plan: Managing a Persistent Chemical

As a PFAS-type compound, the disposal of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether and all associated waste is subject to stringent environmental regulations. "Down-the-drain" disposal is strictly prohibited.

Waste Segregation and Collection

• Dedicated Waste Stream: Establish a dedicated, labeled hazardous waste container for this chemical and its contaminated materials.

• Waste Types: This includes:

  • Excess or expired chemical.

  • Contaminated PPE (gloves, bench paper, etc.).[9]

  • Spent reaction mixtures.

  • Contaminated glassware that cannot be safely decontaminated.

Approved Disposal Methods

According to the U.S. Environmental Protection Agency's (EPA) interim guidance on PFAS disposal, the following are the recommended technologies to control environmental release.[5][15]

• High-Temperature Incineration: The preferred method. The material must be sent to a permitted hazardous waste incinerator capable of achieving temperatures exceeding 1,100°C with sufficient residence time to ensure complete mineralization.[16]

• Hazardous Waste Landfill: If incineration is not available, disposal in a Subtitle C hazardous waste landfill is an option.[16] These landfills have rigorous engineering controls, such as liners and leachate collection systems, to minimize environmental release.[15]

Consult your institution's Environmental Health & Safety (EHS) office to ensure full compliance with local, state, and federal regulations for PFAS waste disposal.

Diagrams & Visual Aids

Chemical Handling Workflow

This diagram outlines the decision-making process and mandatory controls for safely handling Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether.

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